(r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

• CAS: 101555-60-6

Core Science & Biosynthesis

A Technical Guide to (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid (CAS 101555-60-6): Properties, Synthesis, and Applications in Drug Discovery

Abstract: This technical guide provides an in-depth analysis of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, CAS 101555-60-6, a pivotal chiral building block in modern medicinal chemistry and drug development. Also known as N-Boc-D-β-homoproline, this compound integrates a conformationally constrained pyrrolidine scaffold with orthogonally protected functional groups, making it an invaluable tool for synthesizing complex, stereochemically defined molecules.[1][2] We will explore its fundamental physicochemical properties, discuss logical synthetic strategies, detail its critical applications in constructing peptidomimetics and other therapeutic agents, and outline robust analytical methods for its characterization and quality control. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic programs.

Physicochemical and Structural Properties

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a non-canonical amino acid derivative whose structure is primed for synthetic elaboration. The molecule possesses three key features: a stereodefined pyrrolidine ring, an acid-labile tert-butoxycarbonyl (Boc) protecting group on the nitrogen, and a carboxylic acid handle for chain extension.

The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry, known for introducing favorable properties into drug candidates, such as improved metabolic stability and enhanced cell permeability.[3][4] The (R)-stereochemistry at the C2 position is critical for achieving specific interactions with chiral biological targets like enzymes and receptors. The Boc group provides robust protection of the secondary amine under a wide range of reaction conditions (e.g., coupling, reduction) but can be cleanly removed under acidic conditions, a cornerstone of the orthogonal protection strategy in peptide synthesis.[5][6]

Table 1: Core Physicochemical Properties

Property	Value	Reference(s)
CAS Number	101555-60-6	[1][7]
Molecular Formula	C₁₁H₁₉NO₄	[2][8]
Molecular Weight	229.27 g/mol	[2][8]
IUPAC Name	[2-[(2R)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]acetic acid	N/A
Synonyms	Boc-D-β-homoproline, (R)-Boc-pyrrolidine-2-acetic acid, Boc-D-β-HomoPro-OH	[2][9]
Appearance	White to off-white solid	[2]
Purity	Typically ≥96%	[2]
Storage Conditions	2-8°C, sealed in dry environment	[1][7]

Synthesis and Manufacturing Insights

The synthesis of enantiomerically pure pyrrolidines is a central challenge in organic chemistry.[10] Strategies often rely on using starting materials from the "chiral pool"—naturally occurring enantiopure compounds. A logical and efficient approach to synthesizing the title compound begins with (R)-pyroglutamic acid, an inexpensive derivative of glutamic acid.

The causality behind this choice is twofold: first, the desired (R)-stereocenter is already established, obviating the need for a complex asymmetric synthesis step. Second, the lactam ring of pyroglutamic acid provides a masked carboxylic acid and amine, which can be selectively revealed and modified. The following protocol represents a robust pathway for this transformation.

Representative Synthetic Protocol

Objective: To synthesize (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid from (R)-pyroglutamic acid.

Step 1: Esterification of Carboxylic Acid

• Suspend (R)-pyroglutamic acid (1.0 eq) in methanol (MeOH).

• Cool the suspension to 0°C in an ice bath.

• Add thionyl chloride (SOCl₂) (1.2 eq) dropwise. Rationale: This in situ generates HCl, which catalyzes the Fischer esterification, protecting the carboxylic acid as a methyl ester.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Remove the solvent under reduced pressure to yield the crude methyl (R)-pyroglutamate.

Step 2: Boc Protection of the Lactam Nitrogen

• Dissolve the crude ester from Step 1 in anhydrous dichloromethane (DCM).

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP). Rationale: This step protects the lactam nitrogen. Although a lactam nitrogen is less nucleophilic than an amine, this reaction proceeds under these conditions to form the N-Boc protected intermediate.

• Stir at room temperature for 4-6 hours until TLC analysis shows complete consumption of the starting material.

• Perform an aqueous workup to remove excess reagents and isolate the protected diester.

Step 3: Reductive Opening of the N-Boc Lactam

• Dissolve the N-Boc protected intermediate in tetrahydrofuran (THF).

• Cool to 0°C and add a mild reducing agent such as sodium borohydride (NaBH₄) (2.0 eq) followed by a Lewis acid like lithium chloride (LiCl) to activate the lactam carbonyl. Rationale: This selectively reduces the lactam carbonyl to a hydroxyl group, which exists in equilibrium with the ring-opened aldehyde form.

• Stir for 2-4 hours, then quench the reaction carefully with an acidic solution. This procedure yields the Boc-protected amino aldehyde ester.

Step 4: Oxidation to the Carboxylic Acid

• Dissolve the crude product from Step 3 in a suitable solvent system (e.g., t-BuOH/water).

• Add a mild oxidizing agent like sodium chlorite (NaClO₂) in the presence of a scavenger like 2-methyl-2-butene. Rationale: This selectively oxidizes the aldehyde to a carboxylic acid without affecting other functional groups.

• Stir until the reaction is complete.

Step 5: Saponification and Final Isolation

• Add a solution of lithium hydroxide (LiOH) (1.5 eq) in water to the reaction mixture from Step 4. Rationale: This saponifies the methyl ester to the corresponding carboxylate salt.

• Stir for 2-4 hours at room temperature.

• Acidify the mixture with a dilute acid (e.g., 1N HCl) to pH ~3-4.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over sodium sulfate, and concentrate under reduced pressure to yield the final product.

Caption: A representative synthetic workflow for the target compound.

Core Applications in Research and Development

The unique structure of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid makes it a high-value component in the synthesis of advanced therapeutics. Its applications are primarily driven by the conformational rigidity imparted by the pyrrolidine ring.

A Constrained Building Block in Peptidomimetics

In peptide-based drug discovery, native peptides often suffer from poor metabolic stability and low receptor affinity due to their conformational flexibility. Incorporating building blocks like N-Boc-D-β-homoproline introduces a rigid scaffold into the peptide backbone.[3] This conformational constraint can lock the peptide into a specific bioactive conformation, leading to significantly higher receptor affinity and selectivity.[3][11] This strategy is crucial in designing potent and selective enzyme inhibitors or receptor antagonists.

Synthesis of Bioactive Small Molecules

Beyond peptides, this compound is a key intermediate for a variety of small molecule drugs, particularly those targeting the central nervous system (CNS) and viral diseases.[1] The pyrrolidine moiety can enhance lipophilicity, which aids in crossing the blood-brain barrier.[3] The defined stereochemistry ensures specific interactions with target proteins, which is paramount for efficacy and reducing off-target side effects. For example, pyrrolidine derivatives are found in drugs such as certain protease inhibitors where the ring structure mimics a natural proline residue but with altered geometry and properties.[1][4]

Caption: Logical relationships between the compound's features and its applications.

Analytical Characterization and Quality Control

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the compound. A combination of spectroscopic techniques is typically employed.

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	~1.4 ppm (s, 9H): tert-butyl protons of the Boc group. ~1.6-2.2 ppm (m, 4H): C3 and C4 methylene protons of the pyrrolidine ring. ~2.4-2.8 ppm (m, 2H): Methylene protons of the acetic acid side chain. ~3.2-3.6 ppm (m, 2H): C5 methylene protons of the pyrrolidine ring. ~4.0-4.2 ppm (m, 1H): C2 methine proton. ~10-12 ppm (br s, 1H): Carboxylic acid proton.
¹³C NMR	~28.5 ppm: (CH₃)₃C carbons of the Boc group. ~22-35 ppm: C3 and C4 carbons of the pyrrolidine ring. ~40-45 ppm: Acetic acid methylene carbon. ~46-50 ppm: C5 carbon of the pyrrolidine ring. ~58-62 ppm: C2 carbon of the pyrrolidine ring. ~80.0 ppm: Quaternary carbon of the Boc group. ~155.0 ppm: Carbonyl carbon of the Boc group. ~175.0 ppm: Carbonyl carbon of the carboxylic acid.
FT-IR (cm⁻¹)	~2500-3300 (broad): O-H stretch of the carboxylic acid. ~2975: C-H stretches (aliphatic). ~1740: C=O stretch of the carboxylic acid. ~1690: C=O stretch of the Boc carbamate.
Mass Spec (ESI-)	[M-H]⁻: Expected at m/z 228.12.

Protocol: NMR Data Acquisition and Analysis

Objective: To confirm the chemical structure and assess the purity of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid using ¹H NMR.

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.[12] The instrument should be properly tuned and shimmed to ensure high resolution.

• Data Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[12]

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Interpretation:

  • Apply a Fourier transform to the raw data.

  • Phase the spectrum and perform a baseline correction.

  • Integrate all signals. The integral of the singlet around 1.4 ppm (Boc group) should be set to 9H, and the relative integrals of other signals should match the expected proton count.

  • Analyze the chemical shifts, multiplicities (singlet, multiplet, etc.), and coupling constants to confirm that they match the expected values for the structure. The absence of significant unassigned peaks is a strong indicator of high purity.

Conclusion

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid stands out as a meticulously designed chiral building block, offering chemists a reliable and versatile tool for sophisticated synthetic challenges. Its inherent stereochemistry, conformationally rigid core, and orthogonally protected functional groups provide a direct pathway to novel peptidomimetics and complex small molecules with precisely controlled three-dimensional architecture.[1][3] A thorough understanding of its properties, synthesis, and analytical profile, as detailed in this guide, is crucial for its effective implementation in advancing the frontiers of drug discovery and development.

References

• MySkinRecipes. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid.
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• BLDpharm. 101555-60-6|(R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid.
• Benchchem. Application Notes and Protocols for the Use of (R)-3-(Boc-amino)pyrrolidine in Peptide Synthesis.
• Chemrio. Boc-ACPC-OH; (r)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid; [(2R).
• SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid.
• Iris Biotech GmbH. (PSEUDO-)PROLINES.
• PMC. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction.
• Chemical Amino / Alfa Chemistry. CAS 101555-60-6 Boc-D-β-homoproline.
• Benchchem. Spectroscopic Data and Experimental Protocols for (R)-3-(Boc-amino)pyrrolidine: A Technical Guide.
• Arctom. CAS NO. 101555-60-6 | (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid.
• ChemPep. Boc Solid Phase Peptide Synthesis.
• YouTube. Peptide Synthesis with the Boc Protecting Group.
• MDPI. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Hg0YwiZ7Bi-wJZoAFf-UdQ==)

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• 9. (R)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-acetic acid; (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine; (R)-2-(N-Boc-pyrrolidin-2-yl)acetic acid; (R,R)-Boc-ACPC-OH; (r)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid; [(2R)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]acetic acid; (R)-2-carboxymethylpyrrolidine-1-carboxylic acid tert-butyl ester; (1S,2R)-Boc-2-amino-1-cyclopentane carboxylic acid; (r)-boc-pyrrolidine-2-acetic acid; Boc-ent-ACPC-OH; 2-(R)-carboxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester; (1R,2R)-Boc-aminocyclopentane carboxylic acid | Chemrio [chemrio.com:9999]
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A Senior Application Scientist's Guide to (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine in Modern Drug Discovery

Foreword

In the landscape of contemporary drug development, the rational design of molecules with precise three-dimensional architecture is paramount. Chiral building blocks serve as the foundational elements that enable the construction of complex, stereochemically-defined therapeutic agents. Among these, (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine, a derivative of the natural amino acid L-proline, has emerged as a particularly valuable scaffold. Its inherent conformational rigidity and versatile functional handles make it an indispensable tool for medicinal chemists. This guide provides a technical deep-dive into the core properties, synthesis, and strategic applications of this key intermediate, tailored for researchers and scientists navigating the challenges of drug discovery.

Part 1: Core Physicochemical and Spectroscopic Profile

A comprehensive understanding of a molecule's fundamental properties is the bedrock of its effective application in synthesis. The data presented herein are essential for reaction planning, quality control, and analytical method development.

Physicochemical Properties

The physical characteristics of (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine dictate its handling, storage, and behavior in various solvent systems.

Table 1: Physicochemical Data

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₉NO₄	[1][2]
Molecular Weight	229.27 g/mol	[2][3]
Appearance	Colorless to pale yellow clear liquid/oil	[1][2]
Boiling Point	135°C at 16 mmHg	[2]
Density	~1.12 g/cm³ (Predicted)	[2]
Refractive Index	1.4510 - 1.4550	[2]
Optical Rotation	[α]²⁰/D ≈ -59° (c=1 in Chloroform)	[1]
Solubility	Slightly soluble in water; soluble in most organic solvents.	[2]
Storage Conditions	2-8°C, protected from moisture.	[1][2]

Spectroscopic Signature

Spectroscopic analysis is non-negotiable for confirming the identity, purity, and structural integrity of the material. The following are characteristic spectral features.

Table 2: Key Spectroscopic Features

Technique	Data Interpretation and Key Features
¹H NMR	The proton NMR spectrum provides a clear fingerprint. Key resonances include a large singlet for the nine protons of the tert-butyl group (~1.4 ppm), multiplets for the pyrrolidine ring protons (1.8-2.3 ppm and 3.3-3.6 ppm), a singlet for the methyl ester protons (~3.7 ppm), and a characteristic doublet of doublets for the α-proton at C2 (~4.2-4.4 ppm).[4]
¹³C NMR	The carbon spectrum confirms the key functional groups. Expect signals for the ester carbonyl (~173 ppm), the Boc carbonyl (~154 ppm), the quaternary carbon of the Boc group (~80 ppm), the C2 and C5 carbons of the pyrrolidine ring (~58-60 ppm and ~46 ppm, respectively), and the methyl ester carbon (~52 ppm).
Infrared (IR)	The IR spectrum is dominated by two strong carbonyl stretching bands: one for the ester C=O at approximately 1740-1750 cm⁻¹ and another for the urethane (Boc) C=O at approximately 1690-1700 cm⁻¹. The absence of a broad O-H stretch (from the precursor carboxylic acid) is a key indicator of reaction completion.
Mass Spec (MS)	Under electrospray ionization (ESI), the molecule is typically observed as its sodium adduct [M+Na]⁺ at m/z 252 or the protonated molecule [M+H]⁺ at m/z 230. This provides unambiguous confirmation of the molecular weight.

Part 2: Stereocontrolled Synthesis Strategy

The utility of this molecule is intrinsically linked to its stereochemical purity. The most reliable and scalable synthesis leverages the chiral pool, starting from the inexpensive, enantiopure amino acid L-proline. This approach obviates the need for chiral resolution or asymmetric catalysis, making it highly efficient.

Synthetic Rationale and Workflow

The synthesis is a robust two-step sequence. The choice of the tert-butoxycarbonyl (Boc) group is strategic; it is highly stable under the basic or neutral conditions required for many subsequent coupling reactions but can be cleanly removed with mild acid (e.g., trifluoroacetic acid), ensuring orthogonal protection in complex synthetic routes.

Caption: High-level workflow for the stereospecific synthesis.

Field-Proven Experimental Protocol

This protocol is a self-validating system. Each step includes in-process checks (e.g., TLC) to ensure the reaction has proceeded to completion before moving to the next stage, minimizing downstream purification challenges.

Materials:

• L-Proline

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium Hydroxide (NaOH)

• Dioxane and Water (Solvent system)

• Ethyl Acetate (EtOAc)

• Hydrochloric Acid (HCl) or Citric Acid

• Anhydrous Methanol (CH₃OH)

• Sulfuric Acid (H₂SO₄, catalytic)

• Sodium Bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step 1: N-Boc Protection of L-Proline

• Reaction Setup: In a round-bottom flask, dissolve L-proline (1.0 eq) in a 1:1 mixture of dioxane and 1M aqueous NaOH (2.0 eq). The base is critical for deprotonating the carboxylic acid, enhancing its solubility and activating the amine for nucleophilic attack.

• Reagent Addition: Cool the solution to 0°C using an ice bath. Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dioxane dropwise over 30 minutes. Maintaining a low temperature controls the exotherm and minimizes side reactions.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the consumption of L-proline by TLC (a typical mobile phase is DCM:Methanol:Acetic Acid 90:9:1; visualize with ninhydrin stain, which will stain the starting material but not the N-protected product).

• Work-up & Isolation: Concentrate the reaction mixture under reduced pressure to remove the dioxane. Dilute the remaining aqueous solution with water and wash with EtOAc to remove any unreacted (Boc)₂O. Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 with cold 1M HCl. The product, N-Boc-L-proline, will precipitate or can be extracted with EtOAc (3x).

• Drying: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield N-Boc-L-proline, typically as a white solid or viscous oil. The product is usually of sufficient purity to proceed to the next step without further purification.

Step 2: Methyl Esterification

• Reaction Setup: Dissolve the crude N-Boc-L-proline (1.0 eq) from the previous step in anhydrous methanol.

• Catalyst Addition: Cool the solution to 0°C and add concentrated sulfuric acid dropwise (0.1 eq). The acid protonates the carboxylic acid carbonyl, activating it for nucleophilic attack by methanol.

• Reaction: Allow the reaction to warm to room temperature, then heat to reflux (approx. 65°C) for 4-6 hours. Monitor the reaction by TLC (e.g., 7:3 Hexanes:EtOAc mobile phase) until the starting material is consumed.

• Quenching & Work-up: Cool the mixture to room temperature and carefully neutralize the acid by adding solid NaHCO₃ until effervescence ceases. Filter off the salts and concentrate the filtrate under reduced pressure.

• Extraction & Purification: Redissolve the residue in EtOAc and wash sequentially with saturated aqueous NaHCO₃ solution and brine. This removes any remaining acidic catalyst and salts.

• Final Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting oil is (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine. If necessary, purification can be achieved via silica gel column chromatography.

Part 3: Strategic Application in Peptidomimetic Design

The true value of this building block is realized in its application as a constrained dipeptide surrogate, a cornerstone of peptidomimetic chemistry.[5][6] Natural peptides often suffer from poor metabolic stability and low oral bioavailability. By incorporating rigid scaffolds like the pyrrolidine ring, chemists can lock the peptide backbone into a specific, biologically active conformation, often mimicking secondary structures like β-turns.[6]

Mechanism of Conformational Constraint

The cyclic nature of the pyrrolidine ring restricts the available rotational freedom around the N-Cα and Cα-C bonds compared to an acyclic amino acid. This pre-organization reduces the entropic penalty upon binding to a biological target, which can lead to a significant increase in binding affinity and receptor selectivity.

Caption: Role as a strategic element in peptidomimetic drug design.

This building block is frequently used in the synthesis of protease inhibitors, integrin antagonists, and other therapeutics where precise conformational control is a key determinant of activity.[7] Its use allows for the creation of molecules that retain the desired pharmacological properties of a peptide while exhibiting superior drug-like characteristics.

References

• (2S)-1-(tert-Butoxycarbonyl)-2-methylpyrrolidine-2-carboxylic acid . PubChem, National Center for Biotechnology Information. [Link]

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• Peptidomimetics, a synthetic tool of drug discovery . V. D. S. Yadav, Future Medicinal Chemistry. [Link]

• (2R)-1-[(tert-butoxy)carbonyl]-2-(hydroxymethyl)pyrrolidine-2-carboxylic acid . Papaws. [Link]

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Introduction: The Significance of a Chiral Proline Analogue

An In-depth Technical Guide to the Synthesis of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic Acid

(R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid is a highly valuable chiral building block in medicinal chemistry and drug development. As a homologated derivative of the naturally occurring amino acid (R)-proline, it serves as a crucial synthon for introducing a constrained, chiral pyrrolidine scaffold into more complex molecules.[1][2] The pyrrolidine ring is a privileged structure found in numerous pharmaceuticals and natural products, imparting specific conformational constraints that can enhance binding affinity to biological targets and improve pharmacokinetic properties.[3] The tert-butoxycarbonyl (Boc) protecting group provides robust protection of the nitrogen atom under a wide range of reaction conditions, yet it is easily removed under mild acidic conditions, making it ideal for multi-step syntheses. This guide provides a detailed exploration of the prevalent synthetic strategies, complete with step-by-step protocols and mechanistic insights for its preparation.

Core Synthetic Strategies: A Comparative Overview

The enantioselective synthesis of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid can be achieved through several distinct strategies. The choice of route often depends on factors such as starting material availability, scalability, and the desired level of stereochemical purity. The most common approaches originate from the chiral pool, leveraging the inherent stereochemistry of natural amino acids.

Strategy 1: Chiral Pool Synthesis from (R)-Proline

The most direct and widely adopted approach utilizes enantiomerically pure (R)-proline as the starting material. This strategy preserves the crucial (R)-stereocenter at the C2 position of the pyrrolidine ring throughout the synthesis. The primary challenge lies in the one-carbon homologation of the C2-carboxylic acid group. Several methods have been developed to achieve this transformation.

• Route A: Reduction, Oxidation, and Wittig Homologation: This is arguably the most reliable and versatile route. It involves the reduction of N-Boc-(R)-proline to the corresponding alcohol, N-Boc-(R)-prolinol. The alcohol is then carefully oxidized to the aldehyde, N-Boc-(R)-prolinal.[4] A subsequent Wittig reaction with a stabilized ylide, such as (carbomethoxymethyl)triphenylphosphorane, introduces the required two-carbon acetate fragment.[5] The resulting α,β-unsaturated ester is then hydrogenated to saturate the double bond, and the ester is saponified to yield the target carboxylic acid. The key advantage of this route is the use of well-established, high-yielding reactions with predictable stereochemical outcomes.

• Route B: Arndt-Eistert Homologation: A classic method for extending a carboxylic acid by one methylene unit. This sequence begins with the conversion of N-Boc-(R)-proline to its acid chloride, followed by a reaction with diazomethane to form a diazoketone. A subsequent Wolff rearrangement, typically catalyzed by a silver salt, generates a ketene intermediate that is trapped by water to produce the desired homologated acid. While effective, this route involves the use of diazomethane, which is toxic and explosive, requiring specialized handling and equipment.

• Route C: Reduction and Nucleophilic Substitution: This pathway also starts with the reduction of N-Boc-(R)-proline to N-Boc-(R)-prolinol. The primary alcohol is then converted into a good leaving group, such as a tosylate or mesylate. Subsequent nucleophilic substitution with cyanide (CN⁻), followed by hydrolysis of the resulting nitrile, affords the target acid. The main drawback is the two-step process (cyanation and hydrolysis) and the use of highly toxic cyanide reagents.

Strategy 2: Chiral Pool Synthesis from L-Glutamic Acid

An alternative chiral pool approach begins with L-glutamic acid. This route is more circuitous but demonstrates the versatility of common chiral starting materials. The synthesis involves the reductive cyclization of L-glutamic acid to form (S)-pyroglutamol, which can then be converted through a series of steps involving protection, activation, and ring-opening/re-closing strategies to access the desired pyrrolidine scaffold. While scientifically interesting, this route is generally less efficient for this specific target compared to starting from (R)-proline.

Strategy 3: Asymmetric Synthesis via Deprotonation

Modern asymmetric methods offer a pathway that constructs the chiral center rather than relying on a pre-existing one. The strategy developed by Beak and others involves the enantioselective deprotonation of N-Boc-pyrrolidine.[6][7] Using a chiral base, typically sec-butyllithium complexed with the chiral ligand (-)-sparteine, a proton at the C2 position can be selectively removed. The resulting configurationally stable organolithium intermediate is then quenched with an appropriate electrophile, such as carbon dioxide, to install the carboxylic acid group. This method is powerful but requires cryogenic temperatures (-78 °C), strictly anhydrous conditions, and the use of pyrophoric organolithium reagents, making it less amenable to large-scale synthesis.[7]

Data Presentation: Comparison of Synthetic Routes

Strategy	Starting Material	Key Transformation(s)	Advantages	Disadvantages
1A: Proline (Wittig)	(R)-Proline	Reduction, Oxidation, Wittig Reaction, Hydrogenation	High-yielding, reliable, avoids highly toxic reagents, good scalability.	Multi-step process.
1B: Proline (Arndt-Eistert)	(R)-Proline	Arndt-Eistert Homologation (Wolff Rearrangement)	Direct homologation.	Requires use of hazardous and explosive diazomethane.
1C: Proline (Cyanide)	(R)-Proline	Reduction, Tosylation, Cyanide Substitution, Hydrolysis	Utilizes classic SN2 chemistry.	Involves highly toxic cyanide reagents; multiple steps.
2: Glutamic Acid	L-Glutamic Acid	Reductive cyclization, multiple functional group interconversions	Utilizes an inexpensive chiral starting material.	Long and less efficient synthetic route for this specific target.
3: Asymmetric Deprotonation	N-Boc-pyrrolidine	Enantioselective lithiation with a chiral ligand	Elegant and direct asymmetric approach.	Requires cryogenic temperatures, pyrophoric reagents, and a stoichiometric chiral ligand.[7]

Visualization of Synthetic Pathways

Caption: Major synthetic routes starting from (R)-proline.

Experimental Protocols: The Wittig Homologation Route

This section provides a detailed, step-by-step methodology for the synthesis of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid via the oxidation and Wittig reaction pathway, which is often preferred for its reliability and safety.

Protocol 1: Synthesis of (R)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (N-Boc-(R)-prolinol)

• N-Boc Protection:

  • Suspend (R)-proline (1.0 eq) in a 1:1 mixture of dioxane and 10% aqueous sodium carbonate.

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in dioxane dropwise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Remove the dioxane under reduced pressure. Wash the aqueous residue with ethyl acetate to remove impurities.

  • Acidify the aqueous layer to pH 2-3 with cold 1 M HCl and extract the product, N-Boc-(R)-proline, with ethyl acetate. Dry the organic layers over anhydrous MgSO₄, filter, and concentrate to yield the protected amino acid, which is often used directly in the next step.

• Reduction to Alcohol:

  • Dissolve the crude N-Boc-(R)-proline in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C.

  • Add borane-tetrahydrofuran complex (BH₃·THF, 1 M solution in THF, 1.5 eq) dropwise.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours.

  • Carefully quench the reaction by the slow, dropwise addition of methanol at 0 °C.

  • Concentrate the mixture under reduced pressure. The residue is purified by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford N-Boc-(R)-prolinol as a colorless oil.

Protocol 2: Synthesis of (R)-tert-butyl 2-formylpyrrolidine-1-carboxylate (N-Boc-(R)-prolinal)

Causality: The choice of oxidant is critical to prevent over-oxidation to the carboxylic acid and to avoid racemization of the sensitive α-chiral center. Dess-Martin periodinane (DMP) is an excellent choice due to its mild conditions and high efficiency.

• Dess-Martin Oxidation:

  • Dissolve N-Boc-(R)-prolinol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere.

  • Add solid Dess-Martin periodinane (1.2 eq) portion-wise at room temperature.

  • Stir the resulting suspension vigorously for 1-2 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 mixture).

  • Stir the biphasic mixture for 30 minutes until the organic layer is clear.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude N-Boc-(R)-prolinal is a sensitive compound and is typically used immediately in the next step without extensive purification.

Protocol 3: Wittig Reaction, Hydrogenation, and Saponification

• Wittig Reaction:

  • Suspend (carbomethoxymethyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere.

  • Cool the suspension to 0 °C and add a strong base, such as sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M solution in THF, 1.1 eq), dropwise to generate the ylide (a deep orange/red color should appear).

  • Stir the ylide solution at 0 °C for 30 minutes.

  • Add a solution of crude N-Boc-(R)-prolinal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 3-5 hours.

  • Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate, dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Purify by column chromatography (silica gel, ethyl acetate/hexanes) to yield the α,β-unsaturated methyl ester as a mixture of E/Z isomers.

• Hydrogenation:

  • Dissolve the unsaturated ester in methanol or ethanol.

  • Add a catalytic amount of 10% palladium on carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously for 6-12 hours.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

  • Concentrate the filtrate to obtain the saturated methyl ester, which is typically pure enough for the final step.

• Saponification:

  • Dissolve the saturated methyl ester in a mixture of THF and water (e.g., 3:1).

  • Add lithium hydroxide (LiOH, 2.0 eq) and stir the mixture at room temperature for 2-4 hours.

  • Remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-acidic impurities.

  • Acidify the aqueous layer to pH 2-3 with cold 1 M HCl.

  • Extract the final product, (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid, with ethyl acetate.

  • Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the title compound as a white solid or viscous oil.

Caption: Key mechanistic steps of the Wittig reaction. (Note: Placeholder images used in DOT script for conceptual representation).

Conclusion and Future Perspectives

The synthesis of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid is a well-established process, with the chiral pool approach from (R)-proline via a Wittig homologation strategy representing the most practical and scalable method for research and development professionals. This route balances efficiency, safety, and stereochemical control. While asymmetric methods like enantioselective deprotonation are mechanistically elegant, their practical application is often limited by stringent reaction conditions.[7] Future advancements may focus on developing catalytic asymmetric C-H functionalization methods that could directly introduce an acetate moiety at the C2 position of N-Boc-pyrrolidine, potentially shortening the synthetic sequence and improving overall atom economy.

References

• Stereoselective Synthesis of Quaternary Proline Analogues. PMC - NIH. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. PMC - NIH. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Stereoselective synthesis towards unnatural proline-based amino acids. ResearchGate. [Link]

• (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. MySkinRecipes. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. [Link]

• Proline Derivatives in Organic Synthesis. Organic Chemistry Portal. [Link]

• Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans. PMC - PubMed Central. [Link]

• Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. RSC Publishing. [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. [Link]

• The Direct and Enantioselective Organocatalytic α-Oxidation of Aldehydes. Journal of the American Chemical Society. [Link]

• The Direct and Enantioselective Organocatalytic r-Oxidation of Aldehydes. MacMillan Group, Princeton University. [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• Synthesis of New Optically Active 2-Pyrrolidinones. PMC - PubMed Central. [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• Wittig reaction of cyclobisbiphenylenecarbonyl. Beilstein Journals. [Link]

• Procedure for the Oxidation of β-Amino Alcohols to α-Amino Aldehydes. ResearchGate. [Link]

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• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Introduction: A Unique Building Block for Advanced Peptide Chemistry

An In-depth Technical Guide to the Core Properties of Boc-D-beta-homoproline

N-tert-butoxycarbonyl-D-beta-homoproline (Boc-D-β-homoproline) stands as a crucial chiral building block in the fields of medicinal chemistry and peptide science. As a derivative of proline, an amino acid renowned for imparting unique conformational constraints upon peptide backbones, its beta-amino acid structure offers an expanded repertoire for molecular design. The incorporation of a methylene group between the alpha-carbon and the carboxyl group distinguishes it from its proteinogenic alpha-amino acid counterpart, leading to peptides with altered secondary structures, enhanced metabolic stability, and novel biological activities.[1][2]

The tert-butoxycarbonyl (Boc) protecting group is a cornerstone of modern synthetic chemistry, providing robust protection for the secondary amine of the pyrrolidine ring.[] Its stability under a wide range of conditions, coupled with its facile removal under specific acidic protocols, makes it an ideal choice for multi-step syntheses, particularly in Solid-Phase Peptide Synthesis (SPPS).[4][5] This guide offers an in-depth exploration of the core physical and chemical properties of Boc-D-β-homoproline, providing researchers, scientists, and drug development professionals with the technical insights necessary to effectively utilize this versatile compound.

Core Physicochemical and Structural Characteristics

Boc-D-β-homoproline is typically a white to off-white solid, a characteristic that is consistent across various suppliers.[6] The introduction of the lipophilic Boc group generally enhances its solubility in common organic solvents used in peptide synthesis, such as dichloromethane (DCM), dimethylformamide (DMF), and methanol, compared to the unprotected amino acid.[7]

Structural Representation

The fundamental structure consists of a pyrrolidine ring N-protected with a tert-butoxycarbonyl group, and a carboxymethyl group at the 2-position with (R)-stereochemistry.

Caption: 2D structure of (R)-N-Boc-beta-homoproline.

Tabulated Physicochemical Data

The following table summarizes the key identifying and physical properties of Boc-D-β-homoproline, compiled from various chemical suppliers and databases.

Property	Value	Source(s)
CAS Number	101555-60-6	[6][8][9]
Molecular Formula	C₁₁H₁₉NO₄	[6][8]
Molecular Weight	229.27 g/mol	[6][8][9]
Appearance	White to off-white solid	[6]
Purity	≥95-96%	[6][10]
Optical Rotation	[α]D25 = +27 ± 3º (c=1, CH₂Cl₂)	[6]
Density (Predicted)	1.151 ± 0.06 g/cm³	[11]
Boiling Point (Predicted)	357.4 ± 15.0 °C	[11]
Flash Point (Predicted)	169.9 ± 20.4 °C	[11]
Synonyms	Boc-D-β-HomoPro-OH, (R)-2-Carboxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester	[6][9]

Spectroscopic and Analytical Characterization

Definitive identification and purity assessment of Boc-D-β-homoproline rely on a combination of standard spectroscopic techniques. While specific spectra for every batch should be acquired, the expected features are well-established.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides a distinct fingerprint. Key expected signals include a singlet integrating to 9 protons around 1.4-1.5 ppm, characteristic of the magnetically equivalent methyl groups of the tert-butyl moiety. The protons on the pyrrolidine ring and the adjacent methylene group will appear as a series of complex multiplets in the 1.5-4.0 ppm region. The carboxylic acid proton typically appears as a broad singlet far downfield (>10 ppm), though its observation can be solvent-dependent.

• ¹³C NMR: The carbon spectrum will show a characteristic signal for the quaternary carbon of the Boc group around 80 ppm and the carbonyl carbon of the carbamate near 155 ppm. The carboxylic acid carbonyl will resonate further downfield, typically around 175-180 ppm. The remaining carbons of the pyrrolidine ring and the tert-butyl group will appear in the aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for confirming the presence of key functional groups. The spectrum of Boc-D-β-homoproline is dominated by strong carbonyl stretching absorptions. A very broad absorption from approximately 2500 to 3300 cm⁻¹ is characteristic of the O-H stretch of the hydrogen-bonded carboxylic acid. The C=O stretch of the carboxylic acid typically appears around 1700-1725 cm⁻¹, while the carbamate (Boc) C=O stretch is observed at a slightly lower wavenumber, around 1680-1700 cm⁻¹.[12][13] A strong C-O stretching band for the Boc group is also expected around 1117-1170 cm⁻¹.[12]

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is commonly used to confirm the molecular weight. In positive ion mode, the protonated molecular ion [M+H]⁺ would be expected at m/z 230.28. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at m/z 228.27.

Chemical Reactivity and Synthetic Utility

The utility of Boc-D-β-homoproline is defined by the reactivity of its two primary functional groups: the Boc-protected amine and the carboxylic acid.

N-Terminal Protection and Deprotection

The Boc group is the linchpin of this molecule's role in controlled synthesis. It is stable to basic conditions, nucleophiles, and catalytic hydrogenation, allowing for selective reactions at the C-terminus.[] Its primary lability is to acid.

Causality in Deprotection: The mechanism relies on the protonation of the carbamate carbonyl, followed by the departure of the highly stable tert-butyl cation, which is then quenched by scavengers or the solvent. This process releases carbon dioxide and the free secondary amine.

Caption: General workflow for acid-catalyzed Boc deprotection.

Standard Deprotection Protocol (TFA/DCM):

This protocol is a standard method used in Solid-Phase Peptide Synthesis (SPPS).

• Preparation: Swell the peptide-resin carrying the Boc-protected N-terminus in dichloromethane (DCM). For solution-phase, dissolve the substrate in DCM.

• Pre-wash (Optional but Recommended): Treat the substrate with the deprotection solution (e.g., 50% Trifluoroacetic Acid (TFA) in DCM) for 2-5 minutes to begin the process.[5] Discard the solution.

• Deprotection: Add a fresh portion of the deprotection solution and allow the reaction to proceed for 15-30 minutes at room temperature.[5]

• Washing: Filter the resin and wash thoroughly with DCM (3x) and then isopropanol (IPA) (3x) to remove residual acid and byproducts.

• Neutralization: Before the subsequent coupling step, neutralize the resulting trifluoroacetate salt with a non-nucleophilic base, such as a 10% solution of diisopropylethylamine (DIEA) in DCM.

Self-Validation: The completeness of the deprotection can be monitored using a qualitative ninhydrin test on a small sample of the resin beads. A deep blue color indicates the presence of a free primary or secondary amine, confirming successful Boc removal.

C-Terminal Activation and Peptide Coupling

The carboxylic acid moiety is the site of peptide bond formation. Boc-D-β-homoproline is compatible with all standard coupling reagents used in peptide synthesis, such as carbodiimides (e.g., DCC, DIC) with additives (e.g., HOBt, Oxyma), and phosphonium/uronium salts (e.g., HBTU, HATU, PyBOP).[6]

Causality in Coupling: Coupling reagents activate the carboxylic acid, converting the hydroxyl group into a better leaving group. This activated species is then susceptible to nucleophilic attack by the free amine of the growing peptide chain, forming the new amide (peptide) bond.

Caption: Simplified workflow for a peptide coupling reaction.

Key Applications in Scientific Research

The unique structural properties of Boc-D-β-homoproline make it a valuable tool in several areas of research and development.

• Peptide Synthesis and Peptidomimetics: Its primary application is as a building block in the synthesis of peptides.[6][14] Incorporating this residue can increase resistance to enzymatic degradation and induce specific secondary structures, such as turns or helices, which can enhance binding affinity and selectivity for biological targets.[1][6] It is particularly useful in the creation of cyclic peptides, where its conformational bias can pre-organize the molecule for receptor binding.[6][14]

• Drug Development: The unique structure is leveraged in the design of novel pharmaceuticals. It can act as a mimic of natural amino acids, allowing for the development of enzyme inhibitors or receptor antagonists, especially in the field of central nervous system disorders.[6]

• Bioconjugation and Materials Science: The compound can be used in bioconjugation to link biomolecules to drugs or diagnostic agents.[6] Furthermore, its properties are being explored in the development of functional materials, such as hydrogels for controlled drug delivery systems.[6][14]

• Neuroscience Research: It serves as a tool in studying receptor interactions and signaling pathways, providing insights into neurological functions and potential therapeutic targets.[6]

Safety, Handling, and Storage

Proper handling and storage are critical to maintain the integrity of the compound and ensure laboratory safety.

• Safety Precautions: Based on available safety data, Boc-D-β-homoproline is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[11]

  • Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[11] Avoid generating dust.[11]

• Storage Conditions: To ensure stability and prevent degradation, the compound should be stored in a tightly sealed container in a dry, cool environment.[11] Recommended storage temperatures are typically between 0-8°C.[6][14][15] For long-term storage, temperatures of -20°C are also advised.[10]

Conclusion

Boc-D-β-homoproline is more than a simple protected amino acid; it is a sophisticated molecular tool that empowers chemists to design and construct complex peptides and peptidomimetics with enhanced properties. Its defined stereochemistry, the robust yet removable Boc protecting group, and the conformational influence of the β-amino acid scaffold provide a powerful combination for advancing drug discovery and materials science. This guide has detailed its core physical, chemical, and spectroscopic properties, alongside practical protocols and applications, to serve as a comprehensive resource for the scientific community.

References

• ACS Publications. (2023). Stereoselective Synthesis of α-Disubstituted β-Homoprolines. Retrieved from [Link]

• Cusabio. (n.d.). Boc-D-beta-homoproline. Retrieved from [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of β-CD and t-BOC-β-CD for Entry-2. Retrieved from [Link]

• Ottokemi. (n.d.). Boc-D-β-homoproline, 99%. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Stereoselective Synthesis of α-Disubstituted β-Homoprolines. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of N-Boc-L-alanine-L-proline-OMe 9. Retrieved from [Link]

Sources

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• 2. Stereoselective Synthesis of α-Disubstituted β-Homoprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. syntides.com [syntides.com]
• 5. chempep.com [chempep.com]
• 6. chemimpex.com [chemimpex.com]
• 7. benchchem.com [benchchem.com]
• 8. scbt.com [scbt.com]
• 9. N-Boc-D-b-homoproline | CymitQuimica [cymitquimica.com]
• 10. cusabio.com [cusabio.com]
• 11. echemi.com [echemi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
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• 15. chemimpex.com [chemimpex.com]

An In-Depth Technical Guide to (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic Acid: A Chiral Building Block for Advanced Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, also known as N-Boc-L-β-homoproline, is a chiral building block of significant interest in medicinal chemistry and pharmaceutical development. Its rigid pyrrolidine scaffold, endowed with a specific stereochemistry and an extendable carboxylic acid handle, makes it a valuable precursor for the synthesis of complex, biologically active molecules. The tert-butoxycarbonyl (Boc) protecting group ensures stability and allows for selective deprotection, facilitating multi-step synthetic routes. This guide provides a comprehensive overview of its physicochemical properties, a detailed synthesis protocol, analytical characterization methods, and its applications in the synthesis of antiviral agents and other pharmaceuticals.

Introduction: The Strategic Importance of a Chiral Scaffold

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a non-proteinogenic amino acid derivative. The defining features of this molecule are the (R)-configured stereocenter at the 2-position of the pyrrolidine ring and the acetic acid side chain. This specific three-dimensional arrangement is crucial for its role in asymmetric synthesis, where it imparts chirality to the target molecule, a critical factor for biological efficacy and selectivity. The tert-butoxycarbonyl (Boc) group protects the secondary amine of the pyrrolidine ring, preventing unwanted side reactions and enabling controlled, sequential bond formation, a cornerstone of modern peptide and small molecule synthesis[1]. Its structural rigidity and defined stereochemistry make it a valuable synthon for creating constrained peptide mimics and complex heterocyclic systems[2][3].

Physicochemical and Structural Properties

The molecular integrity and behavior of this compound are defined by its structural and chemical properties. The presence of the bulky Boc group and the carboxylic acid moiety dictates its solubility and reactivity.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₉NO₄	[4]
Molecular Weight	229.27 g/mol	[4]
CAS Number	101555-60-6	[5]
Appearance	White to off-white solid
Storage Conditions	2-8°C, Sealed in dry environment	[4]
IUPAC Name	(2R)-1-(tert-butoxycarbonyl)pyrrolidine-2-acetic acid
Synonyms	N-Boc-D-β-homoproline, (R)-N-Boc-pyrrolidine-2-acetic acid	[5][6]

The core of the molecule is the pyrrolidine ring, a five-membered saturated heterocycle. The (R) stereochemistry at C2 is a key feature for its application in chiral synthesis. The Boc protecting group is acid-labile and can be readily removed under acidic conditions (e.g., with trifluoroacetic acid) without affecting other functional groups, a critical aspect for its utility in multi-step synthesis.

Synthesis and Purification

The most common and logical synthetic route to (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid begins with the naturally available chiral precursor, (R)-proline (also known as D-proline). The synthesis involves two key transformations: protection of the amine and homologation of the carboxylic acid.

Synthesis Pathway Overview

The synthesis can be conceptually broken down into three main stages:

• Boc Protection: The secondary amine of (R)-proline is protected using di-tert-butyl dicarbonate (Boc₂O). This reaction is typically performed in the presence of a base to neutralize the newly formed acid.

• Homologation: The carboxylic acid of N-Boc-(R)-proline is extended by one methylene group. A common method for this transformation is the Arndt-Eistert synthesis, which involves the conversion of the carboxylic acid to an acid chloride, followed by reaction with diazomethane to form a diazoketone. Subsequent Wolff rearrangement in the presence of a nucleophile (like water) yields the desired homologated acid.

• Purification: The final product is purified using standard techniques such as column chromatography or recrystallization to ensure high purity for subsequent applications.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of the related (S)-enantiomer, which can be adapted by starting with (R)-proline.

Step 1: Boc Protection of (R)-Proline

• To a solution of (R)-proline (1 equivalent) in a mixture of dioxane and water, add sodium hydroxide (2 equivalents) and stir until the proline is fully dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) in dioxane dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Concentrate the reaction mixture under reduced pressure to remove the dioxane.

• Wash the aqueous residue with ethyl acetate.

• Acidify the aqueous layer to pH 2-3 with a cold aqueous solution of potassium hydrogen sulfate.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-(R)-proline as a crude product, which can be used in the next step without further purification.

Step 2: Arndt-Eistert Homologation to the Target Compound

• Dissolve N-Boc-(R)-proline (1 equivalent) in anhydrous tetrahydrofuran (THF) and cool to -20°C.

• Add N-methylmorpholine (1 equivalent) followed by the dropwise addition of isobutyl chloroformate (1 equivalent). Stir the mixture for 15 minutes.

• In a separate flask, prepare a solution of diazomethane in diethyl ether and add it to the reaction mixture at -20°C.

• Allow the reaction to proceed for several hours, monitoring by Thin Layer Chromatography (TLC) for the disappearance of the starting material.

• Once the reaction is complete, carefully quench any excess diazomethane.

• In a separate flask containing water and a silver catalyst (e.g., silver benzoate), add the diazoketone solution and heat to induce the Wolff rearrangement.

• After the reaction is complete, cool the mixture and extract the product with an organic solvent.

• Purify the crude product by flash column chromatography on silica gel to obtain (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid.

Synthesis Workflow Diagram

Caption: Synthetic workflow for (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized compound.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is the primary tool for structural elucidation. While a publicly available spectrum for the exact (R)-enantiomer is not readily found, data from closely related structures provide a strong basis for expected chemical shifts[7][8].

• ¹H NMR (500 MHz, CDCl₃): The proton NMR spectrum is expected to show characteristic signals for the tert-butyl group of the Boc protector as a strong singlet around δ 1.46 ppm. The protons on the pyrrolidine ring will appear as a series of multiplets between δ 1.7 and 3.9 ppm. The methylene protons of the acetic acid side chain will likely appear as multiplets between δ 2.3 and 2.8 ppm. The carboxylic acid proton will be a broad singlet, typically downfield.

• ¹³C NMR (126 MHz, CDCl₃): The carbon NMR spectrum will show a signal for the quaternary carbon of the Boc group around δ 79-81 ppm and the methyl carbons around δ 28.7 ppm. The carbonyl of the Boc group will be observed around δ 155 ppm, and the carboxylic acid carbonyl will be further downfield, around δ 175-180 ppm. The carbons of the pyrrolidine ring and the acetic acid side chain will appear in the aliphatic region of the spectrum[7][8].

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) using techniques like electrospray ionization (ESI) would be used to confirm the molecular weight. The expected [M+Na]⁺ ion would be at m/z 252.1206, calculated for C₁₁H₁₉NO₄Na.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a standard method for assessing the chemical purity of the final product.

Parameter	Typical Conditions
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Column Temperature	25°C

Chiral High-Performance Liquid Chromatography (Chiral HPLC): To determine the enantiomeric purity (enantiomeric excess, ee), chiral HPLC is indispensable. Macrocyclic glycopeptide-based chiral stationary phases (CSPs) are particularly effective for the separation of N-protected amino acids[9][10].

Parameter	Recommended Starting Conditions
Chiral Stationary Phase	Astec® CHIROBIOTIC® T (Teicoplanin) or a polysaccharide-based CSP (e.g., CHIRALPAK®)[9][10]
Mobile Phase	Reversed-phase: Acetonitrile/Water/TFA or Polar organic mode: Methanol/Acetic Acid/Triethylamine
Flow Rate	1.0 mL/min
Detection	UV at 210-230 nm

The choice of mobile phase will depend on the specific CSP used and may require method development to achieve baseline separation of the enantiomers[9][10].

Applications in Drug Development and Research

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a valuable intermediate in the synthesis of a variety of pharmaceuticals, particularly those where a constrained, chiral pyrrolidine motif is essential for biological activity.

Precursor for Antiviral Agents

Pyrrolidine derivatives are key structural components in numerous antiviral drugs[11][12]. This building block is particularly relevant to the synthesis of protease inhibitors for viruses such as Hepatitis C (HCV). While direct citation for this specific molecule in the synthesis of commercial drugs like Telaprevir or Boceprevir is not explicitly detailed in readily available literature, the synthesis of these complex molecules relies heavily on non-proteinogenic amino acid building blocks with similar structural and stereochemical features[11][12]. The acetic acid side chain provides a reactive handle for coupling with other fragments in a convergent synthesis strategy.

Role in Peptide Mimetics and Constrained Peptides

The rigid five-membered ring of the proline scaffold is often incorporated into peptide sequences to induce specific secondary structures, such as β-turns. As a β-homoproline derivative, this compound can be used to create peptide mimetics with altered backbone spacing, which can lead to enhanced enzymatic stability and modified receptor binding profiles.

Logical Framework for Application

Caption: Key features of the title compound and their relevance to its applications.

Handling, Storage, and Safety

As with any laboratory chemical, proper handling and storage procedures are essential to ensure safety and maintain the integrity of the compound.

• Safety Precautions: This compound is known to cause skin and eye irritation. It may also cause respiratory irritation. Therefore, it is crucial to handle it in a well-ventilated area, preferably a fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place. Recommended storage temperatures are between 2-8°C to prevent degradation[4].

• Disposal: Dispose of the compound and its container in accordance with local, regional, and national regulations for chemical waste.

Conclusion

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid stands out as a strategically important chiral building block for the synthesis of advanced pharmaceutical compounds. Its well-defined stereochemistry, rigid scaffold, and versatile chemical handles, combined with the robust and reliable Boc protection strategy, provide medicinal chemists with a powerful tool for constructing complex molecules with high precision. The detailed understanding of its synthesis, characterization, and application presented in this guide serves to underscore its value and facilitate its effective use in research and drug development endeavors.

References

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• MySkinRecipes. (n.d.). (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• Dondoni, A., & Perrone, D. (2004). Stereoselective Synthesis of α-Disubstituted β-Homoprolines. The Journal of Organic Chemistry, 69(1), 51-57.
• Lalithamba, H. S., & Sureshbabu, V. V. (2010). Simple and efficient synthesis of Fmoc/Boc/Cbz-protected-β-amino alcohols and peptidyl alcohols employing Boc2O. Indian Journal of Chemistry - Section B, 49B(10), 1372-1378.
• D'Andrea, L. D., & De-Guido, C. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Journal of Peptide Science, 24(8-9), e3091.
• Pirkle, W. H., & Welch, C. J. (1984). Liquid chromatographic separation of enantiomers of beta-amino acids using a chiral stationary phase.

• Shaanxi Lighte Optoelectronics Material Co., Ltd. (n.d.). (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidine-2-yl)acetic acid. Retrieved from [Link]

• de Souza, M. C. B. V., & de Almeida, M. V. (2022).
• Imai, K., et al. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Organics, 3(1), 1-15.

• MySkinRecipes. (n.d.). (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. Retrieved from [Link]

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• Cavrini, V., et al. (1981). Antiviral compounds. XVII - Synthesis and in vitro antiviral activity of 1-substituted 2-chloro- and 2-methoxyindole-3-carboxaldehyde thiosemicarbazones. Il Farmaco; edizione scientifica, 36(2), 140-145.
• Kaczmarek, K., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(15), 4945.

• MDPI. (2025). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation, 2nd Edition. Retrieved from [Link]viruses/special_issues/25TH77PV25)

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(R)-1-(tert-Butoxycarbonyl)pyrrolidine-2-acetic Acid: A Comprehensive Technical Guide for Advanced Synthesis

This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals on (R)-1-(tert-butoxycarbonyl)pyrrolidine-2-acetic acid. We will delve into its fundamental properties, nomenclature, synthesis, and critical applications as a chiral building block in modern medicinal chemistry. This document is designed to provide not only procedural knowledge but also the underlying scientific principles to empower rational decision-making in the laboratory.

Nomenclature and Identification: Establishing a Common Language

Precise communication in science hinges on unambiguous nomenclature. (R)-Boc-pyrrolidine-2-acetic acid is known by several synonyms across various databases and commercial suppliers. Understanding these alternatives is crucial for efficient literature searches and procurement.

The systematic IUPAC name for this compound is (2R)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-acetic acid . The "(R)" designation specifies the stereochemistry at the chiral center of the pyrrolidine ring. The "Boc" group, an abbreviation for tert-butoxycarbonyl, is a common amine-protecting group in organic synthesis.

A comprehensive list of synonyms and identifiers is provided in the table below for cross-referencing.

Identifier Type	Identifier
IUPAC Name	(2R)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-acetic acid
Common Synonyms	(R)-Boc-pyrrolidine-2-acetic acid, (R)-N-Boc-pyrrolidine-2-acetic acid, Boc-D-beta-homoproline, N-Boc-D-β-homoproline, (R)-1-Boc-2-pyrrolidineacetic acid
CAS Number	101555-60-6[1][2]
PubChem CID	2734185
Molecular Formula	C11H19NO4
Molecular Weight	229.27 g/mol [2]

A variety of other names may be encountered in supplier catalogs, including (r)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid and (2R)-1-tert-butoxycarbonyl-2-carboxymethylpyrrolidine.[3][4]

The Strategic Importance in Drug Discovery and Peptide Synthesis

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[5] Its rigid, five-membered ring system allows for the precise spatial arrangement of functional groups, which is critical for optimizing interactions with biological targets.[6] (R)-Boc-pyrrolidine-2-acetic acid, as a chiral building block, offers a strategic entry point into the synthesis of complex, optically pure molecules.[7][]

The incorporation of this moiety into peptide sequences can confer several advantageous properties:

• Conformational Constraint: The pyrrolidine ring introduces a rigid element into the peptide backbone, which can lock the molecule into a specific bioactive conformation. This can lead to enhanced receptor affinity and selectivity.[9]

• Metabolic Stability: As a non-natural amino acid derivative, it provides resistance to enzymatic degradation by proteases, thereby increasing the in vivo half-life of peptide-based therapeutics.[9]

• Improved Cell Permeability: The lipophilic nature of the Boc group and the pyrrolidine ring can enhance the ability of peptides to cross cell membranes.[9]

Its utility extends beyond peptide synthesis. It serves as a versatile starting material for the synthesis of a wide range of bioactive molecules, including protease inhibitors and other small molecule therapeutics.[2] The pyrrolidine ring is a key component in drugs targeting a variety of diseases.[10][11]

Synthesis and Chemical Properties: A Practical Overview

A common synthetic route to (R)-N-Boc-3-pyrrolidineacetic acid involves the use of Di-tert-butyl dicarbonate as a raw material.[12] The general workflow for the synthesis of related pyrrolidine derivatives often starts from chiral precursors like S-pyroglutamic acid.[13]

Below is a generalized workflow for the Boc protection of a pyrrolidine derivative, a key step in the synthesis of the title compound.

A generalized workflow for Boc protection.

Analytical Characterization: Ensuring Quality and Purity

The structural integrity and chiral purity of (R)-Boc-pyrrolidine-2-acetic acid are paramount for its successful application. A combination of spectroscopic and chromatographic techniques is employed for its characterization.

Spectroscopic Analysis

Spectroscopic methods provide detailed information about the molecular structure.

Technique	Key Observables
¹H NMR	Characteristic signals for the Boc group (a singlet around 1.4 ppm), and protons on the pyrrolidine ring and the acetic acid side chain.[14]
¹³C NMR	Resonances for the carbonyls of the Boc group and the carboxylic acid, the quaternary carbon of the Boc group, and the carbons of the pyrrolidine ring.[14]
IR Spectroscopy	Strong carbonyl stretching frequencies for the urethane and carboxylic acid groups.[14]
Mass Spectrometry	The molecular ion peak [M+H]⁺ or other relevant fragments confirming the molecular weight.[14]

Chiral Purity Analysis

Ensuring the enantiomeric purity is critical. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the standard method for determining the enantiomeric excess (e.e.).[15] Polysaccharide-based CSPs are commonly used for the separation of N-Boc protected compounds.[15]

Workflow for chiral purity analysis by HPLC.

Conclusion

(R)-Boc-pyrrolidine-2-acetic acid is a valuable and versatile chiral building block with significant applications in drug discovery and peptide synthesis. A thorough understanding of its nomenclature, properties, synthesis, and analytical characterization is essential for its effective use in the development of novel therapeutics. This guide provides a foundational resource for scientists and researchers, enabling them to leverage the unique attributes of this compound in their synthetic endeavors.

References

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• PubChem. (n.d.). N-Boc-pyrrolidine. Retrieved from [Link]

• PubChem. (n.d.). (2R)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives.

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• PMC. (n.d.). Synthesis of New Optically Active 2-Pyrrolidinones. Retrieved from [Link]

• PubChem. (n.d.). N-[(1s,2r)-1-Benzyl-2-Hydroxy-3-{[3-(Trifluoromethyl)benzyl]amino}propyl]-7-Ethyl-1-Methyl-3,4-Dihydro-1h-[2][3][16]thiadiazepino[3,4,5-Hi]indole-9-Carboxamide. Retrieved from [Link]

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The Pyrrolidine Acetic Acid Scaffold: A Journey from Serendipity to Rational Design

An In-depth Technical Guide on the Discovery, History, and Application of a Privileged Neurological Drug Scaffold

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, represents a cornerstone in medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic drugs.[1][2][3] Among its many derivatives, those featuring an acetic acid moiety have carved out a particularly significant niche, leading to groundbreaking advancements in the treatment of neurological disorders. This guide provides an in-depth exploration of the discovery and history of pyrrolidine acetic acid derivatives, tracing their evolution from early nootropic agents to highly specific, rationally designed anticonvulsants. We will delve into the key scientific milestones, the elucidation of their unique mechanisms of action, and the structure-activity relationships that continue to drive innovation in this field.

Early Origins: The Racetam Class and the Dawn of Nootropics

The story begins not with an acetic acid, but with an acetamide. In the 1960s, chemists at UCB Pharma synthesized a series of cyclic GABA analogues, aiming to create new sedative-hypnotic agents.[4] This effort led to the creation of Piracetam (2-oxo-1-pyrrolidine acetamide), a compound that, instead of inducing sedation, appeared to enhance cognitive function. This marked the birth of the "racetam" class of drugs and the concept of "nootropics"—agents that could improve mental performance.

While the racetams themselves are amides, their development was a critical stepping stone. They established the 2-pyrrolidinone core as a neurologically active scaffold and spurred decades of research into how this simple heterocyclic ring could be modified to influence brain function.

A Paradigm Shift: The Serendipitous Discovery of Levetiracetam

The most significant leap forward came from the continued exploration of the racetam scaffold. Levetiracetam, the (S)-enantiomer of α-ethyl-2-oxo-1-pyrrolidine acetamide, was synthesized as part of this ongoing research.[5] While its predecessors showed modest cognitive-enhancing effects, levetiracetam displayed a remarkable and unexpected profile: potent anticonvulsant activity in animal models of epilepsy.[6][7] This discovery was pivotal, shifting the focus of pyrrolidinone derivatives from the nascent nootropic space to the well-established field of epilepsy treatment.

Unraveling a Novel Mechanism: The Identification of SV2A

Unlike traditional antiepileptic drugs (AEDs) that primarily target ion channels or GABAergic systems, levetiracetam's mechanism of action was initially a mystery.[7][8][9] A breakthrough occurred with the identification of its specific, high-affinity binding site in the brain: the Synaptic Vesicle Glycoprotein 2A (SV2A).[10][11]

SV2A is an integral membrane protein found in the vesicles of nearly all synapses, where it plays a crucial, though not fully understood, role in regulating the release of neurotransmitters.[8][12] A series of landmark experiments confirmed that SV2A was not just a binding site, but the functional target for levetiracetam's anticonvulsant effects:

• Binding Affinity Correlates with Potency: A strong correlation was established between the binding affinity of various levetiracetam analogs for SV2A and their potency in seizure models.[10][13]

• Genetic Knockout Studies: Mice lacking the SV2A protein (SV2A KO mice) exhibit severe seizures and do not respond to levetiracetam, confirming the protein's necessity for the drug's action.[11][12]

• Stereoselectivity: The binding to SV2A is stereoselective, with the (S)-enantiomer (levetiracetam) possessing the therapeutic activity, while the (R)-enantiomer is largely inactive.

The discovery of the SV2A target validated the pyrrolidinone scaffold as a platform for a new class of AEDs and opened a new chapter in epilepsy research.[13]

Evolution of Pyrrolidine-Based Neurological Drugs.

Rational Drug Design: The Advent of Brivaracetam

The identification of SV2A as the molecular target for levetiracetam transformed the drug discovery process from serendipity to rational design.[4] Researchers at UCB Pharma initiated a large-scale program to develop second-generation SV2A ligands with improved properties.[11] This involved screening approximately 12,000 compounds to understand the structure-activity relationship (SAR) for SV2A binding.[11]

This effort culminated in the development of Brivaracetam.[14][15] By adding an n-propyl group at the 4-position of the pyrrolidone ring, chemists created a molecule with a 15- to 30-fold higher binding affinity for SV2A than levetiracetam.[4][11] This increased affinity translated to greater potency in animal models and has demonstrated efficacy in clinical trials for focal onset seizures.[4][14][16]

Core Structure-Activity Relationship (SAR) Insights

The development of levetiracetam and brivaracetam has illuminated key structural requirements for high-affinity SV2A binding:

Structural Feature	Observation	Implication
Pyrrolidinone Core	The 2-oxo-pyrrolidine ring is the foundational scaffold.	Essential for establishing the correct orientation within the SV2A binding pocket.
(S)-Stereocenter	The (S)-configuration at the α-position of the acetamide side chain is critical for activity.	Dictates the precise stereochemical interaction with the target protein.
4-Position Substitution	Introduction of a small, hydrophobic group (e.g., n-propyl in brivaracetam) at the (4R) position dramatically increases affinity.[16]	This region of the molecule likely interacts with a hydrophobic pocket in SV2A, enhancing binding through van der Waals forces.[16]
Amide Group	The primary amide of the side chain is a key feature.	Likely participates in hydrogen bonding interactions within the binding site.

The success of brivaracetam is a testament to the power of target-based drug discovery, representing one of the first clinically effective AEDs developed by optimizing activity at a specific molecular target.[4]

Experimental Protocols & Methodologies

The discovery and characterization of these compounds rely on robust chemical and biological assays. Below are representative protocols that form the basis of research in this field.

General Synthesis of the Pyrrolidinone Core

The synthesis of these derivatives often begins with chiral precursors to establish the required stereochemistry. Asymmetric synthesis is the preferred industrial method for producing the active (S)-enantiomer of levetiracetam.[17] Various synthetic strategies have been reported.[5][18][19][20]

General Workflow for Synthesis and Verification.

Key Biological Assay: SV2A Radioligand Binding

Determining a compound's affinity for SV2A is the gold standard for evaluating its potential as a levetiracetam-like anticonvulsant.[21] This is typically done using a competitive radioligand binding assay.

Objective: To determine the binding affinity (IC₅₀ or Kᵢ) of a test compound for the SV2A protein by measuring its ability to displace a known high-affinity radioligand.

Step-by-Step Methodology: [10][21][22]

• Membrane Preparation:

  • Homogenize rat or human brain tissue (e.g., cortex or hippocampus) in an ice-cold buffer.

  • Perform differential centrifugation to isolate the crude membrane fraction containing synaptic vesicles.

  • Wash the membrane pellet multiple times to remove endogenous ligands.

  • Determine the final protein concentration of the membrane suspension using a standard assay (e.g., BCA assay).

• Competitive Binding Reaction:

  • In a 96-well plate, combine the following in each well:

    • A fixed amount of the prepared brain membranes (e.g., 100 µg protein).

    • A fixed concentration of a high-affinity SV2A radioligand (e.g., [³H]ucb 30889 or [³H]brivaracetam).

    • Varying concentrations of the unlabeled test compound.

  • Include control wells for "Total Binding" (no competitor) and "Non-Specific Binding" (a saturating concentration of an unlabeled ligand like 1 mM levetiracetam).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 4°C) for a sufficient period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

• Separation and Detection:

  • Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter plate. This separates the membrane-bound radioligand from the free radioligand.

  • Wash the filters quickly with ice-cold buffer to remove any unbound radioactivity.

  • Allow the filters to dry, then add scintillation fluid to each well.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of the test compound: Specific Binding = Total Binding CPM - Non-Specific Binding CPM.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

The Mechanism of Action at the Synapse

While binding to SV2A is the definitive initiating event, the precise downstream consequences that lead to seizure suppression are still an area of active research. SV2A is involved in the priming of synaptic vesicles for exocytosis, a key step in neurotransmitter release.[13] It is hypothesized that levetiracetam and its analogs are not simple antagonists but rather modulators of SV2A function.[10][12] They do not appear to affect normal, low-frequency synaptic transmission but may selectively reduce neurotransmitter release during the high-frequency neuronal firing characteristic of a seizure.[9]

Proposed Mechanism of Levetiracetam at the Synapse.

Conclusion and Future Directions

The journey of pyrrolidine acetic acid derivatives from the serendipitous discovery of piracetam to the rationally designed brivaracetam is a compelling narrative of modern drug development. This chemical class has provided a fundamentally new mechanism for treating epilepsy, centered on the modulation of the synaptic vesicle protein SV2A. The strong, predictable correlation between SV2A binding affinity and anticonvulsant potency has established a clear path forward for designing future therapies.[13]

Ongoing research continues to explore the full therapeutic potential of this scaffold. New SV2A ligands are being investigated not only for epilepsy but also for other neurological conditions, including neuropathic pain and essential tremor.[23][24][25] The rich history and validated biological target of the pyrrolidine acetic acid derivatives ensure that they will remain a highly fertile ground for innovation in the field of neuroscience for years to come.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic Acid in Peptide Synthesis

Introduction: A Unique Building Block for Advanced Peptide Design

(R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid, also known as N-Boc-D-β-homoproline, is a chiral building block of significant interest in the field of peptidomimetics and drug discovery. Its structure, which combines the conformational constraints of a pyrrolidine ring with the properties of a β-amino acid, offers a unique tool for designing peptides with enhanced stability, specific secondary structures, and novel biological activities. The tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen makes it fully compatible with the well-established Boc-based strategies for solid-phase peptide synthesis (SPPS) and solution-phase synthesis.[1]

The incorporation of this D-configured β-homoproline analogue into a peptide backbone can impart several desirable properties. The D-configuration provides resistance to enzymatic degradation by proteases, which primarily recognize L-amino acids, thereby increasing the in-vivo half-life of the peptide.[1] Furthermore, the five-membered ring and the extended backbone introduced by the β-amino acid moiety can induce specific turns and helical structures, influencing the peptide's overall conformation and its interaction with biological targets.[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid in peptide synthesis. We will delve into the mechanistic considerations, provide detailed protocols for both solid-phase and solution-phase synthesis, and offer insights into potential challenges and optimization strategies.

Mechanistic Insights: The Role of a Constrained β-Amino Acid

The unique structural features of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid play a crucial role in its application. As a proline analogue, it introduces a "kink" in the peptide backbone, disrupting the formation of undesirable secondary structures like β-sheets that can lead to aggregation during synthesis.[2][3] This is particularly advantageous in the synthesis of long or hydrophobic peptide sequences.

The β-amino acid nature of the molecule extends the peptide backbone by one carbon atom at the site of incorporation. This alteration can significantly influence the peptide's folding and its ability to adopt specific, bioactive conformations. The pyrrolidine ring further restricts the torsional angles of the backbone, providing a higher degree of conformational rigidity compared to linear β-amino acids.

The Boc protecting group is an acid-labile protecting group for the α-amino group of amino acids and is a cornerstone of one of the two most widely used strategies in SPPS.[1] Its removal is typically achieved with a moderately strong acid like trifluoroacetic acid (TFA), which allows for the selective deprotection of the N-terminus without affecting most acid-stable side-chain protecting groups.[1][4]

Figure 1: General workflow for the incorporation of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid in Boc-based Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocols

The following protocols provide a general framework for the incorporation of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid into peptide chains. Optimization may be required depending on the specific peptide sequence and the nature of the adjacent amino acids.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) - Manual Boc Strategy

This protocol outlines the manual synthesis of a peptide on a 0.25 mmol scale using a Boc/Bzl protection strategy.

Materials:

• Merrifield resin (or other suitable resin for Boc-SPPS)

• (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid

• Boc-protected amino acids

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIPEA)

• 1-Hydroxybenzotriazole (HOBt)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• Methanol (MeOH)

• Isopropanol (IPA)

• Peptide synthesis vessel with a sintered glass filter

• Shaker

Procedure:

• Resin Swelling and Preparation:

  • Place the resin (e.g., 1 g of Merrifield resin with 0.25 mmol/g loading) in the synthesis vessel.

  • Wash the resin with DCM (3 x 10 mL) and then swell in DCM for 30 minutes.

  • If starting with a pre-loaded resin, proceed to step 3. If not, couple the first Boc-amino acid according to standard procedures.

• Boc Deprotection:

  • Drain the DCM.

  • Add a solution of 50% TFA in DCM (10 mL) to the resin.

  • Shake for 2 minutes.

  • Drain the TFA solution.

  • Add a fresh solution of 50% TFA in DCM (10 mL).

  • Shake for 20-30 minutes.

  • Drain the TFA solution and wash the resin with DCM (3 x 10 mL), IPA (2 x 10 mL), and DCM (3 x 10 mL).

• Neutralization:

  • Add a solution of 10% DIPEA in DCM (10 mL) to the resin.

  • Shake for 2 minutes.

  • Drain the solution.

  • Repeat the neutralization step once more.

  • Wash the resin with DCM (5 x 10 mL) to remove excess base.

• Coupling of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid:

  • In a separate vial, dissolve (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid (4 equivalents, 1 mmol, 229.3 mg), HBTU (3.9 equivalents, 0.975 mmol, 369.6 mg), and HOBt (4 equivalents, 1 mmol, 153.1 mg) in DMF (5 mL).

  • Add DIPEA (8 equivalents, 2 mmol, 348 µL) to the activation mixture and vortex for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Shake the reaction vessel for 2-4 hours at room temperature. Due to potential steric hindrance, a longer coupling time is recommended.[5]

  • Monitoring the Coupling: Perform a Kaiser test to check for the presence of free primary amines. Note that if coupling to a secondary amine (like proline), the isatin test is more appropriate. For the N-terminal amine of the growing peptide chain, a negative Kaiser test (beads remain yellow) indicates a complete reaction.

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Repeat Cycle:

  • Repeat the deprotection, neutralization, and coupling steps for the subsequent amino acids in the sequence.

• Final Deprotection and Cleavage:

  • After the final coupling, perform a final Boc deprotection as described in step 2.

  • Wash the resin thoroughly with DCM and dry under vacuum.

  • The peptide is cleaved from the resin and side-chain protecting groups are removed simultaneously using a strong acid like anhydrous HF or trifluoromethanesulfonic acid (TFMSA), following established safety protocols for these hazardous reagents.[4]

Parameter	Recommendation	Rationale
Equivalents of Amino Acid	3-4	To drive the reaction to completion.
Coupling Reagent	HBTU, HATU, or PyBOP	Efficient activation with low risk of racemization.[6][7]
Activation Time	1-2 minutes	Standard for uronium-based reagents.
Coupling Time	2-4 hours (or overnight)	The sterically hindered nature of the β-amino acid may require longer reaction times.[8][9]
Solvent	DMF or a mixture of DMF/DCM	Good solvating properties for reagents and the growing peptide chain.
Monitoring	Kaiser test (for primary amines)	To ensure complete coupling before proceeding to the next step.

Table 1: Recommended parameters for the coupling of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid in SPPS.

Protocol 2: Solution-Phase Peptide Synthesis

This protocol describes the coupling of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid to an amino acid ester in solution.

Materials:

• (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• 1M aqueous hydrochloric acid solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reactant Preparation:

  • Dissolve the amino acid ester hydrochloride (1 equivalent) and DIPEA or NMM (1.1 equivalents) in DCM or THF. Stir for 10 minutes at room temperature to liberate the free amine.

  • In a separate flask, dissolve (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid (1.1 equivalents) and HOBt (1.2 equivalents) in DCM or THF.

• Activation and Coupling:

  • Cool the solution containing the Boc-amino acid and HOBt to 0°C in an ice bath.

  • Add DIC (1.2 equivalents) to this solution and stir for 15-20 minutes at 0°C to pre-activate the carboxylic acid.

  • Add the solution of the free amino acid ester to the activated Boc-amino acid solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Work-up:

  • Filter the reaction mixture to remove the precipitated diisopropylurea byproduct.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude dipeptide.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Figure 2: A simplified workflow for the solution-phase synthesis of a dipeptide using (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid.

Troubleshooting and Optimization

Issue: Incomplete Coupling

• Cause: Steric hindrance from the pyrrolidine ring and the β-carbon may slow down the reaction.[8][9] Peptide aggregation on the solid support can also be a factor.[10][11]

• Solutions:

  • Increase Coupling Time: Extend the coupling time to 4 hours or even overnight.

  • Double Coupling: After the initial coupling and washing, repeat the coupling step with a fresh solution of activated amino acid.

  • Use More Efficient Coupling Reagents: HATU is often more effective than HBTU for sterically hindered couplings.[6]

  • Microwave-Assisted SPPS: The use of microwave energy can significantly accelerate coupling reactions, especially for hindered amino acids.[8]

  • Incorporate Chaotropic Salts: Adding chaotropic salts like LiCl to the coupling mixture can help disrupt peptide aggregation.[10]

Issue: Racemization

• Cause: While less common with urethane-protected amino acids like Boc derivatives, racemization can occur, especially during fragment coupling in solution-phase synthesis.

• Solutions:

  • Use Additives: The inclusion of HOBt or its derivatives in the coupling reaction is crucial to suppress racemization.[12]

  • Control Temperature: For solution-phase synthesis, perform the activation and initial coupling at 0°C.

Conclusion

(R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid is a valuable and versatile building block for the synthesis of advanced peptides and peptidomimetics. Its successful incorporation requires careful consideration of its sterically hindered nature. By employing appropriate coupling reagents, optimizing reaction times, and utilizing advanced techniques such as microwave-assisted synthesis when necessary, researchers can effectively integrate this unique β-amino acid into their target molecules. The resulting peptides, endowed with enhanced stability and conformational constraints, hold significant promise for applications in drug discovery and biotechnology.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Scienmag. (2025, August 7). Immobilized Reactors Revolutionize Sterically Hindered Peptide Synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Paradis-Bas, M., Tulla-Puche, J., & Albericio, F. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology, 8, 144.

• Aapptec Peptides. (n.d.). Pseudoproline Dipeptides. Retrieved from [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.

Sources

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. peptide.com [peptide.com]
• 7. people.uniurb.it [people.uniurb.it]
• 8. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 9. scienmag.com [scienmag.com]
• 10. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 11. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]

Application Notes and Protocols for the Asymmetric Synthesis of Pyrrolidine-Containing Drugs

Introduction: The Privileged Pyrrolidine Scaffold in Medicinal Chemistry

The pyrrolidine ring is a cornerstone of modern medicinal chemistry, ranking as one of the most prevalent nitrogen-containing heterocyclic scaffolds in FDA-approved pharmaceuticals.[1] Its ubiquity stems from a unique combination of structural and physicochemical properties. The five-membered ring provides a rigid, three-dimensional framework that can effectively orient substituents to interact with biological targets. Furthermore, the nitrogen atom can act as a hydrogen bond acceptor or, when protonated, a hydrogen bond donor, and its basicity can be modulated to optimize pharmacokinetic and pharmacodynamic profiles.

The stereochemistry of the pyrrolidine core is paramount to its biological activity. Enantiomers of a chiral drug can exhibit vastly different pharmacological effects, with one enantiomer providing the desired therapeutic effect while the other may be inactive or even toxic. Consequently, the development of robust and efficient methods for the asymmetric synthesis of pyrrolidine-containing drugs is a critical endeavor in pharmaceutical research and development.

This comprehensive guide provides an in-depth exploration of key modern strategies for the asymmetric synthesis of chiral pyrrolidines. We will delve into the mechanistic underpinnings of organocatalysis, transition-metal catalysis, and enzymatic approaches, providing detailed, field-proven protocols for each. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful synthetic tools.

I. Organocatalysis: The Rise of Proline and its Derivatives

Asymmetric organocatalysis, a field recognized with the 2021 Nobel Prize in Chemistry, has revolutionized the synthesis of chiral molecules.[1] L-proline, a naturally occurring amino acid, has emerged as a remarkably effective and versatile catalyst for a wide range of asymmetric transformations, including the synthesis of pyrrolidines.[2][3]

A. Mechanistic Principles of Proline Catalysis

Proline's catalytic efficacy stems from its unique bifunctional nature. The secondary amine can react with a carbonyl compound (an aldehyde or ketone) to form a chiral enamine intermediate. Simultaneously, the carboxylic acid moiety can act as a Brønsted acid, activating an electrophile through hydrogen bonding and directing its approach to one of the two enantiotopic faces of the enamine.[4] This dual activation strategy provides a highly organized transition state, leading to excellent stereocontrol.

Diagram 1: Catalytic Cycle of a Proline-Catalyzed Asymmetric Aldol Reaction

Caption: Proline-catalyzed aldol reaction mechanism.

B. Protocol 1: Asymmetric [3+2] Cycloaddition for Pyrrolidine Synthesis

This protocol details the synthesis of a highly substituted chiral pyrrolidine via an L-proline catalyzed [3+2] cycloaddition between an azomethine ylide and an α,β-unsaturated aldehyde.

Materials:

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde)

• Imino ester (e.g., ethyl N-benzylideneglycinate)

• L-Proline

• Dichloromethane (DCM), anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a stirred solution of the α,β-unsaturated aldehyde (1.0 mmol) and the imino ester (1.2 mmol) in anhydrous DCM (10 mL) at room temperature, add L-proline (0.2 mmol, 20 mol%).

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 24-48 hours.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired pyrrolidine derivative.

Data Presentation:

Entry	Aldehyde	Catalyst Loading (mol%)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
1	Cinnamaldehyde	20	24	92	>95:5	98
2	Crotonaldehyde	20	36	85	90:10	95

II. Transition-Metal Catalysis: Harnessing the Power of Copper

Transition-metal catalysis offers a powerful and versatile platform for the asymmetric synthesis of pyrrolidines. Copper catalysts, in particular, are attractive due to their low cost, low toxicity, and rich reactivity.[5] Two prominent copper-catalyzed strategies for pyrrolidine synthesis are the asymmetric 1,3-dipolar cycloaddition of azomethine ylides and intramolecular C-H amination.

A. Mechanistic Insights into Copper-Catalyzed Pyrrolidine Synthesis

In the 1,3-dipolar cycloaddition , a copper(I) catalyst, in conjunction with a chiral ligand, coordinates to both the azomethine ylide and the dipolarophile. This coordination pre-organizes the reactants in a chiral environment, facilitating a highly stereoselective cycloaddition.

Intramolecular C-H amination involves the copper-catalyzed generation of a reactive nitrogen species (e.g., a nitrene or an amidyl radical) from a suitable precursor.[6][7][8] This species then undergoes an intramolecular C-H insertion, forming the pyrrolidine ring. The stereoselectivity is controlled by the chiral ligand on the copper center, which directs the C-H insertion to a specific enantiotopic C-H bond.

Diagram 2: General Workflow for Copper-Catalyzed Asymmetric C-H Amination

Caption: Copper-catalyzed intramolecular C-H amination workflow.

B. Protocol 2: Copper-Catalyzed Asymmetric Intramolecular C-H Amination

This protocol describes the synthesis of a chiral pyrrolidine via a copper-catalyzed intramolecular C-H amination of an N-fluoroamide.

Materials:

• N-fluoroamide substrate

• Copper(I) iodide (CuI)

• Chiral ligand (e.g., a bis(oxazoline) or phosphine ligand)

• 1,2-Dichloroethane (DCE), anhydrous

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add CuI (0.05 mmol, 5 mol%) and the chiral ligand (0.06 mmol, 6 mol%).

• Add anhydrous DCE (5 mL) and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Add the N-fluoroamide substrate (1.0 mmol) to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture at 80 °C.

• Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

• Quench the reaction with saturated aqueous NaHCO₃ solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

Data Presentation:

Entry	Substrate	Ligand	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	N-fluoro-N-(pent-4-en-1-yl)benzamide	(S)-Ph-BOX	80	18	88	94
2	N-fluoro-N-(hex-5-en-1-yl)benzamide	(R)-BINAP	80	24	75	90

III. Biocatalysis: Nature's Approach to Chirality

Enzymes are highly efficient and selective catalysts that operate under mild conditions, making them attractive tools for asymmetric synthesis.[9] Directed evolution and enzyme engineering have expanded the repertoire of biocatalytic reactions to include transformations not found in nature, such as intramolecular C-H amination for pyrrolidine synthesis.[10][11]

A. Mechanism of Enzymatic C-H Amination

Engineered cytochrome P450 enzymes can catalyze the intramolecular C-H amination of organic azides. The enzyme's active site binds the azide substrate in a specific orientation. The heme iron center of the enzyme is proposed to activate the azide, leading to the formation of a highly reactive nitrene intermediate. This nitrene then undergoes a stereoselective intramolecular C-H insertion to form the pyrrolidine ring, with the enzyme's chiral environment dictating the enantioselectivity.[10][11]

B. Protocol 3: Enzymatic Intramolecular C-H Amination for Pyrrolidine Synthesis

This protocol provides a general procedure for the enzymatic synthesis of a chiral pyrrolidine using a whole-cell biocatalyst expressing an engineered cytochrome P450 enzyme.

Materials:

• E. coli cells expressing the engineered P450 enzyme

• Azide substrate

• Growth medium (e.g., M9-N buffer)

• Glucose

• Anaerobic chamber or glovebox

• Centrifuge

• Sonicator (optional)

• Ethyl acetate

Procedure:

• Culture the E. coli cells expressing the engineered enzyme to an appropriate optical density (e.g., OD₆₀₀ = 30).

• Harvest the cells by centrifugation and resuspend them in M9-N buffer (pH 7.4).

• Transfer the cell suspension to an anaerobic chamber.

• Add the azide substrate (e.g., 10 mM final concentration) and glucose (as a reducing equivalent source) to the cell suspension.

• Incubate the reaction mixture at room temperature overnight with gentle shaking.

• Monitor the reaction progress by LC-MS or GC-MS.

• Once the reaction is complete, extract the product from the reaction mixture with ethyl acetate (3 x volume of the reaction).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by flash column chromatography if necessary.

Data Presentation:

Entry	Substrate	Enzyme Variant	Yield (%)	ee (%)
1	1-azido-4-phenylbutane	P411-PYS-5149	74	99
2	1-azido-5-phenylpentane	P411-PYS-5149	65	98

IV. Analytical Protocol: Determination of Enantiomeric Excess by Chiral HPLC

The determination of enantiomeric excess (ee) is a critical step in asymmetric synthesis.[4] Chiral High-Performance Liquid Chromatography (HPLC) is one of the most widely used and reliable methods for this purpose.[10][12][13]

Diagram 3: Workflow for Enantiomeric Excess Determination by Chiral HPLC

Caption: General workflow for chiral HPLC analysis.

A. General Protocol for Chiral HPLC Analysis

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Chiral HPLC column (e.g., Chiralcel OD-H, Lux Cellulose-1)

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol)

• Mobile phase additives (e.g., trifluoroacetic acid for acidic analytes, triethylamine for basic analytes)

• Racemic standard of the pyrrolidine derivative

• Sample of the synthesized chiral pyrrolidine derivative

Procedure:

• Method Development (using the racemic standard):

  • Select a chiral column based on the structure of the analyte. Polysaccharide-based columns are a good starting point.[10]

  • Prepare a mobile phase, typically a mixture of n-hexane and an alcohol (isopropanol or ethanol). A common starting point is 90:10 (v/v) n-hexane:isopropanol.[12]

  • If necessary, add a small amount of an additive to the mobile phase to improve peak shape (e.g., 0.1% TFA for acids, 0.1% TEA for amines).

  • Set the flow rate (e.g., 1.0 mL/min) and column temperature (e.g., 25 °C).[13]

  • Inject the racemic standard and monitor the chromatogram. Adjust the mobile phase composition to achieve baseline separation of the two enantiomer peaks.

• Sample Analysis:

  • Prepare a solution of the synthesized pyrrolidine derivative in the mobile phase at a suitable concentration (e.g., 1 mg/mL).

  • Inject the sample onto the chiral HPLC system using the optimized method.

  • Record the chromatogram.

• Data Analysis:

  • Integrate the areas of the two enantiomer peaks in the sample chromatogram.

  • Calculate the enantiomeric excess using the following formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

V. Conclusion

The asymmetric synthesis of pyrrolidine-containing drugs is a dynamic and evolving field. The methodologies presented in this guide—organocatalysis, transition-metal catalysis, and biocatalysis—represent powerful and complementary approaches to accessing these vital chiral building blocks. The choice of synthetic strategy will depend on factors such as the desired substitution pattern, scalability, and the availability of starting materials and catalysts. A thorough understanding of the underlying mechanisms and careful execution of the experimental protocols are essential for success. Furthermore, rigorous analytical validation of stereochemical purity, for which a general HPLC protocol has been provided, is a critical component of any asymmetric synthesis endeavor.

VI. References

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science. [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. PubMed Central. [Link]

• Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate. [Link]

• C–H Functionalization Catalysis via Transition Metal Stabilized Ligand-Based Radicals. Harvard DASH. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. National Institutes of Health. [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Publications. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PubMed Central. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. National Institutes of Health. [Link]

• Proline Decarboxylation to Pyrrolidine. YouTube. [Link]

• Mechanism of Proline-Catalyzed Reactions in Thermodynamics. Longdom Publishing. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. ACS Publications. [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ResearchGate. [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. CORE. [Link]

• Pyrrolidine-2-carboxylic acid (L-Proline). ResearchGate. [Link]

• Scope of the reaction in the asymmetric synthesis of pyrrolidine... ResearchGate. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C−H Amination. ACS Publications. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. ResearchGate. [Link]

• Synthesis of a New Chiral Pyrrolidine. PubMed Central. [Link]

• Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

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• 5. benchchem.com [benchchem.com]
• 6. Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. investigacion.unirioja.es [investigacion.unirioja.es]
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(r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid as a chiral building block

An In-Depth Guide to (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic Acid: A Versatile Chiral Building Block in Modern Synthesis

Introduction: The Imperative of Chirality in Drug Discovery

In the landscape of modern drug development, chirality is a paramount consideration. Biological systems, being inherently chiral, often exhibit strict stereoselectivity when interacting with therapeutic agents.[1][2] This principle is formally recognized by regulatory bodies like the FDA, which mandate the evaluation of individual enantiomers in chiral drugs.[1] Consequently, the use of chiral building blocks—enantiomerically pure molecular fragments—has become indispensable for the efficient and precise construction of complex drug candidates.[1][3][4] These building blocks serve as foundational scaffolds, enabling chemists to design molecules with optimal three-dimensional arrangements for target engagement, thereby enhancing efficacy and minimizing off-target effects and potential toxicity.[1][4]

Among the vast arsenal of such scaffolds, (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid stands out as a particularly valuable intermediate. This molecule masterfully combines three critical functional elements onto a single, stereochemically defined scaffold:

• A pyrrolidine ring , a privileged five-membered heterocyclic motif prevalent in numerous natural products and pharmaceuticals, including several angiotensin-converting enzyme (ACE) inhibitors.[5]

• A tert-butoxycarbonyl (Boc) protected amine , which masks the nucleophilicity of the ring nitrogen, allowing for selective reactions at the carboxylic acid moiety. The Boc group is renowned for its stability under a wide range of conditions and its facile, orthogonal removal under acidic conditions.[6]

• A carboxylic acid side chain , which serves as a versatile handle for a variety of coupling reactions, most notably the formation of amide bonds—the cornerstone of peptide and peptidomimetic chemistry.[7]

This application note provides a comprehensive overview of the properties, applications, and detailed experimental protocols for utilizing (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, empowering researchers to leverage its full potential in their synthetic endeavors.

Physicochemical and Handling Properties

Accurate characterization and proper handling are fundamental to successful synthesis. The key properties of this building block are summarized below.

Property	Value
CAS Number	101555-60-6[7]
Molecular Formula	C₁₁H₁₉NO₄[7][8][9]
Molecular Weight	229.27 g/mol [7][8]
Appearance	White to off-white solid
Purity	Typically ≥95%
Storage Conditions	2-8°C, under an inert atmosphere[7][8]

Core Synthetic Applications

The unique structure of (R)-Boc-pyrrolidine-2-acetic acid makes it a powerful tool for introducing a constrained, chiral pyrrolidine motif into target molecules.

Scaffolding for Bioactive Molecules: The Case of ACE Inhibitors

The pyrrolidine core is a key structural feature in many successful drugs, particularly in the class of ACE inhibitors used to treat hypertension.[5][10][11] Drugs like Captopril and Enalapril are L-proline derivatives, highlighting the importance of the pyrrolidine ring in binding to the ACE active site.[5][10][11] (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid serves as a higher-order building block that can be incorporated into novel ACE inhibitor designs or other peptidomimetic drugs where the specific stereochemistry and extended side chain are desired for optimizing target interactions.[12]

Constrained Peptidomimetics and Peptide Synthesis

Incorporating non-natural amino acids into peptides is a proven strategy for enhancing their therapeutic properties. The pyrrolidine ring of this building block introduces a rigid conformational constraint into a peptide backbone.[13] This rigidity can lock the peptide into its bioactive conformation, leading to increased receptor affinity and selectivity. Furthermore, the non-natural structure provides resistance to enzymatic degradation by proteases, thereby increasing the peptide's metabolic stability and in vivo half-life.[13]

Key Experimental Protocols

The utility of this building block is realized through two primary transformations: coupling via its carboxylic acid and deprotection of its Boc-protected amine. The following protocols provide detailed, field-proven methodologies for these critical steps.

Protocol 1: Amide Bond Formation via Carboxylic Acid Activation

The formation of an amide bond is the most common application for this building block. This involves activating the carboxylic acid to make it susceptible to nucleophilic attack by an amine. The choice of coupling reagent is critical and depends on factors such as the steric hindrance of the substrates and the need to suppress racemization.[14]

Causality Behind Experimental Choices:

• Coupling Reagents: Carbodiimides like EDC are cost-effective but can sometimes lead to side products; uronium/aminium salts like HATU are highly efficient, especially for challenging couplings, but are more expensive.[14][15]

• Additives (HOBt): 1-Hydroxybenzotriazole (HOBt) is added to carbodiimide reactions to form an active ester intermediate. This strategy significantly increases coupling efficiency and, crucially, suppresses racemization at the chiral center of the amino acid being coupled.[15]

• Base (DIPEA): A non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA) is used to neutralize the protonated amine starting material and the acidic byproducts formed during the reaction, without competing as a nucleophile.[14]

• Solvent: Anhydrous polar aprotic solvents like DMF or DCM are used to dissolve the reactants and facilitate the reaction while preventing hydrolysis of the activated intermediates.[16]

Comparative Data for Common Coupling Reagents

Coupling Reagent System	Base	Typical Solvent	Key Advantages	Considerations
EDC / HOBt	DIPEA, Et₃N	DCM, DMF	Cost-effective, common, minimizes racemization with HOBt.[17]	Can form urea byproducts that may require acidic washes for removal.[14]
HATU	DIPEA	DMF	Highly efficient, rapid reactions, good for hindered couplings.[15][16]	More expensive, can lead to guanidinylation of the amine if not used correctly.[14]
PyBOP	DIPEA	DMF	High efficiency, rapid reactions, byproducts are less hazardous than older phosphonium reagents.[15]	Generates HMPA-like byproducts, though less toxic than those from BOP.

General Workflow for Amide Coupling

Caption: General workflow for the amide coupling reaction.

Step-by-Step Protocol using EDC/HOBt

• Preparation: To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid (1.0 equiv), the desired amine (1.1 equiv), and HOBt (1.2 equiv).

• Dissolution: Dissolve the solids in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) to a concentration of approximately 0.1-0.2 M.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath. This helps to control the initial rate of reaction and minimize potential side reactions.

• Base Addition: Add DIPEA (2.0 equiv) dropwise to the stirred solution.

• Activation: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 equiv) portion-wise to the cooled mixture.

• Reaction: Allow the reaction to warm slowly to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

• Work-up: a. Dilute the reaction mixture with ethyl acetate or DCM. b. Wash the organic layer sequentially with 5% citric acid solution (to remove excess base), saturated sodium bicarbonate solution (to remove excess HOBt and unreacted acid), and brine.[16] c. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by silica gel column chromatography to yield the pure amide.[16]

Protocol 2: N-Boc Group Deprotection

Once the desired modifications have been made via the carboxylic acid, the Boc protecting group on the pyrrolidine nitrogen can be removed to liberate the secondary amine for further functionalization. The standard method for Boc removal is acidolysis.[6]

Causality Behind Experimental Choices:

• Acid: Strong acids like Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) are used to cleave the acid-labile Boc group.[6] The mechanism involves protonation of the carbamate, followed by fragmentation into the stable tert-butyl cation, carbon dioxide, and the free amine.[6]

• Solvent: A non-nucleophilic solvent like DCM is typically used with TFA. For HCl, it is often supplied as a solution in an ether-like solvent such as 1,4-dioxane.

• Scavengers (Optional): In cases where the substrate is sensitive to the tert-butyl cation byproduct (e.g., tryptophan-containing peptides), a scavenger like triisopropylsilane (TIS) can be added to trap the cation.

Workflow for Boc-Deprotection

Caption: Workflow for Boc-deprotection via acidolysis.

Step-by-Step Protocol using TFA

• Preparation: Dissolve the Boc-protected pyrrolidine derivative (1.0 equiv) in anhydrous Dichloromethane (DCM) (approx. 0.1 M).

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Acid Addition: Add Trifluoroacetic acid (TFA) dropwise to the solution. A typical ratio is 20-50% TFA in DCM (v/v).

• Reaction: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is fully consumed.

• Work-up: a. Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. b. If the product is a solid, triturate the resulting residue with cold diethyl ether and collect the precipitate by filtration.[6] c. Wash the solid with additional cold diethyl ether to remove non-polar impurities. d. Dry the solid under vacuum to yield the deprotected pyrrolidine as its TFA salt.

Conclusion

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a high-value, versatile chiral building block that provides a direct and reliable route to complex, stereochemically defined molecules. Its pre-installed chiral center, orthogonal protecting group strategy, and reactive handle for amide coupling make it an essential tool for medicinal chemists and synthetic researchers. The robust protocols detailed herein for amide bond formation and Boc-deprotection provide a solid foundation for its successful application in the synthesis of novel therapeutics, peptidomimetics, and other advanced chemical entities.

References

• Chiral Molecular Building Blocks in Modern Drug Discovery. (2025). AiFChem.
• Boc deprotection methods for (R)-3-(Boc-amino)pyrrolidine. (2025). Benchchem.
• Synthesis of chiral building blocks for use in drug discovery. (n.d.). PubMed.
• How Chiral Building Blocks Drive Advances in Drug Discovery. (2025). AiFChem.
• Chiral Building Blocks Selection. (n.d.). Enamine.
• Synthesis of Chiral Building Blocks for Use in Drug Discovery. (n.d.). PMC - NIH.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (n.d.). MDPI.
• ACE inhibitors hypothesis generation for selective design, synthesis and biological evaluation of 3-mercapto-2-methyl-propanoyl-pyrrolidine-3-imine derivatives as antihypertensive agents. (2009). PubMed.
• Application Notes and Protocols for Amide Coupling Reactions Involving (R)-3-(Boc-amino)pyrrolidine. (2025). Benchchem.
• (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. (n.d.). MySkinRecipes.
• Application Notes and Protocols for the Use of (R)-3-(Boc-amino)pyrrolidine in Peptide Synthesis. (2025). Benchchem.
• Technical Support Center: Optimization of Reaction Conditions for Coupling with (R)-3-(Boc-amino)pyrrolidine. (2025). Benchchem.
• Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective. (n.d.). Frontiers.
• (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. (n.d.). Sigma-Aldrich.
• Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective. (2022). PMC - PubMed Central.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020). NIH.
• Boc-ACPC-OH; (r)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid; [(2R) - Chemrio. (n.d.). Chemrio.
• 101555-60-6|(R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. (n.d.). BLDpharm.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (n.d.). MDPI.
• (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. (n.d.).
• 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}acetic acid. (n.d.). PubChem.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC - NIH.
• Coupling Reagents. (n.d.). Aapptec Peptides.
• Amide bond formation: beyond the myth of coupling reagents. (2008). Luxembourg Bio Technologies.
• Applications of 2-(Pyrrolidin-1-yl)acetic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. =)

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• 1. Chiral Molecular Building Blocks in Modern Drug Discovery - AiFChem [aifchem.com]
• 2. Chiral Building Blocks Selection - Enamine [enamine.net]
• 3. Synthesis of chiral building blocks for use in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid [myskinrecipes.com]
• 8. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidine-2-yl)acetic acid-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 9. 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-2-yl}acetic acid | C11H19NO4 | CID 4018357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Frontiers | Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective [frontiersin.org]
• 11. Small molecule angiotensin converting enzyme inhibitors: A medicinal chemistry perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ACE inhibitors hypothesis generation for selective design, synthesis and biological evaluation of 3-mercapto-2-methyl-propanoyl-pyrrolidine-3-imine derivatives as antihypertensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. peptide.com [peptide.com]
• 16. benchchem.com [benchchem.com]
• 17. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Acid-Catalyzed Deprotection of the tert-Butoxycarbonyl (Boc) Group Using Trifluoroacetic Acid (TFA)

Introduction: The Role of the Boc Protecting Group in Modern Synthesis

The tert-butoxycarbonyl (Boc) group is one of the most widely utilized amine-protecting groups in organic synthesis, particularly in solid-phase peptide synthesis (SPPS) and the synthesis of complex molecules. Its popularity stems from its ease of installation, its stability to a wide range of reaction conditions (including most nucleophiles and bases), and, most importantly, its facile removal under specific acidic conditions. This orthogonality allows for selective deprotection without disturbing other acid-labile or base-labile protecting groups, a cornerstone of modern synthetic strategy.

Trifluoroacetic acid (TFA) is the reagent of choice for Boc deprotection due to its strong acidity and volatility, which simplifies the work-up procedure. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the mechanism, best practices, and detailed protocols for the TFA-mediated deprotection of Boc-protected amines.

The Mechanism of TFA-Mediated Boc Deprotection: An Acid-Catalyzed Elimination

The cleavage of the Boc group by TFA is an acid-catalyzed elimination process that proceeds through a well-understood, three-step mechanism. Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Protonation: The process begins with the protonation of the carbonyl oxygen of the Boc group by the strong acid, TFA. This initial step activates the carbamate for cleavage.

• Carbocation Formation: The protonated intermediate is unstable and readily cleaves to form a highly stable tert-butyl carbocation and a carbamic acid intermediate. The stability of the tert-butyl cation is a key thermodynamic driving force for the reaction.

• Decarboxylation & Amine Salt Formation: The carbamic acid intermediate is inherently unstable and rapidly decomposes, releasing carbon dioxide gas and the desired free amine. In the highly acidic reaction medium, the newly liberated amine is immediately protonated by the excess TFA to form its trifluoroacetate salt.

It is critical to note that the reaction releases CO₂ gas; therefore, these reactions should never be performed in a sealed system.

Caption: Mechanism of TFA-mediated Boc deprotection and the role of scavengers.

The Critical Role of Scavengers in Preventing Side Reactions

The generation of the electrophilic tert-butyl cation is the Achilles' heel of the Boc deprotection reaction. This reactive intermediate can lead to significant side reactions by alkylating nucleophilic functional groups, particularly on sensitive amino acid residues like tryptophan (Trp), methionine (Met), cysteine (Cys), and tyrosine (Tyr). This can result in a mass increase of 56 Da in the final product, corresponding to the addition of a tert-butyl group.

To prevent these undesired modifications, scavengers are added to the reaction mixture. These are nucleophilic reagents designed to trap the reactive carbocations at a faster rate than they can react with the substrate. The choice of scavenger and its concentration is critical and depends on the specific substrate, especially in peptide synthesis.

Scavenger Cocktail	Target Residues Protected	Typical Reaction Time (hours)	Notes
TFA / H₂O / TIS (95:2.5:2.5 v/v/v)	Trp, Tyr, Met	1 - 2	A common and effective general-purpose cocktail. Triisopropylsilane (TIS) is a highly efficient scavenger.
TFA / DCM (1:1 v/v)	None	1 - 2	Suitable only when no sensitive residues are present. Higher risk of side reactions.
TFA / Thioanisole / EDT / Anisole (90:5:3:2 v/v/v)	Trp, Met, Cys, Tyr	2 - 4	Known as "Reagent R," it provides broad protection for multiple sensitive residues.
TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5 v/v/v)	Trp, Met, Cys, Tyr, Arg	2 - 4	Known as "Reagent K," a robust cocktail for complex peptides with multiple sensitive residues.

EDT = Ethanedithiol, TIS = Triisopropylsilane, DCM = Dichloromethane

Experimental Protocols

Safety is paramount when handling TFA. It is a highly corrosive acid with a high vapor pressure. All work must be conducted in a properly functioning chemical fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile for low volumes), safety goggles, and a lab coat, must be worn.

Caption: General experimental workflow for solution-phase Boc deprotection.

Protocol 1: Standard Solution-Phase Boc Deprotection

This protocol is a general starting point for the deprotection of a simple Boc-protected amine in solution.

Materials:

• Boc-protected amine

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Diethyl ether, cold

• Saturated sodium bicarbonate (NaHCO₃) solution (for neutralization work-up)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, magnetic stirrer, and rotary evaporator.

Procedure:

• Reaction Setup: Dissolve the Boc-protected starting material in anhydrous DCM (approx. 0.1-0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling (Optional but Recommended): For sensitive substrates, cool the solution to 0 °C in an ice bath to control any potential exotherm.

• Reagent Addition: Slowly add an equal volume of TFA to the stirred solution (for a 50% TFA/DCM mixture). If scavengers are required, they should be pre-mixed into the TFA/DCM solution before addition.

• Reaction: Allow the reaction to warm to room temperature and stir for 1 to 4 hours. The reaction is often complete in under 30 minutes, but this is substrate-dependent.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed. On TLC, the deprotected amine product will be more polar and have a lower Rf value. A ninhydrin stain can be used to visualize the primary amine product.

• Work-up: Choose one of the following work-up procedures based on the desired final product (amine salt or free base).

  • For the TFA Salt: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA. To ensure complete removal of residual TFA, co-evaporate the residue with a solvent like toluene or DCM 2-3 times. The resulting TFA salt can often be precipitated by adding cold diethyl ether and collected by filtration.

  • For the Free Base: After removing the bulk of the volatiles in vacuo, dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM). Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate until CO₂ evolution ceases, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the deprotected free amine.

• Purification: If necessary, the crude product can be further purified by standard techniques such as column chromatography or recrystallization.

Protocol 2: Deprotection and Cleavage from Solid-Phase Resin

This protocol is typical for the final step in solid-phase peptide synthesis (SPPS).

Materials:

• Peptide-bound resin

• Appropriate cleavage cocktail (e.g., TFA/H₂O/TIS 95:2.5:2.5)

• Cold diethyl ether or methyl tert-butyl ether (MTBE)

• Reaction vessel suitable for SPPS

Procedure:

• Resin Preparation: Wash the peptide-bound resin extensively with DCM to remove any residual DMF and to swell the resin. Dry the resin under a stream of nitrogen or in vacuo.

• Cleavage Reaction: Add the freshly prepared cleavage cocktail to the dried resin (typically 5-10 mL per 0.5 g of resin). Seal the vessel and agitate at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the cleavage mixture away from the resin beads directly into a centrifuge tube containing cold diethyl ether (at least 10 times the volume of the filtrate). A white precipitate of the peptide should form.

• Isolation: Centrifuge the mixture to pellet the crude peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet by resuspending it in fresh cold diethyl ether and repeating the centrifugation. Repeat this wash step 2-3 times to remove residual scavengers and cleaved protecting groups.

• Drying and Storage: Dry the final peptide product under vacuum. The peptide can then be dissolved in an aqueous solvent for lyophilization and long-term storage.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Deprotection	- Insufficient acid concentration or stoichiometry. - Inadequate reaction time or temperature. - Steric hindrance. - Poor resin swelling in SPPS.	- Increase the concentration of TFA (e.g., from 50% to 95%). - Increase reaction time or temperature (though this may increase side reactions). - For SPPS, ensure the solvent system (e.g., 55% TFA in DCM) promotes good resin swelling.
Unexpected Peaks in LC-MS (+56 Da)	- Alkylation of nucleophilic residues by the tert-butyl cation.	- Add or increase the concentration of an appropriate scavenger (e.g., TIS, EDT, thioanisole). - Cool the reaction to 0 °C to minimize side reactions.
Product is an Oil or Gummy Solid	- TFA salts are often not crystalline. - Residual scavengers or byproducts are present.	- Convert the TFA salt to the free base or a different salt (e.g., HCl salt) which may be more crystalline. - Ensure thorough washing during precipitation work-up. - Purify via chromatography.

Conclusion

The TFA-mediated deprotection of the Boc group is a robust and fundamental transformation in organic synthesis. A thorough understanding of the reaction mechanism, particularly the role of the tert-butyl cation, is essential for successful execution. By selecting the appropriate reaction conditions, utilizing scavengers when necessary, and employing the correct work-up procedure, researchers can achieve high yields of deprotected products. The protocols and troubleshooting guide provided herein serve as a comprehensive resource for optimizing this critical synthetic step.

References

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA. Available from: [Link]

• University of Washington. Trifluoroacetic Acid SOP. Available from: [Link]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. Journal of the Chemical Society, Perkin Transactions 1, 775-780. Available from: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available from: [Link]

• ResearchGate. Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Available from: [Link]

• University of Connecticut. CB-LSOP-TFA.docx. Available from: [Link]

• University of California, Los Angeles. LCSS: TRIFLUOROACETIC ACID. Available from: [Link]

• Amherst College. STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. Available from: [Link]

• ResearchGate. How to do work-up of a BOC deprotection reaction by TFA?. Available from: [Link]

• ACS Publications. TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection. Available from: [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION. Available from: [Link]

• Carl ROTH. *Safety

Application Notes and Protocols for the Incorporation of (R)-Boc-pyrrolidine-2-acetic Acid into Peptide Sequences

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the incorporation of the proline analogue, (r)-Boc-pyrrolidine-2-acetic acid, into peptide sequences. Proline and its analogues are crucial in peptide and protein structure, often inducing specific secondary structures such as β-turns. The pyrrolidine scaffold of (r)-Boc-pyrrolidine-2-acetic acid introduces conformational constraints that can enhance receptor affinity, improve metabolic stability, and increase cell permeability of synthetic peptides.[1] This document outlines both solid-phase and solution-phase peptide synthesis strategies, detailing the necessary reagents, reaction conditions, and analytical methods for successful incorporation and characterization of the resulting peptides. The causality behind experimental choices is explained to provide a deeper understanding of the underlying chemical principles.

Introduction: The Significance of Proline Analogues in Peptide Science

Proline is unique among the proteinogenic amino acids due to its secondary amine, which is part of a pyrrolidine ring. This cyclic structure imparts significant conformational rigidity to the peptide backbone, influencing protein folding and stability. The incorporation of synthetic proline analogues, such as (r)-Boc-pyrrolidine-2-acetic acid, is a powerful strategy in medicinal chemistry to fine-tune the biological activity and pharmacokinetic properties of peptide-based therapeutics.[1] These modifications can lead to peptides with enhanced resistance to enzymatic degradation and improved bioavailability.[1][2]

(r)-Boc-pyrrolidine-2-acetic acid, a homologue of proline, is expected to introduce distinct conformational preferences in peptide chains. Understanding its impact on peptide structure and function is of great interest for the rational design of novel therapeutics.

Properties of (r)-Boc-pyrrolidine-2-acetic Acid

A thorough understanding of the physicochemical properties of (r)-Boc-pyrrolidine-2-acetic acid is essential for its effective use in peptide synthesis.

Property	Value	Source
Molecular Formula	C₁₁H₁₉NO₄	N/A
Molecular Weight	229.27 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as DMF, DCM, and alcohols.	N/A
Storage	Store at 2-8°C in a dry, well-ventilated place.	N/A

Peptide Synthesis Strategies

The incorporation of (r)-Boc-pyrrolidine-2-acetic acid can be achieved through both solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. The choice of strategy depends on the desired peptide length, scale, and purification requirements.

Solid-Phase Peptide Synthesis (SPPS) using Boc Chemistry

Boc-SPPS is a widely used method for the stepwise synthesis of peptides on a solid support.[3] The tert-butyloxycarbonyl (Boc) group is used for the temporary protection of the N-terminus and is removed by treatment with a moderately strong acid, such as trifluoroacetic acid (TFA).[3]

Caption: General workflow for Boc-SPPS.

This protocol is adapted from standard Boc-SPPS procedures and should be optimized based on the specific peptide sequence.

Materials:

• Merrifield resin or other suitable resin for Boc chemistry

• (r)-Boc-pyrrolidine-2-acetic acid

• Boc-protected amino acids

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU, HATU, DIC)

• HOBt or OxymaPure

• Scavengers (e.g., anisole, thioanisole) for cleavage

• Diethyl ether

Procedure:

• Resin Preparation: Swell the resin in DCM for 30 minutes in a reaction vessel.

• First Amino Acid Attachment: Couple the C-terminal Boc-protected amino acid to the resin using standard procedures (e.g., cesium salt method for Merrifield resin).

• Boc Deprotection:

  • Wash the resin with DCM.

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes, then drain.

  • Add a fresh solution of 50% TFA in DCM and shake for 20-30 minutes.

  • Wash the resin with DCM, followed by isopropanol, and then DCM again.[1]

• Neutralization:

  • Wash the resin with DCM.

  • Treat the resin with a 10% solution of DIEA in DCM for 5 minutes (repeat twice).

  • Wash the resin with DCM.[1]

• Coupling of (r)-Boc-pyrrolidine-2-acetic acid:

  • Dissolve (r)-Boc-pyrrolidine-2-acetic acid (3 equivalents) and an activating agent like HOBt or OxymaPure (3 equivalents) in DMF.

  • Add the coupling reagent (e.g., DIC, 3 equivalents) and pre-activate for 10-15 minutes.[1]

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is positive, indicating incomplete coupling, the coupling step should be repeated.[1]

  • Note: Due to the potential steric hindrance of the pyrrolidine ring, a more potent coupling reagent such as HBTU or HATU may be necessary for efficient coupling, especially for the subsequent amino acid.[1]

• Chain Elongation: Repeat steps 3-5 for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection:

  • After the final coupling, wash the peptide-resin with DCM and dry it under vacuum.

  • Cleave the peptide from the resin and remove side-chain protecting groups using a strong acid such as hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA) in the presence of appropriate scavengers.[1]

• Peptide Precipitation and Purification:

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Wash the peptide pellet with cold ether and dry under vacuum.

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary for Boc-SPPS:

Parameter	Typical Value	Notes
Resin Loading	0.3 - 0.8 mmol/g	Lower loading is often preferred for longer or more difficult sequences to minimize steric hindrance.[1]
Coupling Efficiency	>99% per step	Monitored by the Kaiser test. For hindered couplings, longer reaction times or stronger coupling reagents may be needed.[1]
Crude Peptide Purity	50 - 90%	Highly sequence-dependent. Aggregation during synthesis can lead to lower purity.[1]
Final Yield (after purification)	10 - 40%	Depends on the number of amino acids, the complexity of the sequence, and the efficiency of the purification steps.[1]

Solution-Phase Peptide Synthesis

Solution-phase synthesis is a classical approach that is well-suited for the large-scale production of short peptides. It involves the coupling of protected amino acids in a suitable organic solvent, followed by deprotection and purification steps.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Slow peptide bond formation by proline and other N-alkylamino acids in translation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]

Application Notes and Protocols for the Large-Scale Synthesis of (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

Introduction: The Significance of a Chiral Building Block

(R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, also known as N-Boc-(R)-β-homoproline, is a pivotal chiral building block in modern medicinal chemistry. Its rigid pyrrolidine scaffold, combined with the extended carboxylic acid functionality, makes it an invaluable component in the design and synthesis of sophisticated pharmaceutical agents. This β-amino acid derivative is particularly prominent in the development of protease inhibitors, peptidomimetics, and other bioactive molecules where conformational stability and specific binding interactions are paramount for therapeutic efficacy.[1][2][3] The tert-butoxycarbonyl (Boc) protecting group ensures stability during synthetic manipulations and allows for selective deprotection under acidic conditions, facilitating its seamless integration into complex synthetic pathways.[3]

This document provides a comprehensive guide for the large-scale synthesis of this compound, grounded in established chemical principles and tailored for researchers, scientists, and drug development professionals. We will delve into the strategic selection of the synthetic route, provide detailed, step-by-step protocols, and address the critical safety and scalability considerations inherent in such a process.

Strategic Approach: Homologation of N-Boc-(R)-Proline

The most direct and reliable strategy for synthesizing the target β-amino acid is the one-carbon homologation of its readily available α-amino acid precursor, (R)-proline. The Arndt-Eistert reaction stands as the classic and most popular method for this transformation.[1][4] This well-established sequence allows for the conversion of a carboxylic acid to its higher homologue with reliable retention of the original stereochemistry, a critical requirement for producing enantiopure pharmaceuticals.[5]

The overall synthetic workflow can be broken down into four key stages:

• Protection: Introduction of the Boc protecting group onto the nitrogen atom of (R)-proline.

• Activation: Conversion of the carboxylic acid of N-Boc-(R)-proline into a more reactive species, typically an acid chloride or a mixed anhydride.

• Homologation: Reaction of the activated species with diazomethane to form an α-diazoketone, followed by a catalyzed Wolff Rearrangement to generate a ketene intermediate.

• Hydrolysis & Isolation: Trapping of the ketene with water to form the final carboxylic acid, followed by purification.

Caption: High-level overview of the synthetic strategy.

PART 1: Synthesis of the Starting Material: N-Boc-(R)-Proline

The synthesis begins with the protection of the secondary amine of (R)-proline. This step is crucial to prevent side reactions in the subsequent activation and homologation steps.

Causality: The Boc group is chosen for its stability under a wide range of reaction conditions and its facile removal under acidic conditions, which is often a requirement in multi-step syntheses. Triethylamine acts as a base to deprotonate the carboxylic acid and facilitate the reaction with Di-tert-butyl dicarbonate ((Boc)₂O).

Protocol 1: N-Boc Protection of (R)-Proline

• Reaction Setup: To a stirred suspension of (R)-proline (1.0 eq) in dichloromethane (DCM, approx. 5-10 volumes) at room temperature, add triethylamine (1.1 eq).

• Reagent Addition: Add a solution of Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in DCM dropwise to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 2.5-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Wash the organic phase sequentially with a saturated citric acid aqueous solution, saturated sodium chloride (brine) solution, and water.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield N-Boc-(R)-proline, typically as a white solid or colorless oil that solidifies upon standing. The product is often of sufficient purity to be used in the next step without further purification.

Reagent	Molar Eq.	Purpose
(R)-Proline	1.0	Starting Material
Di-tert-butyl dicarbonate	1.1	Boc Protecting Agent
Triethylamine	1.1	Base
Dichloromethane	Solvent	Reaction Medium

Table 1: Reagents for N-Boc Protection.

PART 2: The Arndt-Eistert Homologation

This is the core of the synthesis, transforming the α-amino acid derivative into the desired β-amino acid derivative. It is a two-part process involving the formation of a diazoketone followed by the Wolff rearrangement.

Safety First: Handling Diazomethane on a Large Scale

Diazomethane is highly toxic and potentially explosive. It can detonate from contact with sharp edges, rough surfaces, strong light, or certain chemical reagents. Its use on a large scale requires specialized equipment and stringent safety protocols.[6][7]

• Generation: Diazomethane is not commercially available and must be generated in situ or just before use from precursors like N-methyl-N-nitroso-p-toluenesulfonamide (Diazald®).[8]

• Containment: Reactions should be conducted in a well-ventilated fume hood behind a blast shield. Use of specialized glassware with smooth, fire-polished joints is mandatory.

• Continuous Flow Chemistry: For industrial-scale production, continuous flow reactors are strongly recommended. This technology allows for the generation and immediate consumption of small amounts of diazomethane, keeping the inventory of the hazardous substance to a minimum at any given time, thereby significantly enhancing safety.[8][9]

Alternative Safer Protocols

For laboratories not equipped to handle diazomethane, safer alternatives exist:

• Trimethylsilyldiazomethane: This reagent can sometimes be used in place of diazomethane, although it may not be suitable for acylation by mixed anhydrides.[4]

• Kowalski Ester Homologation: This method avoids diazomethane altogether, using a one-pot reaction with dibromomethyllithium to generate an ynolate intermediate which then rearranges. This protocol is particularly attractive for larger-scale applications due to its enhanced safety profile.[10][11]

Protocol 2: Arndt-Eistert Synthesis of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

This protocol is presented as a batch process for educational and research purposes. Extreme caution is advised. For large-scale synthesis, adaptation to a continuous flow process is highly recommended.[9]

Step 2A: Formation of N-Boc-(R)-prolinoyl chloride

• Reaction Setup: Dissolve N-Boc-(R)-proline (1.0 eq) in anhydrous DCM or Tetrahydrofuran (THF) under an inert atmosphere (Nitrogen or Argon). Cool the solution to 0 °C in an ice bath.

• Activation: Add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise to the solution. A catalytic amount of N,N-Dimethylformamide (DMF, 1-2 drops) can be added if using oxalyl chloride to facilitate the reaction.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Isolation: Remove the solvent and excess reagent under reduced pressure. The resulting crude N-Boc-(R)-prolinoyl chloride is typically used immediately in the next step without purification.

Step 2B: Diazoketone Formation and Wolff Rearrangement

• Diazomethane Solution: Prepare a solution of diazomethane in diethyl ether using a diazomethane generation kit (e.g., from Diazald®) according to the manufacturer's instructions. The solution should be kept cold (0 °C) and used immediately.

• Reaction Setup: Dissolve the crude N-Boc-(R)-prolinoyl chloride from the previous step in anhydrous diethyl ether or THF and cool to 0 °C.

• Diazoketone Formation: Slowly add the cold ethereal solution of diazomethane (approx. 2.2 eq) to the acid chloride solution with gentle stirring. The reaction is typically accompanied by nitrogen evolution. The addition is continued until a faint yellow color of excess diazomethane persists.

• Quenching: Stir the reaction at 0 °C for an additional 30 minutes. Carefully quench any remaining excess diazomethane by the dropwise addition of glacial acetic acid until the yellow color disappears.

• Wolff Rearrangement:

  • To the crude diazoketone solution, add a mixture of 1,4-dioxane and water (e.g., 9:1 v/v).

  • Add a catalytic amount of silver(I) oxide (Ag₂O, 0.05-0.1 eq) or silver benzoate.

  • Heat the reaction mixture gently (e.g., 50-60 °C) or expose to UV light. The reaction progress can be monitored by the evolution of nitrogen gas and TLC analysis. The reaction typically takes several hours.[5][12]

• Workup and Isolation:

  • After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite® to remove the silver catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent like ethyl acetate.

  • Wash the organic solution with a mild aqueous acid (e.g., 1M HCl) to remove any basic impurities, followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically purified by column chromatography on silica gel or by recrystallization to yield the final product, (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, as a white solid.

Caption: Mechanism of the Arndt-Eistert homologation step.

Quantitative Data Summary

Step	Starting Material	Product	Typical Yield	Purity
1. Protection	(R)-Proline	N-Boc-(R)-Proline	>95%	>98% (by NMR)
2. Homologation	N-Boc-(R)-Proline	(R)-Boc-β-homoproline	60-80% (over 2 steps)	>98% (after purification)

Table 2: Expected Yields and Purity. Note: Yields are indicative and can vary based on scale and specific reaction conditions.

Conclusion and Future Perspectives

The Arndt-Eistert homologation provides a robust and stereoretentive pathway for the large-scale synthesis of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid from N-Boc-(R)-proline. While the classical approach involves the hazardous reagent diazomethane, modern advancements in continuous flow chemistry offer a significantly safer and more scalable manufacturing process.[8][9] For laboratories where such technology is unavailable, the Kowalski ester homologation presents a viable and safer alternative.[10] The protocols outlined in this guide provide a solid foundation for researchers to produce this valuable chiral building block, enabling further innovation in the development of novel therapeutics.

References

• Sterling Pharma Solutions. (2023, June 6). Designing a safe and scalable diazomethane process. [Link][6]

• Sterling Pharma Solutions. (n.d.). Designing a safe and scalable diazomethane process (Scenario Sheet). [Link][7]

• Sheeran, J. W., et al. (2021). Scalable On-Demand Production of Purified Diazomethane Suitable for Sensitive Catalytic Reactions. Organic Process Research & Development. Sourced from Synfacts, 2021, 17(04), 0368. [Link][8]

• Gray, D., Concellón, C., & Gallagher, T. (2004). Kowalski Ester Homologation. Application to the Synthesis of β-Amino Esters. The Journal of Organic Chemistry, 69(14), 4849–4851. [Link][10]

• Mastronardi, F., et al. (2018). A scalable and safe continuous flow procedure for in-line generation of diazomethane and its precursor MNU. Organic & Biomolecular Chemistry, 16(45), 8890-8894. [Link][9]

• Micro-reaction technology offers a safe way to deliver diazomethane on demand. (n.d.). Scilit. [Link][13]

• Long, B., et al. (2024). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. RSC Advances, 14, 34567-34571. [Link][4]

• Organic Chemistry Portal. (n.d.). Kowalski Ester Homologation. [Link][11]

• Electronic Supplementary Material (ESI) for Chemical Communications. (2011). The Royal Society of Chemistry. [Link]

• ChemRxiv. (n.d.). Up-scale pseudo-telescopic photo-induced Arndt-Eistert α-amino acids homologation in flow reactors cascade. [Link]

• Organic Chemistry Portal. (n.d.). Arndt-Eistert Synthesis. [Link][12]

• Wikipedia. (n.d.). Arndt–Eistert reaction. [Link][1]

• Chemistry LibreTexts. (2023, January 22). Arndt-Eister reaction. [Link][5]

• Wiley Online Library. (n.d.). Arndt-Eistert Synthesis. [Link]

• Ramu, V. G., Patil, B. S., & Babu, V. S. (2002). Homologation of α-Amino Acids to β-Amino Acids Using Boc2O. Perkin Transactions 1, (21), 2434-2436. [Link][14]

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• 4. A safe and efficient synthesis of N-Boc-β 3 -amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07506D [pubs.rsc.org]
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• 14. researchgate.net [researchgate.net]

Application Notes & Protocols: A Guide to Reaction Conditions for Amide Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The formation of the amide bond is a cornerstone of modern organic and medicinal chemistry, underpinning the synthesis of everything from peptides and proteins to a vast array of pharmaceuticals and advanced materials.[1][2] While conceptually simple—the condensation of a carboxylic acid and an amine—the practical execution of this transformation is nuanced, requiring careful consideration of reagents and conditions to achieve high yields, minimize side reactions, and preserve stereochemical integrity.[3][4] This guide provides an in-depth exploration of the critical parameters governing amide bond formation, offering a blend of mechanistic understanding and practical, field-proven protocols. We will dissect the roles of coupling reagents, additives, solvents, and temperature, providing the rationale behind experimental choices to empower researchers to navigate the complexities of amide synthesis with confidence and precision.

The Fundamental Challenge: Activating the Carboxylic Acid

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions. This is because the basic amine will readily deprotonate the acidic carboxylic acid, forming a highly unreactive carboxylate salt.[4][5] Consequently, the successful formation of an amide bond hinges on the activation of the carboxylic acid, a process that converts the hydroxyl group into a better leaving group, rendering the carbonyl carbon sufficiently electrophilic for nucleophilic attack by the amine.

Caption: General workflow for amide bond formation.

A Comparative Guide to Coupling Reagents

The choice of coupling reagent is a critical determinant of success in amide bond formation.[3] These reagents are broadly categorized based on their core reactive moiety.

Carbodiimides: The Workhorses of Amide Synthesis

Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are powerful dehydrating agents that activate carboxylic acids by forming a highly reactive O-acylisourea intermediate.[5][6]

• Mechanism of Action: The carboxylic acid adds to one of the double bonds of the carbodiimide to form the O-acylisourea. This intermediate is then attacked by the amine to form the amide bond and a urea byproduct.[6][7]

Caption: Carbodiimide-mediated amide bond formation.

• Key Considerations:

  • DCC: Produces dicyclohexylurea (DCU) as a byproduct, which is often insoluble in common organic solvents and can be removed by filtration.

  • EDC: Generates a water-soluble urea byproduct, making it ideal for reactions in aqueous media and simplifying purification through aqueous workup.[2][8]

  • Side Reactions: The O-acylisourea intermediate can rearrange to a stable N-acylurea, which is unreactive towards the amine.[6][9] This is a significant drawback, especially with sterically hindered substrates. Another potential side reaction is the formation of a symmetric anhydride from the reaction of the O-acylisourea with a second equivalent of the carboxylic acid.[6]

Uronium/Aminium Salts: For Speed and Efficiency

Uronium and aminium salts, such as HATU, HBTU, and HCTU, are among the most efficient coupling reagents, known for their rapid reaction kinetics and high yields.[3][10]

• Mechanism of Action: These reagents react with the carboxylate to form a highly reactive activated ester (e.g., an OAt- or OBt-active ester), which is then readily attacked by the amine.[10][11] The presence of a 1-hydroxy-7-azabenzotriazole (HOAt) or 1-hydroxybenzotriazole (HOBt) moiety is crucial for their high reactivity and ability to suppress racemization.[10]

Caption: Mechanism of HATU-mediated amide bond formation.

• Key Considerations:

  • HATU: Generally considered one of the most effective coupling reagents, especially for sterically hindered amino acids and for minimizing racemization.[10][12][13]

  • Side Reactions: A potential side reaction involves the reaction of the amine with the coupling reagent itself to form a guanidinium byproduct. Therefore, the order of addition is critical; pre-activation of the carboxylic acid with the coupling reagent before adding the amine is highly recommended.

Phosphonium Salts: Robust and Reliable

Phosphonium salts, such as PyBOP and PyAOP, are another class of highly effective coupling reagents.

• Mechanism of Action: Similar to uronium salts, phosphonium reagents react with the carboxylate to form an activated OBt- or OAt-ester, which then reacts with the amine.

• Key Considerations:

  • PyAOP: The aza-derivative of BOP, PyAOP, has been shown to be more reactive.

  • Byproducts: These reagents produce phosphine oxide byproducts, which can sometimes complicate purification.

Coupling Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, EDC	Cost-effective, well-established	Formation of N-acylurea byproduct, risk of racemization (especially with DCC alone)
Uronium/Aminium Salts	HATU, HBTU, HCTU	High efficiency, fast reaction rates, low racemization	Higher cost, potential for guanidinium side reaction
Phosphonium Salts	PyBOP, PyAOP	High efficiency, effective for hindered couplings	Byproducts can be difficult to remove

Mitigating Side Reactions: The Art of a Clean Amidation

Epimerization: The Enemy of Chiral Integrity

In peptide synthesis and the coupling of chiral carboxylic acids, epimerization (or racemization) at the α-carbon is a major concern.[14] This loss of stereochemical purity can have profound biological consequences. Epimerization often proceeds through the formation of an oxazolone intermediate, particularly when activating amino acids.[15]

Strategies to Minimize Epimerization:

• Choice of Coupling Reagent: Uronium/aminium salts containing a HOAt moiety, such as HATU, are particularly effective at suppressing epimerization.[10][12]

• Additives: The addition of HOBt or, more effectively, HOAt to carbodiimide-mediated couplings can significantly reduce racemization by forming an active ester that is less prone to oxazolone formation.[2]

• Base Selection: The choice of base can influence the extent of epimerization. Sterically hindered, non-nucleophilic bases like N,N-diisopropylethylamine (DIPEA) are generally preferred.[10] Some protocols have shown that using pyridine at low temperatures with T3P can also effectively suppress epimerization.[16][17][18]

• Temperature Control: Running the reaction at lower temperatures can help to minimize epimerization.[16]

The Impact of Solvents and Temperature

Solvent Selection

The choice of solvent can significantly impact reaction rates and yields.

• Common Solvents: N,N-dimethylformamide (DMF) and dichloromethane (DCM) are widely used due to their ability to dissolve a broad range of substrates.[19][20]

• Greener Alternatives: There is a growing interest in replacing traditional solvents with more environmentally friendly options. Studies have shown that solvents like 2-methyltetrahydrofuran (2-MeTHF), dimethyl carbonate (DMC), and ethyl acetate (EtOAc) can be effective replacements for DMF and DCM in many amidation reactions.[19][21][22]

• Aqueous Conditions: For certain applications, particularly in bioconjugation, performing the reaction in water is desirable.[23][24] The use of water-soluble coupling reagents like EDC is essential in these cases.[9][25]

Temperature Considerations

• General Rule: Most amide coupling reactions are run at room temperature.

• Elevated Temperatures: In cases of sterically hindered substrates or electron-deficient amines, heating the reaction may be necessary to drive it to completion.[26] However, higher temperatures can also increase the risk of side reactions, including epimerization.[27]

• Low Temperatures: For particularly sensitive substrates where epimerization is a major concern, conducting the reaction at 0 °C or even lower temperatures is often beneficial.[16]

Detailed Experimental Protocols

Protocol 1: General Procedure for HATU-Mediated Amide Coupling

This protocol is suitable for a wide range of carboxylic acids and amines, including those that are sterically hindered.[10][11]

Materials:

• Carboxylic Acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• HATU (1.0 - 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 5.0 eq)

• Anhydrous DMF or other suitable anhydrous solvent

• Nitrogen or Argon atmosphere

Procedure:

• Under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.0-1.5 eq) in anhydrous DMF.

• Add DIPEA (2.0-5.0 eq) to the solution and stir for 15-30 minutes at room temperature for pre-activation.

• Add the amine (1.0-1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature for 1-18 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with a weak acidic solution (e.g., 1N HCl or saturated NH₄Cl), saturated sodium bicarbonate (NaHCO₃) solution, and brine.[10]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Two-Step EDC/NHS Coupling in Aqueous Buffer

This protocol is ideal for bioconjugation, such as coupling a small molecule to a protein.[28][29][30][31]

Materials:

• Molecule with a carboxyl group (Protein #1)

• Molecule with a primary amine (Protein #2)

• EDC

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)[8][29]

• Coupling Buffer (e.g., PBS, pH 7.2-8.0)[29]

• Quenching reagent (e.g., 2-mercaptoethanol or hydroxylamine)[8][29]

• Desalting column

Procedure:

• Dissolve the carboxyl-containing molecule in the Activation Buffer.

• Prepare fresh solutions of EDC and NHS (or sulfo-NHS) in the Activation Buffer.

• Add the EDC and NHS solutions to the carboxyl-containing molecule solution and incubate for 15-30 minutes at room temperature to activate the carboxyl groups.

• (Optional but recommended) Quench the excess EDC by adding a quenching reagent or remove it using a desalting column equilibrated with the Coupling Buffer.[29] This step is crucial to prevent unwanted cross-linking if the amine-containing molecule also has carboxyl groups.[8][31]

• Add the amine-containing molecule to the activated carboxyl-containing molecule.

• Adjust the pH of the reaction mixture to 7.2-8.0 with the Coupling Buffer if necessary.

• Allow the reaction to proceed for 2 hours at room temperature or overnight at 4 °C.

• Purify the conjugate using a desalting column or other appropriate chromatography method to remove unreacted molecules and byproducts.

Conclusion

The successful formation of an amide bond is a testament to a chemist's understanding of reaction mechanisms and the interplay of various experimental parameters. While a vast arsenal of coupling reagents is available, a judicious choice based on the specific substrates, coupled with careful control of the reaction conditions, is paramount. By understanding the principles of carboxylic acid activation and the potential pitfalls of side reactions like epimerization, researchers can confidently and efficiently construct the amide linkages that are so vital to the fields of chemistry, biology, and medicine.

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• Lin, Y.-C., et al. (2021). The effect of temperature on the kinetics of enhanced amide bond formation from lactic acid and valine driven by deep eutectic solvents. RSC Publishing. [Link]

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• Wikipedia. (n.d.). Carbodiimide. [Link]

• Khan Academy. (n.d.). Preparation of amides using DCC. [Link]

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. ACS Publications. [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Valeur, E., & Bradley, M. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Chemistry Portal. [Link]

• Sharma, A., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: Beyond the myth of coupling reagents. ResearchGate. [Link]

• MacMillan, D. S., et al. (2012). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry. [Link]

• Williamson, T., & Williamson, M. (2013). Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students. Journal of Chemical Education. [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. ACS Publications. [Link]

• MacMillan, D., et al. (2013). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. University of Strathclyde. [Link]

• Lin, Y.-C., et al. (2021). The effect of temperature on the kinetics of enhanced amide bond formation from lactic acid and valine driven by deep eutectic solvents. CoLab. [Link]

• AAPPTec Peptides. (n.d.). Coupling Reagents. [Link]

• ResearchGate. (2015). What is the best and reliable approach to prepare EDC/NHS solution?. [Link]

• Dunetz, J. R., et al. (2011). General and scalable amide bond formation with epimerization-prone substrates using T3P and pyridine. PubMed. [Link]

• Bangs Laboratories, Inc. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. [Link]

• AAPPTec. (n.d.). Planning a Peptide Synthesis. [Link]

• Ramli, N. A., & Lazim, N. M. (2022). Epimerisation in Peptide Synthesis. PubMed Central. [Link]

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• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. [Link]

• Luxembourg Bio Technologies. (n.d.). Developments in peptide and amide synthesis. [Link]

• Lipshutz, B. H., et al. (2015). Amide and Peptide Bond Formation in Water at Room Temperature. Organic Letters. [Link]

• Sharma, A., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering. [Link]

• Das, S., et al. (2021). Near-Ambient-Temperature Dehydrogenative Synthesis of the Amide Bond: Mechanistic Insight and Applications. ACS Catalysis. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

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• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• An, G., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed Central. [Link]

• LibreTexts Chemistry. (2022). 21.7: Chemistry of Amides. [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. [Link]

• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation. [Link]

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Application Notes & Protocols for the Use of Novel Pharmaceutical Intermediates in Drug Development

Abstract

The trajectory of modern drug development is intrinsically linked to the innovation of its chemical building blocks: pharmaceutical intermediates. Novel intermediates are the linchpins of efficient, sustainable, and economically viable synthesis of Active Pharmaceutical Ingredients (APIs). They unlock access to new chemical spaces, streamline complex multi-step syntheses, and enhance the safety and environmental profile of manufacturing processes.[1][2][3] This guide provides an in-depth exploration of the strategic design, synthesis, and application of novel pharmaceutical intermediates. We will delve into modern synthetic methodologies, such as flow chemistry and biocatalysis, and underscore the importance of green chemistry principles. Detailed, field-proven protocols for the synthesis and characterization of a representative chiral intermediate are provided to bridge theory with practical application, offering researchers a validated framework for accelerating their drug development programs.

The Strategic Imperative for Novel Intermediates

In pharmaceutical manufacturing, an intermediate is a substance produced during the synthesis of an API that must undergo further molecular change before it becomes the final API.[2] Novel intermediates—those with unique structures or produced by innovative methods—are not merely stepping stones; they are strategic assets that provide a competitive advantage.[1]

• Efficiency and Cost-Effectiveness: A well-designed intermediate can consolidate multiple synthetic steps, significantly shortening the overall route to the API. This reduces raw material consumption, energy usage, and waste generation, leading to more cost-effective and sustainable manufacturing.[1][4]

• Access to Complex Molecules: Many modern drug candidates feature complex stereochemistry and molecular architecture. Novel chiral intermediates are essential for building these molecules with the required precision, ensuring the correct enantiomer is produced, which is critical for efficacy and safety.[5][] The thalidomide tragedy serves as a stark reminder of the differing biological effects enantiomers can have.[5]

• Intellectual Property: Unique intermediates and their synthetic pathways can be patented, providing crucial market exclusivity for new drugs.[1]

• Safety and Sustainability: Modern synthetic strategies for intermediates focus on eliminating hazardous reagents and solvents, aligning with the principles of green chemistry.[4][7][8][9] Technologies like flow chemistry offer enhanced safety for highly exothermic or hazardous reactions by minimizing the reaction volume at any given time.[10][11][12]

Design and Synthesis Strategies

The creation of a valuable novel intermediate begins with a holistic design strategy that considers the entire synthetic pathway of the API.

Modern Synthetic Methodologies

Continuous Flow Chemistry: This technology is revolutionizing API synthesis by moving away from traditional batch reactors.[11][13] In flow chemistry, reactants are continuously pumped through a network of tubes or microreactors, offering precise control over reaction parameters like temperature, pressure, and residence time.[11][14] This leads to higher yields, improved purity, enhanced safety, and seamless scalability.[10][11] Novartis, for example, utilized a flow process for an intermediate to reduce reaction time from 12 hours to just 45 minutes.[5]

Biocatalysis: The use of enzymes as catalysts offers unparalleled selectivity (chemo-, regio-, and stereoselectivity) under mild, aqueous conditions.[15][16][17][18] Engineered enzymes can now perform a wide array of transformations, making them a cornerstone of green chemistry for producing complex chiral intermediates.[19][20] Biocatalysis can significantly shorten synthetic routes and avoid the use of toxic heavy metal catalysts.[17]

Principles of Green Chemistry

The 12 Principles of Green Chemistry, developed by Paul Anastas and John Warner, provide a framework for sustainable chemical manufacturing.[4][15] When designing intermediate syntheses, key principles to consider include:

• Waste Prevention: It is better to prevent waste than to treat it after it has been created.[4]

• Atom Economy: Synthetic methods should be designed to maximize the incorporation of all materials used in the process into the final product.[4][7]

• Use of Safer Solvents and Auxiliaries: Replacing hazardous solvents with greener alternatives like water, ethanol, or supercritical CO2 can dramatically reduce the environmental impact of a process.[4][8]

Application Protocol: Synthesis of a Novel Chiral Amine Intermediate

This section provides a detailed protocol for the asymmetric synthesis of (S)-1-(4-bromophenyl)-N-methyl-ethan-1-amine, a versatile chiral intermediate for various APIs. The method utilizes a highly efficient biocatalytic reductive amination.

Background and Rationale

Chiral amines are ubiquitous structural motifs in pharmaceuticals. Traditional synthesis often involves multiple steps, chiral auxiliaries, or resolutions that are not atom-economical. Biocatalysis, specifically using transaminases or reductive aminases, provides a direct and highly enantioselective route. This protocol employs an engineered reductive aminase for the direct conversion of a prochiral ketone to the target chiral amine with high enantiomeric excess (ee).

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
4-Bromoacetophenone	≥98%	Sigma-Aldrich	99-90-1	Starting material
Methylamine solution	40 wt. % in H₂O	Acros Organics	74-89-5	Amine source
Engineered Reductive Aminase	As specified	Codexis/Almac	N/A	Biocatalyst
NADH	≥95%	Carbosynth	606-68-8	Cofactor
Glucose Dehydrogenase (GDH)	≥200 U/mg	Sigma-Aldrich	9028-53-9	For cofactor recycling
D-Glucose	≥99.5%	Fisher Scientific	50-99-7	Co-substrate for recycling
Potassium Phosphate Buffer	pH 7.5	In-house prep	N/A	Reaction medium
Methyl tert-butyl ether (MTBE)	HPLC Grade	VWR	1634-04-4	Extraction solvent
Sodium Sulfate (anhydrous)	ACS Grade	EMD Millipore	7757-82-6	Drying agent

Step-by-Step Synthesis Protocol

Self-Validation Checkpoints are highlighted in bold.

• Buffer Preparation: Prepare a 1.0 M potassium phosphate buffer solution and adjust the pH to 7.5 using phosphoric acid or potassium hydroxide.

• Reaction Setup: To a 250 mL jacketed glass reactor equipped with an overhead stirrer and pH probe, add 100 mL of the phosphate buffer.

• Reagent Addition: While stirring at 200 RPM, add the following reagents in order:

  • D-Glucose (1.2 eq., ~5.4 g)

  • NADH (0.001 eq., ~18 mg)

  • Glucose Dehydrogenase (GDH) (approx. 2000 U)

  • Engineered Reductive Aminase (approx. 500 mg)

• pH and Temperature Adjustment: Adjust the pH of the mixture back to 7.5 using 1M KOH. Set the reactor temperature to 30°C.

• Substrate Addition: In a separate vessel, dissolve 4-bromoacetophenone (1.0 eq., 5.0 g) in 5 mL of isopropanol.

• Reaction Initiation: Add the substrate solution to the reactor. Begin the simultaneous addition of the methylamine solution (1.5 eq.) via syringe pump over 4 hours. Maintain the pH at 7.5 throughout the reaction by automated titration with 1M H₂SO₄.

• Monitoring the Reaction:

  • After 2 hours: Withdraw a 0.1 mL aliquot, quench with 0.9 mL of acetonitrile, centrifuge, and analyze the supernatant by HPLC. Checkpoint: Expect >50% conversion of the ketone.

  • After 24 hours: Withdraw a final aliquot for HPLC analysis. Checkpoint: Expect >99% conversion. If conversion is stalled, add an additional 0.1 eq. of D-Glucose.

• Work-up and Extraction:

  • Once the reaction is complete, adjust the pH of the mixture to >11 using 5M NaOH.

  • Extract the aqueous layer with methyl tert-butyl ether (MTBE) (3 x 50 mL).

  • Combine the organic layers. Checkpoint: A TLC analysis of the aqueous layer should show no remaining product.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product as a pale yellow oil.

Synthesis and Purification Workflow

Caption: Workflow for biocatalytic synthesis and extraction of the chiral amine intermediate.

Protocol: Purification & Characterization

Ensuring the purity and identity of an intermediate is mandated by Good Manufacturing Practice (GMP) guidelines.[21][22][23][24][25]

Characterization Methods

High-Performance Liquid Chromatography (HPLC) is the workhorse for purity analysis, while chiral HPLC is essential for determining enantiomeric excess (ee).[26] Mass Spectrometry (MS) confirms the molecular weight, and Nuclear Magnetic Resonance (NMR) spectroscopy confirms the structure.

Step-by-Step Characterization Protocol

• Purity Analysis (Reverse-Phase HPLC):

  • System: Agilent 1260 Infinity II LC

  • Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient: 10% to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Acceptance Criterion: Purity ≥ 98.5%

• Enantiomeric Excess (Chiral HPLC):

  • System: As above

  • Column: CHIRALPAK AD-H, 4.6 x 250 mm, 5 µm

  • Mobile Phase: 90:10:0.1 Hexane:Isopropanol:Diethylamine (Isocratic)

  • Flow Rate: 0.8 mL/min

  • Detection: UV at 220 nm

  • Acceptance Criterion: ee ≥ 99.5%

• Identity Confirmation (LC/MS):

  • Utilize an LC system coupled to a mass spectrometer (e.g., Agilent 6120 Quadrupole LC/MS).

  • Expected Mass: [M+H]⁺ = 214.0/216.0 (characteristic bromine isotope pattern).

• Structural Confirmation (¹H NMR):

  • Solvent: CDCl₃

  • Expected Shifts (ppm): δ 7.45 (d, 2H), 7.20 (d, 2H), 4.10 (q, 1H), 2.40 (s, 3H), 1.35 (d, 3H).

Data Summary

Analysis	Method	Specification	Result
Purity	RP-HPLC	≥ 98.5%	99.2%
Enantiomeric Excess	Chiral HPLC	≥ 99.5%	99.8%
Identity (m/z)	LC/MS (ESI+)	[M+H]⁺ = 214.0/216.0	Conforms
Structure	¹H NMR	Conforms to expected structure	Conforms

Integration into API Synthesis

The synthesized chiral amine intermediate serves as a key building block. Its high purity and correct stereochemistry are critical for the success of subsequent steps, preventing the formation of difficult-to-remove diastereomeric impurities in the final API.

Sources

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• 26. Achieve high-throughput LC/MS purification of pharmaceutical impurities | Separation Science [sepscience.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (R)-Boc-pyrrolidine-2-acetic acid

Introduction:

Welcome to the Technical Support Center for the synthesis of (R)-Boc-pyrrolidine-2-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this valuable chiral building block. The pyrrolidine scaffold is a crucial component in numerous natural products and pharmaceuticals.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to support your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to (R)-Boc-pyrrolidine-2-acetic acid?

A1: The two most prevalent synthetic pathways start from either D-proline or its reduced form, (R)-(+)-1-Boc-2-pyrrolidinemethanol (commonly known as N-Boc-D-prolinol).

• From D-Proline: This route involves the Boc-protection of the secondary amine of D-proline. While seemingly straightforward, direct homologation of the carboxylic acid to the desired acetic acid can be challenging.

• From N-Boc-D-Prolinol: A more common and often higher-yielding approach is the oxidation of the primary alcohol of commercially available N-Boc-D-prolinol to the corresponding carboxylic acid.[2]

Q2: I am starting from D-proline. What are the key considerations for the Boc-protection step?

A2: The reaction of D-proline with di-tert-butyl dicarbonate ((Boc)₂O) under basic conditions is the standard procedure.[3] Key considerations include:

• Base Selection: An appropriate base, such as triethylamine or sodium hydroxide, is crucial to deprotonate the carboxylic acid and facilitate the reaction.

• Solvent System: A mixture of water and an organic solvent like dioxane or acetone is often used to ensure the solubility of both the amino acid and (Boc)₂O.[4]

• Work-up: Careful acidic work-up is required to protonate the newly formed Boc-protected amino acid for extraction into an organic solvent.

Q3: My final product, (R)-Boc-pyrrolidine-2-acetic acid, is an oil and difficult to purify. How can I obtain a solid product?

A3: "Oiling out" is a common issue with Boc-protected amino acids.[5] Several techniques can be employed to induce crystallization:

• Complete Solvent Removal: Ensure all residual solvents from the work-up are removed under high vacuum, as they can inhibit crystallization.[6]

• Trituration: Stirring the oil with a non-polar solvent in which the product is insoluble, such as hexane or diethyl ether, can induce solidification.[5][6]

• Seed Crystals: If available, adding a small seed crystal of the solid product can initiate crystallization.[7]

• DCHA Salt Formation: If the free acid remains an oil, it can be converted to a solid dicyclohexylamine (DCHA) salt for easier handling and purification.

Troubleshooting Guide: Oxidation of (R)-(+)-1-Boc-2-pyrrolidinemethanol

A primary route to (R)-Boc-pyrrolidine-2-acetic acid is the oxidation of N-Boc-D-prolinol. This section addresses common issues encountered during this critical step.

Caption: Mechanism of base-induced epimerization at the α-carbon.

Preventative Measure	Explanation & Implementation
Choice of Oxidation Method	Avoid oxidation methods that use strong bases. While the Swern oxidation is effective, the use of triethylamine can lead to epimerization. [8]TEMPO-catalyzed oxidations under buffered basic conditions (pH ~9) are generally milder and less prone to causing epimerization.
Temperature Control	Perform the reaction at the lowest possible temperature. For base-sensitive substrates, maintaining the temperature at 0°C or even -78°C (for Swern-type oxidations) is critical to minimize the rate of proton abstraction. [8]
Base Selection	If a base is required, use a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) instead of triethylamine (TEA). DIPEA is less likely to abstract the α-proton. [8]
Solvent Choice	Polar aprotic solvents like DMF can stabilize the charged enolate intermediate, increasing the rate of epimerization. Less polar solvents such as dichloromethane (DCM) are often a better choice. [8]

Experimental Protocols

Protocol 1: TEMPO-Catalyzed Oxidation of (R)-(+)-1-Boc-2-pyrrolidinemethanol

This protocol is adapted from methodologies that utilize TEMPO for the oxidation of primary alcohols.

Materials:

• (R)-(+)-1-Boc-2-pyrrolidinemethanol (N-Boc-D-prolinol)

• (2,2,6,6-Tetramethyl-1-piperidinyloxy) (TEMPO)

• Sodium hypochlorite (NaOCl, commercial bleach, ~8.25%)

• Sodium bicarbonate (NaHCO₃)

• Sodium bromide (NaBr)

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• 1 M Hydrochloric acid (HCl)

• Brine

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve N-Boc-D-prolinol (1.0 equiv) in DCM (approx. 0.2 M).

• Add an aqueous solution of NaHCO₃ (approx. 5 equiv) and NaBr (0.1 equiv).

• Cool the vigorously stirred biphasic mixture to 0°C in an ice bath.

• Add TEMPO (0.01-0.05 equiv).

• Slowly add sodium hypochlorite solution (1.2-1.5 equiv) dropwise via an addition funnel, ensuring the internal temperature does not exceed 5°C. The reaction mixture will typically turn yellow-orange.

• Stir vigorously at 0°C and monitor the reaction by TLC until all the starting material is consumed (typically 1-3 hours).

• Quench the reaction by adding saturated aqueous sodium thiosulfate. The color should fade.

• Separate the layers. Extract the aqueous layer twice with DCM.

• Combine the organic layers and discard the aqueous layer.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0°C.

• Extract the acidified aqueous layer three times with ethyl acetate.

• Combine the ethyl acetate layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude (R)-Boc-pyrrolidine-2-acetic acid.

• Purify the crude product by flash column chromatography or recrystallization.

Protocol 2: Chiral Purity Analysis by HPLC

This protocol provides a general method for assessing the enantiomeric excess of the final product. The exact conditions may need to be optimized for your specific HPLC system.

Materials:

• (R)-Boc-pyrrolidine-2-acetic acid sample

• Chiral HPLC column (e.g., Chiralcel OD-H or similar)

• HPLC-grade hexane

• HPLC-grade isopropanol (IPA)

• Trifluoroacetic acid (TFA)

Procedure:

• Prepare the mobile phase, typically a mixture of hexane and IPA with a small amount of TFA (e.g., 90:10:0.1 Hexane:IPA:TFA).

• Prepare a sample solution of the final product in the mobile phase (approx. 1 mg/mL).

• Set the HPLC conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Inject the sample and record the chromatogram. The (R)- and (S)-enantiomers should resolve into two separate peaks.

• Calculate the enantiomeric excess (% ee) using the peak areas: % ee = [ (Area of major peak - Area of minor peak) / (Area of major peak + Area of minor peak) ] x 100

References

• Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. BenchChem.

• Crystallization method of Boc-amino acid. CN112661672A.

• Crystallization method of Boc-amino acid. Eureka | Patsnap.

• Technical Support Center: N-Boc-D-Prolinol Reactions & Epimerization Control. BenchChem.

• How to get (or crystallize) solid amino acids derivatives and peptides?. ResearchGate.

• Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. PMC - NIH.

• Facile synthesis of new N-(aminocycloalkylene)amino acid compounds using chiral triflate esters with N-Boc-aminopyrrolidines and N-Boc-aminopiperidines. NIH.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online.

• Application Notes & Protocols: Chiral Ligand Synthesis Using N-Boc-D-proline. BenchChem.

• Process for preparing Boc protected amino acid by (Boc) O. CN1793110A.

• Synthetic Protocols Using (R)-3-(Boc-amino)pyrrolidine as a Chiral Auxiliary: Application Notes. BenchChem.

• Boc-ACPC-OH; (r)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid; [(2R) - Chemrio.

• Preparation method for pyrrolidine-2-carboxylic acid derivatives. EP3015456A1.

• (R)-N-Boc-3-pyrrolidineacetic acid. ChemicalBook.

• Application Notes: N-Boc-D-proline as a Chiral Building Block for Asymmetric Catalysis. BenchChem.

• Jones Oxidation. Organic Chemistry Portal.

• JONES REAGENT & OXIDATION REACTIONS. ADICHEMISTRY.

• Synthesis and biological evaluation of new GABA-uptake inhibitors derived from proline and from pyrrolidine-2-acetic acid. PubMed.

• Boc deprotection methods for (R)-3-(Boc-amino)pyrrolidine. BenchChem.

• Interrupted Curtius Rearrangements of Quaternary Proline Derivatives: A Flow Route to Acyclic Ketones and Unsaturated Pyrrolidin. American Chemical Society.

• Jones oxidation. Wikipedia.

• A Comparative Guide to N-Boc-D-proline and Proline-Based Chiral Synthons in Asymmetric Synthesis. BenchChem.

• The Royal Society of Chemistry.

• Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Moodle.

• N-Boc-D-prolinol Synthesis: Technical Support & Troubleshooting. BenchChem.

• Application Notes and Protocols for the Use of (R)-3-(Boc-amino)pyrrolidine in Peptide Synthesis. BenchChem.

• Jones Oxidation. Alfa Chemistry.

• Technical Support Center: N-Boc-D-prolinol Mediated Reactions. BenchChem.

• (R)-(+)-1-Boc-2-pyrrolidinemethanol 98 83435-58-9. Sigma-Aldrich.

• (R)-N-Boc-3-pyrrolidineacetic acid synthesis. ChemicalBook.

• Copper(I)/ABNO-Catalyzed Aerobic Alcohol Oxidation: Alleviating Steric and Electronic Constraints of Cu/TEMPO Catalyst Systems. Journal of the American Chemical Society.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC - NIH.

• Pyrrolidine synthesis. Organic Chemistry Portal.

• Organic Syntheses Procedure.

• Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts.

• Copper catalyzed Shono-type oxidation of proline residues in peptide. PMC.

• (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. BLDpharm.

• (S)-prolinol.

• Avanafil.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC - NIH. ://www.ncbi.nlm.nih.gov/pmc/articles/PMC9568903/)

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Technical Support Center: Challenges in Boc-D-beta-homoproline Peptide Coupling

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the incorporation of Boc-D-beta-homoproline into peptide sequences. The unique structure of this β-amino acid analog, while offering advantages in creating peptides with enhanced stability and novel conformations, presents specific challenges during solid-phase peptide synthesis (SPPS).[1] This resource is designed to help you navigate these complexities and achieve successful synthesis outcomes.

Introduction to the Challenges

Boc-D-beta-homoproline is a valuable building block in peptidomimetic and drug discovery research.[1] Its rigid, cyclic structure and the presence of a β-amino acid backbone contribute to increased proteolytic stability and the ability to induce specific secondary structures in peptides. However, these same features are the root of the primary challenges in its use:

• Steric Hindrance: The combination of the bulky tert-butyloxycarbonyl (Boc) protecting group and the cyclic, sterically demanding nature of the β-homoproline ring significantly hinders the approach of the activated amino acid to the N-terminus of the growing peptide chain.[1][2] This can lead to slow reaction kinetics and incomplete coupling.

• Epimerization Risk: While proline itself is resistant to racemization, the activation of the carboxyl group of Boc-D-beta-homoproline can be susceptible to epimerization under certain conditions, potentially leading to the incorporation of the undesired L-enantiomer.

• Aggregation: Sequences containing proline or its analogs can be prone to aggregation on the solid support, further limiting reagent access and reducing coupling efficiency.

This guide will address these core issues through a series of practical FAQs and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a very low coupling efficiency for Boc-D-beta-homoproline, as indicated by a strong positive Kaiser test. What is the likely cause and how can I resolve this?

A1: Low coupling efficiency is the most common issue and is almost certainly due to steric hindrance. Standard coupling protocols are often insufficient for this demanding amino acid.[2]

Troubleshooting Steps:

• Optimize Your Coupling Reagent: For sterically hindered residues, high-reactivity coupling reagents are essential. Standard carbodiimides like DIC may not be effective enough.

  • Recommended Reagents: Switch to a uronium/aminium or phosphonium salt-based reagent. HATU is highly recommended due to its fast reaction kinetics and lower propensity for epimerization.[3] Other excellent choices include HCTU , PyAOP , and COMU .[2][4] These reagents form highly reactive OAt or Oxyma esters, which are more effective at overcoming steric barriers.[2][4]

• Increase Equivalents and Reaction Time: To drive the reaction to completion, you may need to deviate from standard protocols.

  • Equivalents: Use a higher excess of both the Boc-D-beta-homoproline and the coupling reagent (e.g., 3-5 equivalents relative to the resin loading).

  • Reaction Time: Extend the coupling time significantly. Instead of the typical 1-2 hours, allow the reaction to proceed for 4-6 hours, or even overnight.[5]

• Perform a Double Coupling: If a single, extended coupling is still incomplete, a double coupling is a reliable strategy. After the first coupling, wash the resin thoroughly and then repeat the coupling step with a fresh solution of activated Boc-D-beta-homoproline.

• Consider Elevated Temperature: Gently warming the reaction vessel to 30-40°C can help overcome the activation energy barrier. However, be cautious as higher temperatures can also increase the risk of side reactions, including epimerization. This should be considered a secondary option if other strategies fail.

Q2: I'm concerned about epimerization of the Boc-D-beta-homoproline during activation and coupling. What are the best practices to maintain stereochemical integrity?

A2: Epimerization is a valid concern, particularly with prolonged activation times or suboptimal reagent choices. The mechanism often involves the formation of a transient oxazolone intermediate, which can readily deprotonate and reprotonate to form the opposite enantiomer.[6]

Best Practices to Minimize Epimerization:

• Choice of Coupling Reagent and Additive:

  • Uronium/aminium reagents like HATU are generally associated with lower rates of epimerization compared to carbodiimides.[3][4] The "AT" in HATU stands for HOAt (1-hydroxy-7-azabenzotriazole), an additive that is more effective at suppressing epimerization than the traditional HOBt (1-hydroxybenzotriazole).[6][7]

  • If using a carbodiimide like DIC, the inclusion of an additive is mandatory. Opt for HOAt or OxymaPure® over HOBt for superior epimerization suppression.[2][4][8]

• Control the Base:

  • The choice and amount of base used can influence the rate of epimerization. Use a sterically hindered or weaker base like N,N-diisopropylethylamine (DIEA) or 2,4,6-trimethylpyridine (collidine) rather than stronger, non-hindered bases.

  • Avoid excessive amounts of base, as this can accelerate the abstraction of the alpha-proton.

• Minimize Pre-activation Time: While the amino acid needs to be activated, prolonged pre-activation before adding the mixture to the resin can increase the risk of epimerization. A short pre-activation time (1-5 minutes) is generally sufficient for uronium/aminium reagents.

• Maintain Ambient or Lower Temperatures: Avoid heating the coupling reaction unless absolutely necessary to overcome steric hindrance, as higher temperatures accelerate epimerization.[7]

Q3: My peptide synthesis is failing at the step immediately after the Boc-D-beta-homoproline has been successfully coupled. What could be happening?

A3: This is a classic sign of peptide aggregation. The newly incorporated β-homoproline residue can induce a conformation that promotes on-resin aggregation through hydrogen bonding. This shields the N-terminal amine, preventing the next amino acid from coupling efficiently.

Troubleshooting Aggregation:

• Solvent Choice: The solvent plays a critical role in solvating the peptide-resin complex and disrupting secondary structures.

  • If you are using Dichloromethane (DCM), switch to N,N-Dimethylformamide (DMF).

  • If you are already using DMF, switch to the more polar and effective N-Methyl-2-pyrrolidone (NMP).

  • For severe aggregation, consider using a mixture of NMP with up to 25% Dimethyl Sulfoxide (DMSO) as a co-solvent to break up aggregates.

• Incorporate "Structure-Breaking" Elements: If the sequence is known to be difficult, consider incorporating pseudoproline dipeptides or Dmb/Hmb-protected amino acids in the sequence prior to the difficult coupling to disrupt secondary structure formation.[9]

• Chaotropic Salts: Adding chaotropic salts like LiCl to the coupling mixture can help disrupt hydrogen bonding and improve solvation.

• Microwave-Assisted Synthesis: Microwave energy can accelerate coupling reactions and help to overcome aggregation-related issues by providing localized heating.

Data & Protocols

Table 1: Comparison of Coupling Reagents for Hindered Amino Acids

Coupling Reagent	Class	Additive	Relative Reactivity	Epimerization Risk	Comments
DIC	Carbodiimide	HOBt/HOAt/Oxyma	Moderate	Moderate to High	Additive is essential to suppress epimerization.[4]
HBTU	Uronium/Aminium	HOBt	High	Low	A very common and effective reagent.[3]
HATU	Uronium/Aminium	HOAt	Very High	Very Low	Excellent for sterically hindered couplings; HOAt suppresses epimerization.[3][4]
PyAOP	Phosphonium	HOAt	Very High	Very Low	Highly effective, especially for N-methyl amino acids and difficult couplings.[3]
COMU	Uronium/Aminium	Oxyma	Very High	Very Low	A newer generation reagent with high reactivity and improved safety profile (Oxyma is non-explosive).[4]

Experimental Protocol: Optimized Coupling of Boc-D-beta-homoproline

This protocol is designed for manual solid-phase peptide synthesis (SPPS) on a 0.1 mmol scale.

Reagents & Materials:

• Peptide-resin with free N-terminal amine

• Boc-D-beta-homoproline (0.4 mmol, 4 eq.)

• HATU (0.38 mmol, 3.8 eq.)

• N,N-Diisopropylethylamine (DIEA) (0.8 mmol, 8 eq.)

• N-Methyl-2-pyrrolidone (NMP)

• Dichloromethane (DCM)

• Reagents for Kaiser Test

Procedure:

• Resin Preparation:

  • Swell the peptide-resin in DCM for 30 minutes, followed by washing with NMP (3x).

  • Ensure the previous Boc deprotection and neutralization steps are complete.

• Activation of Boc-D-beta-homoproline:

  • In a separate vessel, dissolve Boc-D-beta-homoproline (4 eq.) and HATU (3.8 eq.) in a minimal amount of NMP.

  • Add DIEA (8 eq.) to the activation mixture.

  • Allow the mixture to pre-activate for 2-3 minutes at room temperature.

• Coupling Reaction:

  • Add the activated amino acid solution to the swollen peptide-resin.

  • Agitate the reaction vessel at room temperature for at least 4 hours.

• Monitoring the Reaction:

  • Take a small sample of the resin beads and wash them thoroughly with NMP and then DCM.

  • Perform a qualitative Kaiser test. A yellow/colorless result indicates a complete reaction. A blue/purple color indicates the presence of unreacted primary amines, signifying incomplete coupling.[10]

• Post-Coupling Steps:

  • If Kaiser test is negative: Drain the reaction vessel and wash the resin thoroughly with NMP (3x), DCM (3x), and then proceed to the next Boc deprotection step.

  • If Kaiser test is positive (incomplete coupling): Drain the reaction vessel, wash with NMP (3x), and perform a second coupling by repeating steps 2 and 3 with fresh reagents.

Visual Guides

Troubleshooting Workflow for Low Coupling Yield

Caption: A step-by-step workflow for troubleshooting low coupling yields of Boc-D-beta-homoproline.

Factors Influencing Epimerization

Caption: Key factors that either promote or suppress epimerization during peptide coupling.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved January 4, 2026, from [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved January 4, 2026, from [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Retrieved January 4, 2026, from [Link]

• Aapptec. (n.d.). Peptide Synthesis - FAQ. Retrieved January 4, 2026, from [Link]

• OUCI. (n.d.). Epimerization of Peptide. Retrieved January 4, 2026, from [Link]

• Chem-Impex. (n.d.). Boc-D-β-homoproline. Retrieved January 4, 2026, from [Link]

• Jaradat, D. S. M. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(2), 581. [Link]

• ResearchGate. (2023). (PDF) Epimerisation in Peptide Synthesis. Retrieved January 4, 2026, from [Link]

• Jadhav, S. B., et al. (2023). Epimerisation in Peptide Synthesis. Molecules (Basel, Switzerland), 28(24), 8017. [Link]

• jOeCHEM. (2020, April 21). Peptide Synthesis with the Boc Protecting Group [Video]. YouTube. [Link]

• Gellman, S. H. (2013). Design and synthesis of beta-peptides with biological activity. Methods in molecular biology (Clifton, N.J.), 983, 39–54. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 8. merckmillipore.com [merckmillipore.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]

Navigating the Thermal Landscape of Boc Deprotection: A Technical Guide

An In-Depth Technical Support Center for Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) group is a cornerstone of amine protection in modern organic synthesis. Its removal, or deprotection, is a critical step that can significantly impact yield and purity. While often considered a routine procedure, optimizing the reaction temperature is a nuanced task that requires a deep understanding of the substrate, reaction conditions, and potential pitfalls. This guide provides a comprehensive technical resource in a question-and-answer format to address specific challenges and empower you to refine your Boc deprotection strategies.

Frequently Asked Questions (FAQs)

Q1: My Boc deprotection is sluggish at room temperature. Can I simply increase the heat?

While increasing the temperature can accelerate the reaction, it's a decision that requires careful consideration. Boc deprotection is a kinetic process, and for sterically hindered substrates or those with electron-withdrawing groups, elevated temperatures may be necessary to achieve a reasonable reaction rate.[1][2][3] However, indiscriminately increasing the heat can lead to undesirable side reactions, such as racemization of chiral centers or degradation of sensitive functional groups.[4] A modest increase in temperature, for instance to 30-40°C, can be a good starting point, but it should always be accompanied by careful monitoring of the reaction progress.[3]

Q2: What is the optimal temperature for standard acidic Boc deprotection?

For most standard acid-catalyzed Boc deprotections using reagents like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in 1,4-dioxane, the reaction is typically conducted between 0°C and room temperature.[2][5] Starting the reaction at 0°C and allowing it to slowly warm to room temperature is a common practice that helps to control the initial exotherm and minimize potential side reactions.[3] However, the "optimal" temperature is highly substrate-dependent.

Q3: Are there situations where high-temperature Boc deprotection is advantageous?

Yes, thermal Boc deprotection, often performed without any acid catalyst, is a valuable technique, particularly in the context of green chemistry as it can avoid the use of strong, corrosive acids.[4] This method typically requires significantly higher temperatures, ranging from 100°C in boiling water to over 200°C in solvents like methanol or trifluoroethanol, and is particularly well-suited for continuous flow chemistry.[6][7][8] Thermal deprotection can also offer selectivity; for instance, an aryl N-Boc group can be selectively removed in the presence of an alkyl N-Boc group by carefully controlling the temperature.[8][9][10]

Q4: How does temperature influence the choice of acid and solvent?

The interplay between temperature, acid strength, and solvent is crucial. For instance, while TFA in DCM is effective at room temperature, milder acidic conditions might require gentle heating to drive the reaction to completion.[2][11] In thermal deprotection, the choice of solvent significantly impacts the required temperature. Polar protic solvents like methanol and trifluoroethanol are generally more efficient at lower temperatures compared to aprotic solvents like tetrahydrofuran (THF) or toluene.[8]

Troubleshooting Guide: Incomplete Deprotection and Side Reactions

Issue 1: My Boc deprotection is incomplete, even after extended reaction times.

Incomplete deprotection is a common hurdle. Before resorting to higher temperatures, consider the following:

• Acid Concentration: The rate of Boc cleavage often exhibits a second-order dependence on the acid concentration.[12] A slight decrease in acid strength can dramatically slow the reaction. Ensure your acid is not diluted by atmospheric moisture, especially hygroscopic reagents like TFA.[11][13]

• Steric Hindrance: Bulky groups near the Boc-protected amine can physically block the approach of the acid.[1][11][13] For these challenging substrates, a combination of longer reaction times, stronger acidic conditions, or a moderate increase in temperature may be necessary.[12]

• Solubility: Poor solubility of the starting material in the reaction solvent can severely limit the reaction rate.[1][2] Ensure your substrate is fully dissolved.

Troubleshooting Workflow for Incomplete Boc Deprotection

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Issue 2: I'm observing unexpected side products after my deprotection reaction.

The primary cause of side products is the formation of the reactive tert-butyl cation during acidic deprotection.[1][14][15] This electrophile can alkylate nucleophilic residues in your molecule, such as tryptophan, methionine, cysteine, or tyrosine.[1][14]

Mitigation Strategies:

• Lower the Temperature: Running the reaction at 0°C can often suppress these side reactions.

• Use Scavengers: The addition of "scavengers" to the reaction mixture is a highly effective way to trap the tert-butyl cation.[1] Common scavengers include triisopropylsilane (TIS), triethylsilane (TES), and thioanisole.[14]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with Temperature Control

• Dissolution: Dissolve the Boc-protected substrate in an appropriate anhydrous solvent (e.g., DCM) to a concentration of 0.1–0.2 M.

• Cooling: Cool the solution to 0°C using an ice bath.

• Acid Addition: Slowly add the acidic reagent (e.g., TFA to a final concentration of 20-50% v/v, or a solution of 4M HCl in 1,4-dioxane).[2][3] If your substrate is sensitive to alkylation, add a scavenger like TIS (2.5-5% v/v).[3][14]

• Reaction Monitoring: Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature. Monitor the progress by TLC or LC-MS every 30-60 minutes until the starting material is consumed.[1][3][12]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual acid.[2][3]

Protocol 2: Thermal Boc Deprotection in Boiling Water

This method is particularly useful for substrates that are water-soluble or can be effectively heated in a biphasic system.

• Suspension: Suspend the N-Boc protected amine in water.[7]

• Heating: Heat the mixture to reflux (100°C) with vigorous stirring.[7]

• Monitoring: Monitor the reaction by TLC or LC-MS. Reaction times can range from 10 minutes to several hours depending on the substrate.[7]

• Work-up: Upon completion, cool the reaction mixture. If the product is soluble, the water can be removed under reduced pressure. If the product precipitates, it can be isolated by filtration. For water-insoluble products, extraction with an organic solvent is necessary.

Data Summary: Temperature Ranges for Various Boc Deprotection Methods

Method/Reagent	Typical Solvent(s)	Temperature Range (°C)	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 – Room Temperature	Standard, versatile method.[2][11]
Hydrogen Chloride (HCl)	1,4-Dioxane, Methanol	0 – Room Temperature	Common alternative to TFA.[2][16]
Thermal (Acid-Free)	Water	100	A green chemistry approach.[4][7]
Thermal (Acid-Free)	Methanol, Trifluoroethanol	120 - 240	Effective for continuous flow synthesis.[8]
Gentle Heating	Various	30 - 40	For sluggish room temperature reactions.[3]

Logical Relationship: Temperature and Reaction Outcome

Caption: Relationship between reaction temperature and potential outcomes in Boc deprotection.

References

• PROTAC Synthesis Technical Support Center: Troubleshooting Incomplete Boc Deprotection - Benchchem.
• Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions.
• Thermal Methods - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Amine Protection / Deprotection - Fisher Scientific.
• Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Solid-Phase Peptide Synthesis - Benchchem.
• A Researcher's Guide to Alternative Boc Deprotection Methods Without Strong Acids - Benchchem.
• Technical Support Center: Troubleshooting Incomplete Boc Deprotection in PEGylated Compounds - Benchchem.
• Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Boc-NH-PEG12-propargyl - Benchchem.
• Deprotection of different N-Boc-compounds | Download Table - ResearchGate.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications.
• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl - The Royal Society of Chemistry.
• Technical Support Center: Optimization of Boc Deprotection in Multi-Step Synthesis - Benchchem.
• Navigating Boc Deprotection: A Guide to Minimizing Side Products - Benchchem.
• Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM - Microsaic Systems.
• Boc Deprotection Mechanism | Organic Chemistry - YouTube.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PubMed.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - NIH.
• High-Temperature Boc Deprotection in Flow and Its Application in Multistep Reaction Sequences | Request PDF - ResearchGate.
• Kinetics and Mechanism of N-Boc Cleavage: Evidence of A Second-Order Dependence Upon Acid Concentration - Scribd.
• Technical Support Center: Boc Deprotection in Acidic Conditions - Benchchem.
• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit.
• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI.
• Why I am not getting the mass peak of the product after BOC deprotection using DCM/TFA.
• Boc-Protected Amino Groups - Organic Chemistry Portal.

Sources

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• 3. benchchem.com [benchchem.com]
• 4. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. researchgate.net [researchgate.net]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
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• 13. benchchem.com [benchchem.com]
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• 15. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 16. microsaic.com [microsaic.com]

Technical Support Center: Strategies for the Removal of Di-tert-butyl Dicarbonate and its Byproducts

Welcome to the technical support center for navigating the common challenges associated with the use of di-tert-butyl dicarbonate (Boc-anhydride) in chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting and frequently asked questions to ensure the purity of your compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should expect when using Boc-anhydride for amine protection?

When using di-tert-butyl dicarbonate (Boc₂O) for the protection of amines, the primary byproducts generated are tert-butanol and carbon dioxide.[1][2] Additionally, it is common for unreacted Boc-anhydride to remain in the reaction mixture, which is a significant impurity that often needs to be removed.[1] In some cases, particularly if the reaction conditions are not optimized, tert-butyl carbamate can also be formed as a byproduct.

Q2: How can I detect the presence of unreacted Boc-anhydride in my reaction mixture?

Several analytical techniques can be employed to detect unreacted Boc-anhydride:

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The tert-butyl group of Boc-anhydride exhibits a characteristic singlet peak in the ¹H NMR spectrum, which can be used for its identification.[1]

• Thin Layer Chromatography (TLC): While useful, it's important to note that Boc-anhydride may not be visible with all staining agents, such as ninhydrin.[1]

• Olfactory Clues: A distinct "Boc" odor can often indicate the presence of residual Boc-anhydride.[1]

Q3: Is Boc-anhydride stable during a standard aqueous workup?

Boc-anhydride is largely insoluble in water and can be sensitive to both acidic and basic conditions, though it generally remains stable during neutral water washes.[1] A vigorous wash with a saturated sodium bicarbonate solution can be an effective method to hydrolyze and remove unreacted Boc-anhydride.[1]

Q4: Can I simply evaporate unreacted Boc-anhydride and tert-butanol?

Yes, due to their volatility, both unreacted Boc-anhydride and the tert-butanol byproduct can often be removed through rotary evaporation or by applying a high vacuum.[1] This method is particularly well-suited for products that are non-volatile.[1][3] Leaving the reaction mixture under high vacuum for an extended period can effectively eliminate these volatile impurities.

Troubleshooting Guide: Byproduct Removal Strategies

Problem 1: My product is contaminated with a significant amount of unreacted Boc-anhydride.

Cause: An excess of Boc-anhydride is often used to drive the protection reaction to completion. This unreacted reagent can co-purify with the desired product if not effectively removed.

Solutions:

• Chemical Quenching: This involves adding a reagent that selectively reacts with the excess Boc-anhydride to form a more easily removable byproduct.

  • Imidazole: A common and effective quenching agent.[4][5]

  • Polymer-Supported Scavengers: Resins like PS-Trisamine can be used to react with the excess Boc-anhydride, which can then be removed by simple filtration.[3]

• Aqueous Workup: A thorough wash with a basic aqueous solution can hydrolyze the remaining Boc-anhydride.

• High Vacuum: For non-volatile products, applying a high vacuum can sublimate the Boc-anhydride.[3]

Experimental Protocol: Chemical Quenching with Imidazole

• To the crude reaction mixture, add imidazole (approximately 1.5 equivalents relative to the excess Boc-anhydride).[1]

• Stir the mixture at room temperature for 1-2 hours to ensure complete reaction with the excess Boc-anhydride.[1]

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).[1]

• Wash the organic layer with a dilute acid solution (e.g., <0.5M HCl) to remove the Boc-imidazole and any remaining imidazole.[1][4]

• Wash the organic layer with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

Problem 2: tert-Butanol is co-eluting with my product during column chromatography.

Cause: tert-Butanol is a common byproduct of Boc protection and deprotection reactions and can be challenging to separate from products with similar polarity.

Solutions:

• Azeotropic Removal: tert-Butanol can form azeotropes with solvents like toluene or heptane, which can facilitate its removal by distillation.[6][7]

• Lyophilization (Freeze-Drying): For products that are stable to freeze-drying, this technique can be highly effective for removing residual tert-butanol.[6]

• Aqueous Extraction: If the desired product has low water solubility, repeated extractions with water can remove the more water-soluble tert-butanol.

Data Presentation: Physical Properties of Common Byproducts

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility
Di-tert-butyl dicarbonate	218.25	56-57 (at 0.5 mmHg)	22-24	Insoluble in water; soluble in most organic solvents.[8][9][10]
tert-Butanol	74.12	82.2	25.7	Miscible with water and many organic solvents.[11]
tert-Butyl carbamate	117.15	107-109	-	Soluble in water and benzene.[12]

Problem 3: The Boc protecting group is partially cleaved during the workup.

Cause: The Boc group is labile under acidic conditions.[13] Unintentional exposure to acidic conditions during the workup can lead to premature deprotection.

Solutions:

• Avoid Acidic Washes: Use neutral or basic aqueous washes (e.g., water, saturated sodium bicarbonate, or brine).[3]

• Use of Dilute Acid: If an acidic wash is necessary to remove other impurities, use a very dilute acid (e.g., 0.5M HCl) and minimize the contact time.[3][4]

Visualizing the Workflow: A Decision-Making Diagram

The following diagram provides a logical workflow for selecting the appropriate method for removing Boc-anhydride byproducts.

Sources

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 9. Di-tert-butyl_dicarbonate [chemeurope.com]
• 10. Di-tert-butyl dicarbonate, 97+% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 11. tert-Butyl alcohol - Wikipedia [en.wikipedia.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]

Technical Support Center: Preventing Racemization During Coupling Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to diagnose and prevent racemization during peptide coupling reactions. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your synthetic workflows.

Frequently Asked Questions (FAQs)

This section addresses the fundamental concepts of racemization in peptide synthesis.

Q1: What is racemization in the context of peptide synthesis, and why is it a critical issue?

A: Racemization is the loss of stereochemical integrity at the alpha-carbon of an amino acid, converting a pure L- or D-enantiomer into a mixture of both.[1] In peptide synthesis, this leads to the formation of diastereomeric impurities. The biological activity of a peptide is intrinsically linked to its precise three-dimensional structure, which is dictated by the chirality of its amino acids. Even minor diastereomeric impurities can drastically reduce a peptide's therapeutic efficacy or introduce undesirable off-target effects.[1]

Q2: What is the primary chemical mechanism behind racemization during peptide coupling?

A: The most prevalent mechanism is the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[1][2][3] This occurs when the carboxyl group of an N-protected amino acid is activated by a coupling reagent. The oxazolone ring is planar and has an acidic proton at the α-carbon (Cα). In the presence of a base, this proton can be abstracted, forming a symmetric, achiral enolate intermediate. Subsequent reprotonation can occur from either face, leading to a mixture of L- and D-isomers.[2][4] A secondary, less common mechanism is the direct abstraction of the Cα-proton from the activated amino acid by a strong base, also forming an enolate.[1]

Q3: Are all amino acids equally susceptible to racemization?

A: No. While any chiral amino acid can racemize, some are notoriously more prone to it.

• Histidine (His) and Cysteine (Cys) are highly susceptible. The imidazole side chain of histidine and the thiol group of cysteine are thought to catalyze the racemization process.[1][3][5][6]

• Other susceptible residues include Serine (Ser) and Phenylalanine (Phe) .[1][3]

• Urethane-protected amino acids (like those with Fmoc, Boc, or Z groups) are generally more resistant to racemization than acyl-protected amino acids because the urethane group's electronic structure disfavors oxazolone formation.[4][7]

Q4: How do coupling additives like HOBt, HOAt, and OxymaPure® work to suppress racemization?

A: Additives are a cornerstone of racemization suppression, especially when using carbodiimide reagents (e.g., DCC, DIC).[1][8] After the carbodiimide activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, the additive rapidly intercepts it. This forms an active ester (e.g., an OBt, OAt, or Oxyma ester) that is more stable and significantly less prone to cyclizing into an oxazolone.[8][9][10] This strategy funnels the reaction towards the desired peptide bond formation while minimizing the time the activated acid spends in a racemization-prone state. HOAt and OxymaPure® are generally considered more effective than HOBt.[8][11]

Troubleshooting Guide: Diagnosing & Solving Racemization Issues

This section provides a structured approach to troubleshooting when you detect significant racemization in your product.

Issue: My final peptide product shows significant diastereomeric impurities upon analysis (e.g., by HPLC).

The root cause of racemization almost always lies within the coupling step. Follow this logical diagnostic workflow to identify and resolve the issue.

Workflow: Troubleshooting Racemization

Caption: A logical workflow for troubleshooting racemization.

Step 1: Review Your Coupling Reagent and Additives

Causality: The coupling reagent's primary role is to activate the carboxylic acid, but the structure of the activated intermediate dictates its propensity for racemization. Carbodiimides (DCC, DIC) alone generate highly reactive O-acylisourea intermediates that readily form oxazolones.[9][10]

• Troubleshooting Action: If you are using a carbodiimide like DIC or DCC without an additive, this is the most likely cause.

  • Solution: Always use carbodiimides in conjunction with a racemization-suppressing additive.[1][4] For most cases, a 1:1 ratio of coupling reagent to additive is effective.

• Optimization: If racemization persists even with HOBt, consider upgrading your additive.

  • Solution: Switch to a more powerful suppressing agent like HOAt or the non-explosive OxymaPure® .[4][8] These additives form active esters that are even more resistant to racemization.

Step 2: Evaluate the Base (Choice & Stoichiometry)

Causality: Bases are required for many coupling reactions, particularly with onium salt reagents (HBTU, HATU) or when the incoming amine is a salt (e.g., HCl salt).[4] However, the base is the primary culprit in abstracting the alpha-proton, which initiates racemization.[8][9] The strength (pKa) and steric hindrance of the base are critical factors.[8]

• Troubleshooting Action: If you are using a strong, non-hindered base like triethylamine (TEA) or excess N,N-diisopropylethylamine (DIPEA), you are increasing the risk of racemization.

  • Solution: Switch to a weaker or more sterically hindered base. N-methylmorpholine (NMM) (pKa ~7.4) is a good first choice.[8] For particularly sensitive couplings, the highly hindered base 2,4,6-collidine (pKa ~7.4) is often recommended as it is less efficient at proton abstraction from the alpha-carbon.[6][8]

  • Solution: Ensure you are not using a large excess of base. Use the minimum amount required for the reaction to proceed.

Step 3: Assess Reaction Conditions (Temperature & Solvent)

Causality: Racemization is a kinetic process. Higher temperatures increase the rate of all reactions, including the undesirable formation of the oxazolone and proton abstraction.[3] Solvent polarity can also play a role by stabilizing the charged intermediates involved in the racemization pathway.[9][12]

• Troubleshooting Action: Are you running your couplings at elevated temperatures (e.g., with microwave heating or at room temperature for extended periods)?

  • Solution: Lower the reaction temperature. Performing the coupling at 0°C can significantly reduce the rate of racemization without drastically slowing down the desired peptide bond formation.[3] For microwave-assisted synthesis, reducing the coupling temperature from 80°C to 50°C has been shown to limit racemization for His and Cys.[6]

• Optimization: While solvent choice is often dictated by resin swelling and reagent solubility, be aware of its impact.

  • Consideration: Less polar solvents like dichloromethane (DCM) may reduce racemization compared to highly polar solvents like N,N-dimethylformamide (DMF), but this must be balanced with practical considerations of solubility and reaction efficiency.[3]

Data Summary: Impact of Reagents on Racemization

The selection of the coupling reagent, additive, and base has a quantifiable impact on the stereochemical purity of the final peptide. The table below summarizes the relative racemization potential of common reagent combinations.

Coupling Method	Additive	Base	Relative Racemization Risk	Key Considerations
Carbodiimides
DIC / DCC	None	N/A	Very High	Not recommended for chiral amino acids due to high racemization via O-acylisourea.[1][10]
DIC / DCC	HOBt	DIPEA / NMM	Low to Medium	The standard for many years; HOBt effectively suppresses racemization.[4][10]
DIC / DCC	HOAt / OxymaPure®	DIPEA / NMM	Very Low	Considered superior to HOBt for suppressing racemization, especially for sensitive residues.[4][8][13]
Onium Salts
HBTU / TBTU	HOBt (Internal)	DIPEA	Low to Medium	Efficient, but the required base (DIPEA) can still promote racemization. Guanidinylation side reaction possible.[4][10]
HATU	HOAt (Internal)	DIPEA / Collidine	Very Low	Highly efficient and generally low racemization due to the presence of HOAt.[10] Using a weaker base like collidine further reduces risk.[6]
PyBOP / PyAOP	HOBt / HOAt (Internal)	DIPEA / NMM	Low	Phosphonium salts avoid the guanidinylation side reaction. PyAOP is the HOAt analogue of PyBOP.[4][10]

Protocols for Minimizing Racemization

Protocol 1: Standard Low-Racemization Coupling on Solid Phase

This protocol is designed for coupling a standard Fmoc-protected amino acid to a resin-bound peptide amine, minimizing the risk of racemization.

• Resin Preparation:

  • Ensure the N-terminal Fmoc group of the peptide-resin has been completely removed (confirmed by a positive Kaiser test).

  • Wash the resin thoroughly with DMF (3 x 1 min) to remove residual piperidine.

• Reagent Solution Preparation (perform immediately before use):

  • In a separate vessel, dissolve the Fmoc-amino acid (3-5 equivalents relative to resin loading) in DMF.

  • Add the coupling additive, such as OxymaPure® (3-5 equivalents), to the amino acid solution and mix until dissolved.

  • Add the coupling reagent, such as DIC (3-5 equivalents), to the solution.

• Pre-activation (Optional but Recommended):

  • Allow the mixture from step 2 to stand for 1-5 minutes at room temperature. This pre-activation step forms the less racemization-prone active ester before introducing the solution to the basic microenvironment of the resin. Do not pre-activate for too long, as this can lead to other side reactions.

• Coupling Reaction:

  • Add the activated amino acid solution to the washed peptide-resin.

  • If your incoming amino acid is an HCl salt or if you are using an onium reagent that requires a base, add N-methylmorpholine (NMM) (6-10 equivalents).

  • Agitate the reaction mixture at room temperature for 1-2 hours. For sensitive amino acids, perform the coupling at 0°C.

• Washing and Confirmation:

  • Drain the reaction solvent.

  • Wash the resin sequentially with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble byproducts and excess reagents.

  • Perform a Kaiser test to confirm reaction completion.[2] A negative result (yellow/clear beads) indicates successful coupling. If positive, a second coupling may be required.

Protocol 2: General Procedure for Chiral HPLC Analysis

This protocol provides a general guideline for determining the enantiomeric or diastereomeric purity of your final product. Specific parameters must be optimized for your specific peptide.

• Sample Preparation:

  • Cleave a small sample of the peptide from the resin using an appropriate cleavage cocktail (e.g., Reagent K).

  • Precipitate the crude peptide with cold diethyl ether, centrifuge, and decant the ether.

  • Dissolve the dried crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) to a concentration of ~1 mg/mL.

• Reference Standard Preparation:

  • If possible, prepare a sample of the peptide that is intentionally racemized at a specific position. This can sometimes be achieved by treating the protected amino acid with excess strong base before coupling to serve as a reference for peak identification.

• HPLC Method:

  • Column: Select a chiral stationary phase (CSP) column suitable for peptides (e.g., a protein-based or macrocyclic antibiotic-based column).

  • Mobile Phase: A typical mobile phase consists of a buffered aqueous solution (e.g., 0.1% TFA in water) and an organic modifier (e.g., acetonitrile or isopropanol). A gradient elution is usually required.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detector: UV detector set to a wavelength where the peptide bond absorbs (~214 nm).

• Analysis:

  • Inject the sample onto the HPLC system.

  • The desired all-L peptide and the diastereomeric impurity (containing one D-amino acid) should resolve into two separate peaks.

  • Integrate the peak areas to calculate the percentage of the diastereomeric impurity, which corresponds to the extent of racemization at that position.

Mechanistic Diagram

Caption: Base-catalyzed racemization proceeds via a planar oxazolone intermediate.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Racemization in peptide synthesis. Mechanism-specific models - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 9. mdpi.com [mdpi.com]
• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]
• 12. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic Acid

Welcome to the dedicated technical support center for (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability of this compound in solution. As a key chiral building block in the synthesis of various pharmaceuticals, understanding its stability profile is paramount to ensuring the integrity and success of your experiments.

I. Introduction to the Stability of (R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic Acid

(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, hereafter referred to as Boc-L-pyrrolidine-2-acetic acid, possesses two primary functional groups that dictate its stability: the acid-labile tert-butoxycarbonyl (Boc) protecting group and a pyrrolidine ring coupled with a carboxylic acid moiety. The primary degradation pathway of concern is the cleavage of the Boc group under acidic conditions.[1][] While generally stable under basic and nucleophilic conditions, prolonged exposure to harsh basic environments at elevated temperatures may lead to other, less common, degradation pathways.[1]

This guide will provide a comprehensive overview of the factors influencing the stability of this compound in solution and practical advice for its handling and analysis.

II. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments involving Boc-L-pyrrolidine-2-acetic acid in solution.

Issue 1: Unexpected Loss of Starting Material and Appearance of a More Polar Byproduct in HPLC Analysis, Especially in Acidic Media.

• Question: I am running a reaction in a mildly acidic solution and my HPLC analysis shows a decreasing peak for my starting material and the emergence of a new, earlier-eluting peak. What is likely happening?

• Answer: This is a classic presentation of the acid-catalyzed hydrolysis of the Boc protecting group.[1][] The Boc group is designed to be removed under acidic conditions, and even mildly acidic environments (pH < 5) can initiate this degradation, especially over time or at elevated temperatures. The resulting deprotected compound, (R)-pyrrolidin-2-yl)acetic acid, is more polar and will thus have a shorter retention time on a reverse-phase HPLC column.

  Diagnostic Workflow:

  • Confirm Identity of Degradant: Collect the fraction corresponding to the new peak and analyze it by LC-MS. The expected mass of the deprotected product is 129.15 g/mol .

  • pH Measurement: Carefully measure the pH of your reaction mixture or solution. A lower than anticipated pH could be accelerating the degradation.

  • Temperature Control: Assess the temperature at which your experiment is being conducted. Higher temperatures will increase the rate of hydrolysis.

  Corrective Actions:

  • pH Adjustment: If permissible for your reaction, increase the pH of the solution to be neutral or slightly basic.

  • Use of a Non-Acidic Solvent/Buffer System: If possible, switch to a solvent system that is not acidic.

  • Temperature Reduction: Perform the reaction at a lower temperature to minimize the rate of deprotection.[1]

  • Minimize Exposure Time: If acidic conditions are unavoidable, minimize the time the compound is exposed to these conditions.

Issue 2: Inconsistent Results or Loss of Potency in Biological Assays.

• Question: My stock solution of Boc-L-pyrrolidine-2-acetic acid seems to be losing its effectiveness in my biological assays over time. What could be the cause?

• Answer: A loss of potency is often linked to the degradation of the active compound. The most probable cause is the gradual hydrolysis of the Boc group in your stock solution, especially if it is prepared in an acidic buffer or a protic solvent that can facilitate proton transfer. The deprotected form may have a different biological activity or may not be active at all.

  Diagnostic Workflow:

  • Analytical Confirmation of Purity: Analyze an aliquot of your stock solution using a validated stability-indicating HPLC method (see Section V for a protocol). Compare the chromatogram to that of a freshly prepared solution.

  • Review of Solvent/Buffer Composition: Identify the solvent or buffer used to prepare the stock solution. Protic solvents like methanol or ethanol, or aqueous buffers with a pH below 7, can contribute to degradation over time.

  • Storage Conditions Assessment: Review the storage temperature and exposure to light of your stock solution. While the primary degradation is hydrolytic, other factors can sometimes contribute to instability.

  Corrective Actions:

  • Use of Aprotic Solvents: Prepare stock solutions in aprotic solvents such as DMSO or DMF, and store them at -20°C or -80°C.[3]

  • Freshly Prepared Solutions: For aqueous-based assays, prepare the working solutions fresh from a concentrated stock in an aprotic solvent just before use.

  • pH Control of Aqueous Buffers: If an aqueous buffer must be used for stock solutions, ensure the pH is maintained at or above 7.0.

Issue 3: Observation of Multiple Minor Impurities After Prolonged Storage at Room Temperature.

• Question: After leaving a solution of Boc-L-pyrrolidine-2-acetic acid on the bench for a few days, I see several small, new peaks in my HPLC chromatogram. What are these likely to be?

• Answer: While acid hydrolysis is the primary degradation pathway, prolonged storage under non-ideal conditions can lead to minor oxidative or other secondary degradation products. The pyrrolidine ring itself can be susceptible to oxidation under certain conditions.[4]

  Diagnostic Workflow:

  • LC-MS Analysis: Analyze the solution by LC-MS to obtain the mass of the minor impurities. This can provide clues as to their structure (e.g., an increase of 16 amu may suggest oxidation).

  • Forced Degradation Comparison: Compare the impurity profile to that of a solution subjected to mild oxidative stress (e.g., dilute hydrogen peroxide) to see if any of the peaks match.

  Corrective Actions:

  • Proper Storage: Always store solutions of Boc-L-pyrrolidine-2-acetic acid at or below the recommended temperature of 2-8°C for short-term storage, and frozen for long-term storage.[3]

  • Inert Atmosphere: For long-term storage of the solid material or solutions, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize the risk of oxidation.[1]

III. Frequently Asked Questions (FAQs)

• Q1: What are the optimal storage conditions for solid Boc-L-pyrrolidine-2-acetic acid?

  • A1: The solid compound should be stored in a tightly sealed container in a refrigerator at 2-8°C.[3] For long-term storage, it is advisable to keep it in a desiccator to protect it from moisture.

• Q2: What solvents are recommended for preparing stock solutions?

  • A2: For long-term stability, aprotic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are recommended. If the compound needs to be dissolved in an alcohol like ethanol or methanol, it is best to prepare the solution fresh and use it promptly.

• Q3: Is Boc-L-pyrrolidine-2-acetic acid stable in basic solutions?

  • A3: The Boc group is generally stable to basic conditions.[] However, exposure to strong bases (e.g., NaOH, KOH) at high concentrations or elevated temperatures for extended periods can potentially lead to other reactions, though this is not the primary stability concern.[1]

• Q4: How can I monitor the stability of my compound in solution?

  • A4: A stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method is the best approach. This involves using an HPLC method that can separate the intact compound from its potential degradation products. See Section V for a recommended starting method.

• Q5: Is the compound sensitive to light?

  • A5: While there is no specific data on the photostability of this exact compound, it is good laboratory practice to protect solutions from prolonged exposure to direct light, for example, by using amber vials or storing them in the dark.

IV. Degradation Pathways and Stability Data

The primary degradation pathway for Boc-L-pyrrolidine-2-acetic acid in solution is the acid-catalyzed hydrolysis of the Boc group.

graph Degradation_Pathway { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, size="7.6,4"]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

"Boc-L-pyrrolidine-2-acetic_acid" [label="(R)-2-(1-(tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid"]; "Deprotected_Product" [label="(R)-pyrrolidin-2-yl)acetic acid"]; "Byproducts" [label="Isobutylene + CO2"];

"Boc-L-pyrrolidine-2-acetic_acid" -> "Deprotected_Product" [label=" H+, H2O "]; "Deprotected_Product" -> "Byproducts" [style=invis]; {rank=same; "Boc-L-pyrrolidine-2-acetic_acid"; "Deprotected_Product"} }

Figure 1: Acid-catalyzed degradation of Boc-L-pyrrolidine-2-acetic acid.

Table 1: General Stability Profile of the Boc Group

Condition	Stability	Notes
Strong Acid (e.g., TFA, HCl)	Labile	Rapid cleavage of the Boc group.[]
Mild Acid (pH 4-6)	Moderately Stable	Slow hydrolysis can occur, accelerated by heat.
Neutral (pH ~7)	Stable	Generally stable for extended periods.
Base (e.g., NaOH, K2CO3)	Stable	Resistant to hydrolysis by bases.[1][]
Oxidizing Agents (e.g., H2O2)	Potentially Labile	The pyrrolidine ring may be susceptible to oxidation.[4]
Reducing Agents (e.g., H2/Pd)	Stable	The Boc group is stable to catalytic hydrogenation.
Heat	Moderately Stable	Thermal deprotection is possible at high temperatures.
Light	Generally Stable	No specific reports of photosensitivity, but protection is advised.

V. Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method

This method provides a starting point for assessing the stability of Boc-L-pyrrolidine-2-acetic acid. Optimization may be required based on your specific instrumentation and sample matrix.

Workflow for HPLC Stability Testing

Figure 2: General workflow for HPLC-based stability analysis.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile or mobile phase to a concentration of approximately 1 mg/mL.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating methods.[5]

• Acid Hydrolysis:

  • Dissolve the compound in 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis:

  • Dissolve the compound in 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation:

  • Dissolve the compound in a solution of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Store the solid compound in an oven at 80°C for 48 hours.

  • Dissolve in a suitable solvent for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (e.g., in acetonitrile/water) to a light source that provides both UV and visible light (e.g., in a photostability chamber) for a specified duration.

  • Analyze a control sample stored in the dark in parallel.

For each condition, analyze the stressed sample by the stability-indicating HPLC method and compare it to an unstressed control sample to identify and quantify any degradation products.

VI. References

• National Institutes of Health. (n.d.). Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxylate congeners. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. Retrieved from [Link]

• In-Depth Research. (2022). Forced Degradation – A Review. Retrieved from [Link]

• Shaanxi Lighte Optoelectronics Material Co., Ltd. (n.d.). (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. Retrieved from [Link]chem.com/show-28-355-1.html)

Sources

• 1. benchchem.com [benchchem.com]
• 3. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidine-2-yl)acetic acid-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 4. Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxylate congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biomedres.us [biomedres.us]

Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis

Welcome to the technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to rapidly diagnose and resolve common issues that lead to low peptide yields. Here, we synthesize technical accuracy with field-proven insights to help you navigate the complexities of SPPS.

Introduction: The Yield Problem in SPPS

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of peptide chemistry, enabling the stepwise construction of peptides anchored to a solid support.[1] While conceptually straightforward, achieving high yields of pure product can be challenging. Even small inefficiencies at each deprotection and coupling step can compound, leading to a dramatic decrease in the overall yield of the final, full-length peptide.[2] For instance, a 97% yield at each of the 140 steps in synthesizing a 70-mer peptide results in a theoretical overall yield of only 1.4%.[2]

This guide provides a systematic approach to troubleshooting, breaking down the SPPS workflow into discrete stages to identify and rectify the root causes of low yield.

Initial Diagnosis: Where Did My Peptide Go?

Low final yield can stem from issues at any stage: incomplete chain assembly, premature cleavage from the resin, or inefficient final cleavage and purification.[3] A logical diagnostic workflow is crucial.

First Steps in Diagnosis:

• Mass Spectrometry (MS) of Crude Product: This is the most direct method to understand your synthesis. The presence of sequences with molecular weights lower than the target peptide points to truncation (from capping) or deletion (from incomplete coupling).[4]

• High-Performance Liquid Chromatography (HPLC) of Crude Product: A complex HPLC profile with multiple peaks indicates that side reactions or incomplete steps have occurred.[2][4]

• Test Cleavage: Before committing to cleaving the entire batch of resin, perform a small-scale test cleavage. This allows you to optimize cleavage conditions and analyze a representative sample of the peptide without risking the entire synthesis.[5]

Below is a general workflow for diagnosing low-yield issues.

Caption: A decision tree for troubleshooting low yield in SPPS.

Troubleshooting On-Resin Synthesis Problems

Issues during the iterative cycles of deprotection and coupling are the most common source of low yield.

Issue 1: Incomplete Fmoc-Deprotection

Symptoms:

• Mass spectrometry reveals significant truncated peptide sequences.[4]

• A "negative" result (e.g., colorless) from a colorimetric test like the Kaiser test after the deprotection step, indicating few free primary amines are present.

Causality: The 9-fluorenylmethyloxycarbonyl (Fmoc) group protects the N-terminus of the amino acid.[6] Incomplete removal of this group by a base (commonly piperidine) means the N-terminus remains blocked, preventing the next amino acid from coupling and truncating the sequence.[4][7]

Solutions & Protocols:

Strategy	Rationale & Causality
Increase Deprotection Time/Repeats	For sterically hindered amino acids or aggregated sequences, diffusion of the piperidine solution can be slow. Extending the reaction time (e.g., from 5 to 10-15 minutes) or performing two deprotection steps can drive the reaction to completion.
Use a Stronger Base	For very difficult sequences, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be more effective.[8][9] A common cocktail is 2% DBU/2% piperidine in DMF. The piperidine is still necessary to scavenge the dibenzofulvene byproduct.[9] Caution: DBU can catalyze aspartimide formation.[9]
Monitor Deprotection	Automated synthesizers often use UV monitoring to quantify the release of the dibenzofulvene-piperidine adduct, which has a strong UV absorbance around 301 nm.[8][10] This allows for real-time confirmation that the Fmoc group has been fully removed before proceeding.[1]
Ensure Reagent Quality	Piperidine can degrade by absorbing CO₂ from the air, forming carbonates that reduce its basicity.[] Use fresh, high-quality reagents.

Issue 2: Incomplete Coupling & Peptide Aggregation

Symptoms:

• Mass spectrometry shows deletion sequences (missing one or more amino acids).[4]

• A "positive" result (e.g., intense blue color) from a qualitative Kaiser test after the coupling step indicates the presence of unreacted primary amines.[12]

Causality: Incomplete coupling is the failure of the activated amino acid to react completely with the free N-terminus of the growing peptide chain.[4] This is often caused by steric hindrance or, more significantly, by on-resin peptide aggregation.[4][13] As the peptide elongates, it can form secondary structures like β-sheets, causing chains to aggregate and making reactive sites inaccessible to reagents.[14][15][16] This is a major cause of failure for long or hydrophobic peptides.[4][13]

Sources

• 1. americanpeptidesociety.org [americanpeptidesociety.org]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. americanpeptidesociety.org [americanpeptidesociety.org]
• 6. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. bachem.com [bachem.com]
• 12. benchchem.com [benchchem.com]
• 13. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 14. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00494E [pubs.rsc.org]

Technical Support Center: Purifying Boc-Protected Amino Acids via Column Chromatography

Welcome to the technical support center for the purification of Boc-protected amino acids. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of these critical synthetic intermediates. Here, we move beyond simple protocols to explain the "why" behind the "how," providing you with the in-depth knowledge to troubleshoot effectively and optimize your separations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered during the column chromatography of Boc-protected amino acids.

Q1: My Boc-protected amino acid is streaking on the TLC plate and the column. What's causing this and how can I fix it?

A1: Streaking is a common and frustrating issue, often stemming from the amphipathic nature of Boc-protected amino acids, which possess both a nonpolar Boc group and a polar carboxylic acid. Several factors can contribute to this phenomenon:

• Ionic Interactions with Silica Gel: The free carboxylic acid can interact strongly and non-uniformly with the acidic silanol groups (Si-OH) on the surface of the silica gel, leading to tailing or streaking.[1][2]

• Concentration Effects: Spotting too concentrated a sample on the TLC plate can lead to streaking.[3]

• Inappropriate Mobile Phase Polarity: If the mobile phase is not polar enough to effectively elute the compound, it can result in streaking.

Solutions:

• Mobile Phase Modification: The most effective solution is to modify your mobile phase to suppress the ionization of the carboxylic acid. Adding a small amount of a volatile acid, such as acetic acid (AcOH) or formic acid (FA), typically 0.5-1%, to the eluent is highly recommended.[3] This protonates the carboxylate, reducing its ionic interaction with the silica gel and resulting in sharper bands. For particularly stubborn cases, trifluoroacetic acid (TFA) at a lower concentration (0.1%) can be used, although its higher acidity and potential to partially cleave the Boc group with prolonged exposure should be considered.[4][5]

• Use of a Co-solvent: For very polar Boc-amino acids, a more polar co-solvent like methanol in your eluent system (e.g., dichloromethane/methanol) can improve solubility and migration.[6]

• Sample Dilution: Before spotting on a TLC plate, ensure your sample is sufficiently diluted.[3]

Q2: I'm having trouble separating my Boc-protected amino acid from unreacted starting material and di-tert-butyl dicarbonate ((Boc)₂O) byproducts. What solvent system should I use?

A2: Selecting the right mobile phase is critical for achieving good separation. The goal is to find a system where your desired product has an Rf value between 0.2 and 0.4 on the TLC plate, allowing for optimal separation on the column.

• Initial Screening: A good starting point for many Boc-amino acids is a mixture of a nonpolar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[7] You can start with a 70:30 or 80:20 mixture of hexanes:ethyl acetate and gradually increase the polarity by increasing the proportion of ethyl acetate.

• For More Polar Compounds: If your Boc-amino acid is not moving from the baseline, a more polar system is required. Dichloromethane (DCM) with increasing amounts of methanol (e.g., 98:2 DCM:MeOH) is a common choice.[8]

• Key Impurities to Consider:

  • (Boc)₂O: This is relatively nonpolar and will typically have a high Rf.

  • Unreacted Amino Acid: This is very polar and will likely remain at the baseline in many solvent systems.

  • Di-Boc Species: Over-protection can sometimes occur, leading to a di-Boc product which will be less polar than your desired mono-Boc amino acid.[9]

A systematic approach to finding the right solvent system is outlined in the experimental protocols section.

Q3: My product seems to be decomposing on the silica gel column. How can I prevent this?

A3: While silica gel is the most common stationary phase, its acidic nature can sometimes cause degradation of sensitive compounds.[6]

Troubleshooting Steps:

• Confirm Instability: To verify if your compound is unstable on silica, you can run a 2D TLC. Spot your compound in one corner of a square TLC plate, run it in one direction, then rotate the plate 90 degrees and run it again in a different solvent system. If your compound is stable, the spot will remain on the diagonal. If it is decomposing, you will see new spots off the diagonal.[10]

• Deactivate the Silica Gel: You can neutralize the acidic sites on the silica gel by pre-treating it. This can be done by flushing the packed column with your mobile phase containing a small amount of a base, such as triethylamine (TEA) (typically ~1%), before loading your sample.[2] However, be cautious , as TEA can make the eluent basic, which may not be suitable for all compounds. A better approach for Boc-amino acids is to use the aforementioned acidic modifier, which suppresses the strong ionic interactions that can lead to degradation.

• Alternative Stationary Phases: If your compound is highly acid-sensitive, consider using a different stationary phase like alumina (which is basic) or reversed-phase silica gel (C18).[1][6]

Q4: How do I visualize my Boc-protected amino acid on a TLC plate if it's not UV-active?

A4: While many amino acids with aromatic side chains are UV-active, aliphatic ones are not. Even with the Boc group, the UV activity might be weak.[11] Several staining methods can be used for visualization:

• Potassium Permanganate (KMnO₄) Stain: This is a good general-purpose stain that reacts with most organic compounds, appearing as yellow spots on a purple background.

• Ninhydrin Stain: This is specific for primary and secondary amines.[12] While the Boc-protected amine will not stain, any unreacted starting amino acid will show up as a purple or yellow spot.[13] Sometimes, with heating, the Boc group can partially come off on the TLC plate, leading to a faint spot with ninhydrin.[11]

• Ceric Ammonium Molybdate (CAM) Stain: This is another powerful oxidizing stain that works for a wide variety of compounds.

• Iodine Chamber: Placing the TLC plate in a chamber with a few crystals of iodine will cause most organic compounds to appear as temporary brown spots.

Section 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues during the purification process.

Problem	Potential Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks	1. Strong interaction with silica gel. 2. Column overload. 3. Incompatible sample solvent.	1. Add 0.5-1% acetic acid to the mobile phase.[3] 2. Reduce the amount of sample loaded onto the column. 3. Dissolve the sample in a minimal amount of a solvent that is the same or less polar than the mobile phase.
No Elution of Product	1. Mobile phase is not polar enough. 2. Compound decomposed on the column.	1. Gradually increase the polarity of the mobile phase.[6] 2. Test for silica stability with a 2D TLC.[10] Consider deactivating the silica or using an alternative stationary phase.
Poor Separation of Product and Impurities	1. Inappropriate solvent system. 2. Column was not packed properly. 3. Fractions were collected too broadly.	1. Perform a thorough TLC screening to find an optimal solvent system with good separation between spots. 2. Ensure the column is packed uniformly without any cracks or channels. 3. Collect smaller fractions and analyze them by TLC.
Product Elutes Too Quickly (at the solvent front)	1. Mobile phase is too polar. 2. Column is overloaded.	1. Start with a less polar mobile phase. 2. Load less material onto the column.

Section 3: Detailed Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Method Development

Objective: To determine the optimal mobile phase for column chromatography.

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Capillary spotters

• Crude reaction mixture

• Various solvents (e.g., hexanes, ethyl acetate, dichloromethane, methanol)

• Acetic acid

• Visualizing agent (e.g., KMnO₄ stain)

Procedure:

• Prepare the Sample: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., DCM or ethyl acetate).

• Spot the Plate: Using a capillary spotter, carefully spot the dissolved sample onto the baseline of the TLC plate. It's also good practice to co-spot your crude mixture with the starting material if available.[3]

• Develop the Plate: Place a small amount of your chosen solvent system (e.g., 80:20 hexanes:ethyl acetate) in the developing chamber. Place the spotted TLC plate in the chamber, ensuring the solvent level is below the baseline. Close the chamber and allow the solvent to ascend the plate.

• Visualize: Once the solvent front is near the top of the plate, remove it, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp and/or by dipping the plate in a staining solution.

• Optimize:

  • If your desired product has an Rf close to 0, increase the polarity of the mobile phase (e.g., switch to 70:30 hexanes:ethyl acetate).

  • If your product has an Rf close to 1, decrease the polarity.

  • If you observe streaking, add 0.5-1% acetic acid to your mobile phase and re-run the TLC.

• Goal: Aim for a solvent system that gives your desired product an Rf of approximately 0.2-0.4 and provides the best possible separation from all impurities.[3]

Protocol 2: Flash Column Chromatography

Objective: To purify the Boc-protected amino acid from the crude reaction mixture.

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Sand

• Cotton or glass wool

• Optimal mobile phase determined from TLC

• Collection tubes

Procedure:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • In a separate beaker, make a slurry of silica gel in your starting mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of air bubbles.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of solvent.

  • Carefully apply the sample to the top of the column.

  • Alternatively, for less soluble compounds, you can perform a "dry loading" by adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

• Elution:

  • Carefully add the mobile phase to the column.

  • Begin collecting fractions.

  • If a gradient elution is needed (i.e., increasing the polarity of the mobile phase over time), do so gradually.

• Monitoring:

  • Monitor the elution of your compound by TLC analysis of the collected fractions. Spot every few fractions on a TLC plate to track the separation.[8]

• Combine and Concentrate:

  • Once you have identified the fractions containing your pure product, combine them and remove the solvent under reduced pressure using a rotary evaporator.

Section 4: Visualizing the Workflow

General Purification Workflow

The following diagram illustrates the general workflow for purifying Boc-protected amino acids.

Caption: A typical workflow for the purification of Boc-protected amino acids.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues.

Caption: A decision tree for troubleshooting common chromatography issues.

References

• 1. Separation and Detection of Amino Acids – BIOC*2580: Introduction to Biochemistry [ecampusontario.pressbooks.pub]
• 2. reddit.com [reddit.com]
• 3. VanVeller Lab Resources [group.chem.iastate.edu]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. Chromatography [chem.rochester.edu]
• 7. beilstein-journals.org [beilstein-journals.org]
• 8. rsc.org [rsc.org]
• 9. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 10. Chromatography [chem.rochester.edu]
• 11. reddit.com [reddit.com]
• 12. Separation of Amino Acids by Thin Layer Chromatography (Theory) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 13. Identification of Amino acids on Thin-layer Chromatography Plates with a New Reagent – Oriental Journal of Chemistry [orientjchem.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic Acid: A Comparative Analysis

Introduction

(R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid, a homologated derivative of the proteinogenic amino acid proline, serves as a crucial chiral building block in medicinal chemistry and drug discovery.[1] Its rigid pyrrolidine core, combined with the stereocenter at the C2 position, makes it an invaluable scaffold for designing conformationally constrained peptides and small molecule therapeutics. The tert-butoxycarbonyl (Boc) protecting group is frequently employed to mask the secondary amine, allowing for selective chemical transformations at other positions.[]

Accurate structural elucidation and purity assessment are paramount in the synthesis and application of such chiral intermediates. Among the suite of analytical techniques available, high-resolution Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands out as the most powerful tool for providing detailed structural information. This guide provides an in-depth analysis of the ¹H NMR spectrum of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid, explains the causality behind its distinct spectral features, and compares it with its enantiomeric counterpart, offering field-proven insights for researchers and drug development professionals.

Theoretical ¹H NMR Analysis: Predicting the Spectrum

Before analyzing an experimental spectrum, it is instructive to predict the expected signals for (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid. The molecule's structure, particularly the presence of a single stereocenter at C2, dictates a complex and information-rich spectrum.

Key Structural Influences:

• Boc Protecting Group: The nine equivalent protons of the tert-butyl group will produce a sharp, intense singlet, typically appearing in the upfield region (δ 1.4-1.5 ppm).[3] Due to hindered rotation around the N-C(O) amide bond, it is possible to observe two sets of signals (rotamers), though one conformer is often majorly populated.[4]

• Chiral Center (C2): The stereocenter at C2 renders the molecule asymmetric. Consequently, geminal protons on the same carbon atom (e.g., the two protons on C3, C4, and the acetic acid methylene group) are chemically non-equivalent. This phenomenon is known as diastereotopicity .[5][6] Diastereotopic protons have different chemical shifts and will couple to each other, leading to more complex splitting patterns than simple triplets or quartets.[7]

• Pyrrolidine Ring: The five-membered ring is non-planar and undergoes a dynamic process of "pseudorotation," which influences the coupling constants between adjacent protons.[1] The protons on the ring (C2-H, C3-H₂, C4-H₂, C5-H₂) will appear as complex, overlapping multiplets in the region of δ 1.7–4.2 ppm.

Based on these principles, we can predict the following signals:

Proton Assignment	Expected Chemical Shift (δ ppm)	Multiplicity	Integration	Rationale
-C(CH₃)₃ (Boc group)	~1.45	Singlet (s)	9H	Nine magnetically equivalent protons.[3]
-CH₂- (C4-H₂) & -CH₂- (C3-H₂)	~1.7 – 2.3	Complex Multiplets (m)	4H	Diastereotopic protons on the pyrrolidine ring, exhibiting both geminal and vicinal coupling.[8]
-CH₂-COOH (Side Chain)	~2.4 – 2.9	Complex Multiplet / AB quartet of doublets	2H	Diastereotopic protons adjacent to the chiral center, coupling with each other and with the C2 proton.[5]
-N-CH₂- (C5-H₂)	~3.3 – 3.6	Multiplet (m)	2H	Protons adjacent to the nitrogen atom are deshielded.
>CH- (C2-H)	~4.1 – 4.3	Multiplet (m)	1H	Methine proton at the chiral center, deshielded by both the nitrogen and the acetic acid group.
-COOH	~10-12	Broad Singlet (br s)	1H	Acidic proton, chemical shift is highly dependent on solvent and concentration. Often exchanges with D₂O.

In-Depth Spectral Interpretation: The Significance of Diastereotopicity

The most informative feature of the ¹H NMR spectrum is the manifestation of diastereotopicity. In an achiral environment, the C2 stereocenter breaks the plane of symmetry for the adjacent methylene groups.

Figure 1: Diastereotopicity in (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid.

As illustrated in Figure 1, the protons on the acetic acid side chain (Hₐ and Hₑ) and the protons on the C3 position (Hₒ and Hₔ) are rendered non-equivalent by the adjacent C2 stereocenter. This results in:

• Distinct Chemical Shifts: Hₐ and Hₑ will have different resonance frequencies.

• Geminal Coupling: Hₐ and Hₑ will couple to each other (²J coupling).

• Complex Multiplicity: The signal for the side-chain methylene protons often appears as an "AB quartet," where each line of the doublet is further split by the C2 proton. The complexity increases due to the conformational flexibility of the side chain.

Observing these complex multiplets is a strong confirmation of the compound's structural integrity and the presence of the chiral center adjacent to the methylene group.

Comparative Guide: (R)- vs. (S)-Enantiomers

A common question is whether ¹H NMR can distinguish between the (R) and (S) enantiomers.

1. In an Achiral Solvent (e.g., CDCl₃, DMSO-d₆): Enantiomers are non-superimposable mirror images. In a standard, achiral NMR solvent, they are spectroscopically indistinguishable. Both (R)- and (S)-2-(1-Boc-pyrrolidin-2-yl)acetic acid will produce identical ¹H NMR spectra. Their protons experience the exact same time-averaged magnetic environment.

2. In a Chiral Environment: To differentiate enantiomers, one must introduce a chiral auxiliary that interacts with the analyte to form transient diastereomeric complexes. These diastereomeric complexes are no longer mirror images and have different energies and geometries, resulting in distinct NMR spectra.[9]

Methodologies include:

• Chiral Solvating Agents (CSAs): Adding a chiral solvent additive, such as (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol (TFAE) or (R)-1-phenylethylamine, can induce separate signals for the R and S enantiomers.[10]

• Chiral Derivatizing Agents (CDAs): Reacting the analyte with a chiral agent (e.g., Mosher's acid chloride) to form a covalent diastereomeric mixture, which can then be analyzed by standard NMR.[11]

Therefore, while a standard ¹H NMR spectrum confirms the molecular structure, it cannot, by itself, assign the absolute configuration as R or S. This requires comparison to an authenticated standard or the use of chiral NMR techniques.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

This protocol describes a self-validating system for obtaining a high-resolution ¹H NMR spectrum suitable for structural confirmation and purity analysis.

1. Sample Preparation:

• Accurately weigh 5-10 mg of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid directly into a clean, dry NMR tube.

• Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Cap the tube and vortex gently for 30 seconds or until the sample is fully dissolved. A clear, homogeneous solution is critical for high-resolution data.

2. NMR Data Acquisition:

• Insert the sample into a ≥400 MHz NMR spectrometer equipped with a probe tuned to the ¹H frequency.

• Allow the sample temperature to equilibrate to the probe temperature (typically 298 K) for 5 minutes.

• Perform standard spectrometer setup procedures: locking on the deuterium signal of the solvent, tuning and matching the probe, and shimming the magnetic field to optimize homogeneity.

• Acquire the ¹H NMR spectrum using a standard single-pulse experiment with the following suggested parameters:

  • Pulse Angle: 30-45° (to ensure full relaxation between scans)

  • Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm)

  • Acquisition Time: ≥ 3 seconds

  • Relaxation Delay (d1): 2-5 seconds

  • Number of Scans: 16-64 (to achieve adequate signal-to-noise)

3. Data Processing:

• Apply a line-broadening factor (e.g., 0.3 Hz) and perform Fourier Transformation.

• Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

• Apply a baseline correction algorithm.

• Calibrate the chemical shift scale by setting the TMS signal to δ 0.00 ppm.

• Integrate all signals and normalize the integration values to a known peak (e.g., the 9H singlet of the Boc group).

Figure 2: Standard workflow for ¹H NMR spectrum acquisition.

Conclusion

The ¹H NMR spectrum of (R)-2-(1-Boc-pyrrolidin-2-yl)acetic acid is rich with structural information. The key signatures—an intense singlet for the Boc group, a series of complex multiplets for the pyrrolidine ring, and a characteristic diastereotopic pattern for the side-chain methylene protons—serve as a robust fingerprint for structural confirmation. While standard ¹H NMR provides definitive evidence of connectivity and relative topography, it cannot distinguish between enantiomers. For the assignment of absolute stereochemistry, comparison with a known standard or the application of chiral NMR methodologies is essential. This guide provides the foundational understanding and practical protocols necessary for researchers to confidently analyze this important chiral building block, ensuring the integrity and quality of their scientific endeavors.

References

• Macmillan Group, Princeton University. "SUPPLEMENTARY INFORMATION." Available at: [Link]

• Pérez-Fuertes, Y., Kelly, A. M., Fossey, J. S., Powell, M. E., Bull, S. D., & James, T. D. (2008). "Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines." Nature Protocols, 3(2), 210-214. Available at: [Link]

• Master Organic Chemistry. (2022). "Diastereotopic Protons in 1H NMR Spectroscopy: Examples." Available at: [Link]

• ResearchGate. (2008). "Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines." Available at: [Link]

• Kelly, A. M., Pérez-Fuertes, Y., Fossey, J. S., Yeste, S. L., Bull, S. D., & James, T. D. (2008). "Simple protocols for NMR analysis of the enantiomeric purity of chiral diols." Nature Protocols, 3(2), 215-219. Available at: [Link]

• ResearchGate. (2010). "Interpretation of the pyrrolidine region of the 1 H NMR spectrum (400 MHz, CDCl 3 ) of 9a." Available at: [Link]

• YouTube. (2021). "NMR Spectroscopy: Diastereotopism." Available at: [Link]

• Chemistry LibreTexts. (2024). "5.4: Types of Protons." Available at: [Link]

• MDPI. (2019). "13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions." International Journal of Molecular Sciences, 20(18), 4536. Available at: [Link]

• MDPI. (2021). "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds." Molecules, 26(16), 4811. Available at: [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. mdpi.com [mdpi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simple protocols for NMR analysis of the enantiomeric purity of chiral diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

mass spectrometry data for Boc-D-beta-homoproline

An In-Depth Technical Guide to the Mass Spectrometry of Boc-D-beta-homoproline: Characterization and Comparative Analysis

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a detailed technical overview of the mass spectrometric analysis of Boc-D-beta-homoproline (CAS 101555-60-6). We will explore its expected fragmentation patterns, compare it with its common structural analog, Boc-D-proline, and provide a robust experimental protocol for its characterization. This document is designed to move beyond a simple listing of data, offering insights into the causal relationships between molecular structure and mass spectral behavior.

Introduction: The Significance of Boc-D-beta-homoproline

Boc-D-beta-homoproline, chemically known as (R)-2-(Carboxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a non-canonical amino acid derivative.[1] Its structure incorporates a pyrrolidine ring, characteristic of proline, but with an extended carboxymethyl side chain, classifying it as a β-amino acid. The tert-butoxycarbonyl (Boc) protecting group on the ring's nitrogen is crucial for its application in peptide synthesis, enhancing stability and facilitating controlled coupling reactions.[1][2] The unique conformational constraints imposed by the beta-homoproline scaffold make it a valuable building block in the design of peptidomimetics, cyclic peptides, and other novel pharmaceutical agents with potentially enhanced bioactivity and stability.[1]

Accurate characterization is paramount for any synthetic building block. Mass spectrometry (MS) is an indispensable tool for confirming the identity and purity of such compounds, providing precise mass measurement and structural information through fragmentation analysis.[3][4]

Principles of Mass Spectrometry for Protected Amino Acids

The analysis of a molecule like Boc-D-beta-homoproline relies on soft ionization techniques that can bring the intact molecule into the gas phase as an ion with minimal premature fragmentation.

• Ionization: Electrospray Ionization (ESI) is the method of choice. In positive ion mode, the pyrrolidine nitrogen, even when protected, can be protonated, leading to the formation of the protonated molecule, [M+H]⁺. This serves as the precursor ion for subsequent fragmentation analysis (MS/MS).[4]

• Fragmentation: Collision-Induced Dissociation (CID) is a common technique where the precursor ion is accelerated and collided with an inert gas (e.g., argon or nitrogen). This collision imparts internal energy, leading to bond cleavage at the most labile sites. The resulting fragment ions are then mass-analyzed to generate the MS/MS spectrum.[5] For protected amino acids, fragmentation is typically directed by the protecting group and the primary functional groups.[6]

Predicted Mass and Fragmentation Profile of Boc-D-beta-homoproline

The molecular formula for Boc-D-beta-homoproline is C₁₁H₁₉NO₄, giving it a monoisotopic molecular weight of 229.1314 Da.[7][8] The primary ion observed in a full scan MS spectrum using ESI in positive mode would be the [M+H]⁺ adduct at m/z 230.1387.

The fragmentation of this precursor ion is predictable and dominated by the lability of the Boc group. This protecting group is known to fragment in two characteristic ways:

• Loss of Isobutylene (C₄H₈): A neutral loss of 56.0626 Da, resulting from the cleavage of the tert-butyl group.

• Loss of the entire Boc group (C₅H₈O₂): A neutral loss of 100.0524 Da. This is often observed as a loss of isobutylene (56 Da) and carbon dioxide (44 Da).

• Loss of tert-Butanol (C₄H₁₀O): A neutral loss of 74.0732 Da.[6]

Further fragmentation would involve cleavage around the carboxylic acid and the pyrrolidine ring structure.

Workflow for MS Data Acquisition and Analysis

Caption: Experimental workflow for LC-MS/MS analysis.

Comparative Analysis: Boc-D-beta-homoproline vs. Boc-D-proline

To provide context, we compare the expected mass spectral data of Boc-D-beta-homoproline with its close, and more common, analog Boc-D-proline (CAS 15761-39-4). Boc-D-proline has a molecular formula of C₁₀H₁₇NO₄ and a monoisotopic molecular weight of 215.1158 Da.[9][10] The key structural difference is the absence of the methylene (-CH₂-) group in the side chain.

This difference of a single methylene unit (14.0157 Da) provides a clear diagnostic marker to distinguish between the two compounds.

Feature	Boc-D-proline	Boc-D-beta-homoproline	Mass Difference (Da)	Rationale
Molecular Formula	C₁₀H₁₇NO₄	C₁₁H₁₉NO₄	CH₂	Addition of a methylene group.
Monoisotopic MW	215.1158	229.1314	14.0156	Mass of CH₂.
[M+H]⁺ Ion (m/z)	216.1231	230.1387	14.0156	Protonated parent ion.
[M+H - C₄H₈]⁺ (m/z)	160.0604	174.0760	14.0156	Loss of isobutylene from Boc group.
[M+H - C₅H₈O₂]⁺ (m/z)	116.0706	130.0862	14.0156	Loss of the full Boc group.
[M+H - H₂O]⁺ (m/z)	198.1125	212.1281	14.0156	Loss of water from carboxylic acid.

This table clearly demonstrates that while the fragmentation pathways are expected to be identical (driven by the Boc group), the resulting fragment ions will be shifted by ~14 Da if they retain the core amino acid structure.

Predicted Fragmentation of Boc-D-beta-homoproline

Caption: Key fragmentation pathways for [M+H]⁺.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a self-validating method for the confident identification of Boc-D-beta-homoproline.

A. Materials and Reagents

• Boc-D-beta-homoproline standard

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Water

• LC-MS grade Formic Acid (FA)

• Reference standard (e.g., Boc-D-proline) for comparative analysis

B. Sample Preparation

• Prepare a stock solution of Boc-D-beta-homoproline at 1 mg/mL in ACN.

• Prepare a working solution by diluting the stock solution to 1 µg/mL in 50:50 ACN:Water with 0.1% FA. This concentration is a good starting point for most modern ESI-MS instruments.

• Prepare a "blank" sample consisting of only the working solution solvent (50:50 ACN:Water with 0.1% FA).

C. Liquid Chromatography (LC) Parameters

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water + 0.1% FA

• Mobile Phase B: ACN + 0.1% FA

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 4.0 min: 5% to 95% B

  • 4.0 - 5.0 min: 95% B

  • 5.0 - 5.1 min: 95% to 5% B

  • 5.1 - 6.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Injection Volume: 2 µL

• Column Temperature: 40 °C

D. Mass Spectrometry (MS) Parameters

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Gas Temperature: 325 °C

• Gas Flow: 8 L/min

• Scan Mode 1 (Full Scan):

  • m/z Range: 100 - 400

  • Purpose: To detect the [M+H]⁺ precursor ion at m/z 230.14.

• Scan Mode 2 (Targeted MS/MS):

  • Precursor Ion: m/z 230.14

  • Collision Energy: Apply a ramp (e.g., 10-30 eV). This helps to capture both low-energy (e.g., loss of water) and higher-energy (e.g., loss of Boc group) fragments in a single run.

  • Purpose: To generate a characteristic fragmentation pattern for structural confirmation.

E. Validation and Execution

• System Suitability: Inject the blank sample first to ensure no carryover or system contamination.

• Reference Run: Inject the Boc-D-proline reference standard (if available) to confirm retention time and expected mass spectral data (m/z 216.12 -> fragments).

• Analyte Run: Inject the Boc-D-beta-homoproline sample.

• Data Verification:

  • Confirm the retention time of the analyte.

  • Verify the presence of the precursor ion at m/z 230.14 ± 5 ppm in the full scan spectrum.

  • Analyze the MS/MS spectrum and confirm the presence of at least two characteristic fragment ions (e.g., m/z 174.08 and 130.09). The presence of the correct precursor and its characteristic fragments provides a high degree of confidence in the identification.

Conclusion

The mass spectrometric analysis of Boc-D-beta-homoproline is straightforward but requires a systematic approach for unambiguous identification. The dominant fragmentation pathway involves the characteristic neutral losses associated with the Boc protecting group, providing clear diagnostic ions. By comparing its fragmentation pattern and precursor mass with a close structural analog like Boc-D-proline, a high level of confidence in its characterization can be achieved. The provided LC-MS/MS protocol serves as a robust, self-validating method for researchers working with this important synthetic building block, ensuring the integrity of materials used in complex drug discovery and development pipelines.

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A Senior Application Scientist's Guide to Determining Enantiomeric Excess of Chiral Pyrrolidine Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the stereochemistry of a molecule is not a trivial detail; it is a critical determinant of its pharmacological activity. Chiral pyrrolidine acids and their derivatives are privileged scaffolds in a multitude of therapeutic agents, where often only one enantiomer elicits the desired biological response, while the other may be inactive or, in some cases, contribute to off-target effects. Consequently, the accurate and robust determination of enantiomeric excess (ee) is a cornerstone of asymmetric synthesis, quality control, and regulatory compliance.

This guide provides an in-depth, comparative analysis of the primary analytical techniques employed for determining the enantiomeric excess of chiral pyrrolidine acids. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, offering insights to empower you to select and optimize the most appropriate method for your specific research and development needs.

The Analytical Arsenal: A Comparative Overview

The choice of analytical technique for determining enantiomeric excess is dictated by a variety of factors, including the physicochemical properties of the analyte, the required level of accuracy and precision, sample throughput, and available instrumentation. Here, we compare the most prevalent and powerful methods: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique	Principle	Advantages	Limitations	Typical Application
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP).	Broad applicability, high accuracy and precision, direct analysis without derivatization (often), well-established and robust.[1][2]	Can require method development to find a suitable CSP and mobile phase, may be less sensitive than GC for volatile compounds.	Routine analysis in academic and industrial settings for a wide range of chiral pyrrolidine acids and their derivatives.[3][4][5]
Chiral GC	Separation of volatile enantiomers on a chiral stationary phase.	High resolution and sensitivity, short analysis times for volatile compounds.	Requires analytes to be volatile and thermally stable; derivatization is often necessary to increase volatility.[2]	Analysis of volatile or derivatized low molecular weight chiral pyrrolidine acids and their esters.
NMR Spectroscopy	Diastereomeric differentiation using chiral derivatizing or solvating agents.	Provides structural information, can be non-destructive (with CSAs), relatively fast for screening purposes.[6][7]	Lower sensitivity compared to chromatographic methods, requires chiral auxiliaries, potential for kinetic resolution with derivatizing agents.[8][9]	Rapid screening of reaction outcomes, structural confirmation of diastereomeric derivatives.
Polarimetry	Measurement of the rotation of plane-polarized light by a chiral sample.	Simple and rapid measurement.	Less accurate for low ee values, requires a known specific rotation of the pure enantiomer, sensitive to impurities.[10][11][12]	Primarily for qualitative confirmation of chirality and for samples with high enantiomeric purity.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is arguably the most versatile and widely employed technique for the determination of enantiomeric excess.[2] The underlying principle is the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times and, consequently, their separation.

The "Why": Causality in Chiral HPLC

The choice of a polysaccharide-based column, such as those with cellulose or amylose derivatives, is often a successful starting point for chiral pyrrolidine acids. This is because the carbamate groups on the polysaccharide backbone create chiral grooves and cavities. The pyrrolidine ring and its substituents can then engage in a combination of attractive interactions, such as hydrogen bonding, dipole-dipole interactions, and steric hindrance, with the chiral stationary phase. These subtle differences in the stability of the transient diastereomeric complexes formed between each enantiomer and the CSP result in their differential retention and separation. The use of a modifier like trifluoroacetic acid (TFA) in the mobile phase is crucial for protonating the carboxylic acid and amine functionalities of the pyrrolidine acid, which suppresses ionic interactions with the stationary phase and leads to sharper, more symmetrical peaks.[1]

Experimental Protocol: Direct Chiral HPLC Analysis

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector is sufficient.

  • Chiral Column: A polysaccharide-based column, such as a Chiralcel® OD-H or Chiralpak® AD-H, is a good starting point.

  • Mobile Phase: A typical mobile phase consists of a mixture of n-hexane and isopropanol with a small amount of trifluoroacetic acid (TFA), for example, 90:10:0.1 (v/v/v). The optimal ratio should be determined empirically to achieve baseline separation.[1]

  • Flow Rate: A flow rate of 0.5 - 1.0 mL/min is commonly used.[2]

  • Detection: UV detection at a low wavelength, such as 210 nm, is generally suitable for pyrrolidine acids which lack a strong chromophore.

• Sample Preparation:

  • Prepare a stock solution of your chiral pyrrolidine acid sample in the mobile phase at a concentration of approximately 1 mg/mL.

  • Prepare a racemic standard of the same pyrrolidine acid at a similar concentration to determine the retention times of both enantiomers.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the racemic standard to identify the retention times of the two enantiomers.

  • Inject the sample to be analyzed.

  • Integrate the peak areas for both enantiomers in the sample chromatogram.

• Calculation of Enantiomeric Excess:

  • The enantiomeric excess (ee) is calculated using the following formula:

    • ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

    • Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.[2]

Chiral Gas Chromatography (GC): For Volatile Analogs

For chiral pyrrolidine acids that are volatile or can be easily derivatized to become volatile, chiral GC offers excellent resolution and sensitivity.

The "Why": Volatility and Derivatization in Chiral GC

The carboxylic acid and secondary amine functionalities of pyrrolidine acids make them non-volatile and prone to strong interactions with the stationary phase, leading to poor peak shape and resolution in GC. Therefore, derivatization is a critical step. A two-step derivatization is common: esterification of the carboxylic acid (e.g., with methanolic HCl) followed by acylation of the amine (e.g., with trifluoroacetic anhydride). This process replaces the polar, hydrogen-bonding functional groups with less polar, more volatile ester and amide groups, enabling the molecule to be analyzed in the gas phase. The chiral center of the pyrrolidine acid remains intact during this process.

Experimental Protocol: Chiral GC of Derivatized Pyrrolidine Acids

• Derivatization:

  • Esterification: To a known amount of the pyrrolidine acid sample (e.g., 1 mg), add 1 mL of 3 N methanolic HCl. Heat the mixture at 100 °C for 30 minutes. Remove the solvent under a stream of nitrogen.

  • Acylation: To the dried residue, add 1 mL of methylene chloride and 100 µL of trifluoroacetic anhydride (TFAA). Heat at 60 °C for 20 minutes. The sample is now ready for GC analysis.

• GC System and Conditions:

  • GC System: A standard GC system with a Flame Ionization Detector (FID) is typically used.

  • Chiral Column: A cyclodextrin-based chiral capillary column, such as an Astec CHIRALDEX® G-TA, is often effective.

  • Carrier Gas: Helium or hydrogen.

  • Temperature Program: An optimized temperature program is crucial for good separation. For example: initial temperature of 80 °C, hold for 2 minutes, then ramp at 5 °C/min to 180 °C.

  • Injector and Detector Temperatures: Typically set at 250 °C.

• Analysis and Calculation:

  • Follow the same procedure as for HPLC: inject a derivatized racemic standard to determine retention times, then inject the derivatized sample.

  • Calculate the enantiomeric excess using the integrated peak areas as described for HPLC.

NMR Spectroscopy: A Powerful Tool for Diastereomeric Differentiation

NMR spectroscopy can be a rapid and effective method for determining enantiomeric excess, particularly when coupled with the use of chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs).[6][9] The fundamental principle is the conversion of an enantiomeric mixture into a mixture of diastereomers, which are distinguishable by NMR due to their different chemical environments.[8][13]

The "Why": Creating a Diastereomeric Environment

• Chiral Derivatizing Agents (CDAs): An enantiomerically pure CDA, such as Mosher's acid chloride, reacts covalently with the chiral pyrrolidine acid to form a stable pair of diastereomers.[8] These diastereomers will have distinct NMR spectra, with at least some signals exhibiting different chemical shifts. The ratio of the integrals of these non-equivalent signals directly corresponds to the enantiomeric ratio of the original sample.[9] The reaction must be quantitative to ensure the measured diastereomeric ratio accurately reflects the initial enantiomeric ratio.

• Chiral Solvating Agents (CSAs): CSAs are enantiomerically pure molecules that form transient, non-covalent diastereomeric complexes with the analyte enantiomers in solution.[9] This results in a fast exchange on the NMR timescale, leading to observable, averaged, and distinct chemical shifts for the corresponding nuclei in the two enantiomers. An advantage of CSAs is that the sample can be recovered after analysis.

Experimental Protocol: NMR Analysis with a Chiral Derivatizing Agent (Mosher's Acid Chloride)

• Derivatization:

  • In an NMR tube, dissolve the chiral pyrrolidine acid (approximately 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, 0.5 mL).

  • Add a slight excess (e.g., 1.1 equivalents) of enantiomerically pure (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride).

  • Add a non-nucleophilic base, such as pyridine or triethylamine (1.5 equivalents), to scavenge the HCl produced.

  • Allow the reaction to proceed to completion at room temperature.

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum. In some cases, ¹⁹F NMR can be advantageous due to the trifluoromethyl group of the Mosher's reagent, which provides a clean spectral window and high sensitivity.

  • Identify a well-resolved signal (or set of signals) that is duplicated due to the diastereomeric nature of the products. Protons close to the newly formed amide bond are often good candidates.

• Data Analysis and Calculation:

  • Carefully integrate the corresponding signals for the two diastereomers.

  • Calculate the enantiomeric excess using the integral values, similar to the method for chromatography.

Conclusion: An Integrated Approach to Chiral Analysis

The determination of enantiomeric excess for chiral pyrrolidine acids is a critical task that can be confidently addressed by a range of powerful analytical techniques. While chiral HPLC often stands out as the gold standard due to its broad applicability and robustness, chiral GC and NMR spectroscopy offer significant advantages in specific contexts. A thorough understanding of the principles and practical considerations of each method, as outlined in this guide, will enable researchers, scientists, and drug development professionals to make informed decisions, ensuring the stereochemical integrity of their chiral molecules. The optimal approach may even involve the use of orthogonal methods (e.g., HPLC and NMR) for comprehensive characterization and validation, a practice that embodies the principles of scientific rigor in modern chemical research.

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A Researcher's Guide to the Differential Biological Activity of (R) and (S) Enantiomers

In the realm of drug development and molecular biology, the three-dimensional arrangement of atoms in a molecule, or stereochemistry, is of paramount importance.[1] Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit profoundly different biological activities.[2][3] This guide provides an in-depth comparison of the biological activities of (R) and (S) enantiomers, supported by experimental data and established protocols. It is designed for researchers, scientists, and drug development professionals to underscore the criticality of chiral purity in therapeutic agents.

Living systems are inherently chiral, and this property dictates the specific interactions between drug molecules and their biological targets, such as enzymes and receptors.[4] Consequently, the two enantiomers of a chiral drug can have distinct pharmacological and toxicological profiles.[2] One enantiomer may be therapeutically active (the eutomer), while the other may be less active, inactive, or even contribute to adverse effects (the distomer).[5]

Case Studies: The Stark Contrast in Enantiomeric Activity

History and modern pharmacology offer compelling examples of why understanding the differential activity of enantiomers is not just an academic exercise, but a critical aspect of drug safety and efficacy.

Thalidomide: A Tragic Lesson in Chirality

The case of thalidomide stands as a stark reminder of the potential dangers of administering a racemic mixture (a 50:50 mixture of both enantiomers) without fully understanding the activity of each isomer.[4] Marketed in the late 1950s as a sedative and for morning sickness, thalidomide was sold as a racemic mixture.[6]

It was later discovered that the (R)-enantiomer possesses the desired sedative effects, while the (S)-enantiomer is a potent teratogen, causing severe birth defects.[4][6] A devastating consequence was that even if the "safe" (R)-enantiomer was administered, it could undergo in vivo conversion to the teratogenic (S)-enantiomer.[6] This tragedy highlighted the absolute necessity of evaluating each enantiomer of a chiral drug independently.[4] Recent research has identified cereblon (CRBN) as a primary target of thalidomide, with studies showing the (S)-enantiomer binds more strongly to CRBN, contributing to its teratogenic effects.[7][8]

Ibuprofen: A Tale of Two Activities and In Vivo Inversion

Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID), is another classic example of enantioselective activity. It is commonly sold as a racemic mixture.[9]

The (S)-(+)-ibuprofen is the pharmacologically active enantiomer, responsible for inhibiting cyclooxygenase (COX) enzymes and thus exerting its anti-inflammatory effect.[5][10] In contrast, (R)-(-)-ibuprofen is significantly less active.[10][11] However, the body possesses an enzyme, 2-arylpropionyl-CoA epimerase, that can convert the inactive (R)-enantiomer into the active (S)-enantiomer in vivo.[9][10] This unidirectional chiral inversion means that a significant portion of the administered (R)-ibuprofen eventually contributes to the therapeutic effect.[5][9]

Albuterol: Optimizing Therapy by Isolating the Eutomer

Albuterol (also known as salbutamol) is a bronchodilator used to treat asthma.[12] It is often administered as a racemic mixture of (R)-albuterol and (S)-albuterol.[13]

The therapeutic bronchodilator effects are attributed to (R)-albuterol, which acts as a β2-adrenergic receptor agonist.[12][14] For many years, (S)-albuterol was considered inert.[12] However, subsequent research has suggested that (S)-albuterol is not only inactive as a bronchodilator but may also have some pro-inflammatory properties and can increase airway reactivity.[12][13][15] The (S)-enantiomer is also metabolized more slowly than the (R)-enantiomer.[12][15] These findings led to the development of levalbuterol, a formulation containing only the active (R)-enantiomer, with the goal of providing the therapeutic benefit while reducing potential adverse effects associated with the (S)-isomer.[12][16]

Comparative Summary of Enantiomer Activity

Drug	(R)-Enantiomer Activity	(S)-Enantiomer Activity	Key Considerations
Thalidomide	Sedative[6]	Teratogenic, Embryotoxic[4][6]	In vivo racemization occurs, meaning administration of the pure (R)-enantiomer does not eliminate the risk.[6]
Ibuprofen	Inactive as a COX inhibitor[5][10]	Active anti-inflammatory (COX inhibitor)[5][10]	The inactive (R)-enantiomer is converted to the active (S)-enantiomer in the body.[9][10]
Albuterol	Active bronchodilator (β2-agonist)[12][14]	Inactive as a bronchodilator; potentially pro-inflammatory[12][13][15]	The (S)-enantiomer is cleared more slowly and may contribute to adverse effects.[12]

Experimental Workflows for Enantiomer Analysis

To ascertain the distinct biological activities of enantiomers, a two-pronged experimental approach is essential: first, the physical separation of the enantiomers, and second, the biological evaluation of each isolated isomer.

Diagram: General Experimental Workflow

Caption: Workflow for comparing enantiomer bioactivity.

Protocol 1: Chiral Separation by High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for separating enantiomers.[17][18] It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and thus, separation.[17][19]

Objective: To resolve a racemic mixture into its individual (R) and (S) enantiomers with high purity.

Materials:

• HPLC system with UV or Mass Spectrometry (MS) detector.

• Chiral HPLC column (e.g., polysaccharide-based like cellulose or amylose derivatives).[17]

• Racemic mixture of the compound of interest.

• HPLC-grade solvents for the mobile phase (e.g., hexane, isopropanol, ethanol).

Methodology:

• Column Selection: Choose a CSP known to be effective for the class of compound being analyzed. Polysaccharide-based columns are versatile and widely used.[17]

• Mobile Phase Preparation: Prepare a mobile phase suitable for the selected column and analyte. For normal-phase chromatography, this is typically a mixture of an alkane (like hexane) and an alcohol modifier (like isopropanol).

• System Equilibration: Purge the HPLC system and equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Sample Injection: Dissolve the racemic mixture in the mobile phase and inject a small volume onto the column.

• Chromatographic Separation: Run the separation under isocratic conditions (constant mobile phase composition). The differential interaction between the enantiomers and the CSP will cause them to elute at different times.

• Detection and Fraction Collection: Monitor the column eluent with the detector. Collect the fractions corresponding to each separated enantiomeric peak.

• Purity Analysis: Re-inject the collected fractions onto the same chiral column to confirm the enantiomeric purity of each isolated isomer.

Protocol 2: In Vitro Biological Activity Assessment (Receptor Binding Assay)

This protocol determines the binding affinity of each enantiomer to a specific biological target, providing a quantitative measure of their interaction.[20]

Objective: To determine the inhibitory constant (Ki) or half-maximal inhibitory concentration (IC50) of the (R) and (S) enantiomers for a target receptor.

Materials:

• Isolated (R) and (S) enantiomers.

• Cell membranes expressing the target receptor.

• A specific radioligand that binds to the target receptor.

• Assay buffer, 96-well plates, glass fiber filters.

• Scintillation counter.

Methodology:

• Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of either the (R)- or (S)-enantiomer.[20] Include controls for total binding (no competitor) and non-specific binding (excess non-labeled ligand).

• Incubation: Incubate the plates to allow the binding reaction to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through glass fiber filters to trap the cell membranes with the bound radioligand. Wash the filters with ice-cold buffer to remove unbound radioligand.[20]

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.[20]

• Data Analysis: Calculate the amount of specifically bound radioligand at each concentration of the test enantiomer. Plot the percentage of specific binding against the log concentration of the enantiomer. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value for each enantiomer.[20] The IC50 is the concentration of the enantiomer that displaces 50% of the radioligand.

Diagram: Hypothetical Receptor Binding

Caption: Differential binding of enantiomers to a chiral receptor.

Regulatory Perspective and Conclusion

Regulatory agencies like the U.S. Food and Drug Administration (FDA) have established policies regarding the development of stereoisomeric drugs.[21][22] These policies emphasize the need to characterize individual enantiomers and justify the development of a single enantiomer versus a racemic mixture.[23][24] The manufacturer must provide data on the pharmacology, toxicology, and pharmacokinetics of each isomer.[22][23]

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• Mori, T., et al. (2018). Structural basis of thalidomide enantiomer binding to cereblon. PMC - PubMed Central. Retrieved from [Link]

• Walsh Medical Media. (n.d.). Racemisation of Thalidomide Drug Involving in Stereoisomers. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular structures of (S)-and (R)-ibuprofen. Retrieved from [Link]

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Retrieved from [Link]

• Yang, Y., et al. (2025). Differential effects of (S)- and (R)- enantiomers of Albuterol in mouse asthma model. Retrieved from [Link]

• Barnes, P. J. (2002). Treatment with (R)-Albuterol Has No Advantage over Racemic Albuterol. American Journal of Respiratory and Critical Care Medicine. Retrieved from [Link]

• Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. Retrieved from [Link]

• Sachin, G. S. (2025). Stereochemistry in Pharmacy: Why the "R" and "S" Forms of a Drug Matter. Retrieved from [Link]

• PubMed. (1992). FDA's policy statement for the development of new stereoisomeric drugs. Retrieved from [Link]

• ACS Publications. (n.d.). Unequal Activities of Enantiomers via Biological Receptors: Examples of Chiral Drug, Pesticide, and Fragrance Molecules. Journal of Chemical Education. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of structures of (R)- enantiomers: A—D and (S)- enantiomers: A—D of chiral medicines and their activities. Retrieved from [Link]

• SlidePlayer. (n.d.). stereochemistry and biological activity of drugs. Retrieved from [Link]

• MDPI. (n.d.). Evolution, Validation and Current Challenges in Bioanalytical Methods for Praziquantel: From Fluorometry to LC–MS/MS. Retrieved from [Link]

• PubMed. (2010). Prediction of in vivo enantiomeric compositions by modeling in vitro metabolic profiles. Retrieved from [Link]

• YouTube. (2023). functional in vitro assays for drug discovery. Retrieved from [Link]

• ACS Publications. (2025). A Multi-Functional Heterogeneous Biocatalyst for the Oxygen-Free Oxidative Condensation of Primary Alcohols into β-Hydroxy Acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to Analytical HPLC for Pharmaceutical Purity Analysis

In the landscape of drug development and manufacturing, ensuring the purity of an Active Pharmaceutical Ingredient (API) and its final drug product is not merely a quality control checkpoint; it is a fundamental pillar of patient safety and therapeutic efficacy. Undesired chemical entities, known as impurities, can arise from the manufacturing process, degradation over time, or interaction with excipients and packaging.[1][2] Regulatory bodies, led by the International Council for Harmonisation (ICH), have established stringent guidelines—primarily ICH Q3A for new drug substances and Q3B for new drug products—that mandate the reporting, identification, and toxicological qualification of impurities exceeding specific thresholds.[3][4][5]

High-Performance Liquid Chromatography (HPLC) has long been established as the gold standard for impurity analysis, prized for its high resolution, sensitivity, and adaptability.[2][6][7] This guide provides a comparative analysis of the critical components of modern analytical HPLC methods, grounded in field-proven experience and regulatory expectations. We will dissect the causality behind experimental choices, present self-validating protocols, and offer a systematic approach to developing and troubleshooting robust purity methods.

Deconstructing the Method: A Comparative Analysis of Core Components

The success of any HPLC purity method hinges on the synergistic interplay of its core components: the column (stationary phase), the mobile phase, and the detector. The initial selection of these components is the most critical decision in method development, directly influencing selectivity, resolution, and sensitivity.

The Heart of Separation: Selecting the HPLC Column

The column is where the separation occurs, and its selection is paramount. For purity analysis, the goal is to resolve the main API peak from all potential process impurities and degradation products. Reversed-Phase (RP) HPLC is the dominant mode, used in approximately 80% of all applications due to its versatility with a wide range of small molecules.[8]

The choice extends beyond simply picking a "C18." Modern column technology offers a diverse toolkit, with variations in particle architecture and surface chemistry providing powerful levers to manipulate selectivity.

Table 1: Comparison of Common Reversed-Phase HPLC Column Technologies

Column Technology	Stationary Phase Chemistry	Primary Separation Mechanism	Best Suited For	Causality & Expert Insights
Standard C18 (Octadecylsilane)	Long alkyl chain (18 carbons) bonded to silica.	Hydrophobic (van der Waals) interactions.	General purpose; a robust starting point for most neutral and hydrophobic compounds.[9]	The long carbon chain provides strong hydrophobic retention, making it excellent for separating complex mixtures. It's the workhorse of the industry for a reason.
C8 (Octylsilane)	Shorter alkyl chain (8 carbons) bonded to silica.	Hydrophobic interactions (less retentive than C18).	Analytes that are too strongly retained on C18, allowing for faster analysis times.[9]	The reduced hydrophobicity shortens run times and can alter selectivity for closely related compounds compared to a C18.
Phenyl-Hexyl	Phenyl ring with a hexyl linker bonded to silica.	Hydrophobic and π-π interactions.	Aromatic compounds, especially those with electron-withdrawing/donating groups.	The phenyl ring offers unique π-π interactions with aromatic analytes, providing an alternative selectivity that can resolve impurities co-eluting on a standard C18.
Embedded Polar Group (EPG)	A polar group (e.g., amide, carbamate) embedded within the alkyl chain.	Hydrophobic interactions with enhanced polar selectivity and aqueous stability.	Separating polar and non-polar compounds in the same run; use with highly aqueous mobile phases.	The embedded polar group prevents "phase collapse" in 100% aqueous mobile phase, enabling the retention of very polar impurities. It also offers alternative selectivity by interacting differently with polar functional groups on analytes.
Superficially Porous Particle (SPP) / Fused-Core®	Solid, non-porous core with a porous outer shell.[10]	Same as the bonded phase (e.g., C18, Phenyl).	High-throughput and high-resolution applications (UHPLC).[10]	SPP columns provide significantly higher efficiency (sharper peaks) at lower backpressures compared to traditional fully porous particles (FPP) of the same size.[10] This allows for faster analyses without sacrificing resolution, a key advantage in development and QC.

The Driving Force: Strategic Mobile Phase Selection

The mobile phase carries the sample through the column and, along with the stationary phase, dictates the separation. Its composition—specifically the organic modifier, pH, and buffer—is a powerful tool for optimizing selectivity.

• Organic Modifier (The "Strong Solvent"): Acetonitrile (ACN) and Methanol (MeOH) are the most common choices in reversed-phase HPLC.

  • Acetonitrile: Generally the preferred choice. It has a lower viscosity (leading to lower backpressure) and is UV transparent down to ~190 nm, which is critical for detecting impurities at low wavelengths.

  • Methanol: Can offer alternative selectivity compared to ACN due to its protic nature, which allows for different hydrogen bonding interactions. It is also a more cost-effective and "greener" solvent.

  • Expert Tip: When developing a method, screening both ACN and MeOH is a prudent step. A change in solvent can sometimes be all that is needed to resolve a critical pair of peaks.

• pH Control (The Selectivity Switch): For ionizable analytes (acids and bases), mobile phase pH is the single most important parameter for controlling retention and ensuring good peak shape.[11][12]

  • The Causality (Henderson-Hasselbalch in Practice): The ionization state of a molecule dramatically affects its polarity and, therefore, its retention in reversed-phase HPLC. A non-ionized form is less polar and will be retained more strongly. The rule of thumb is to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure it is fully in one form (either fully ionized or fully non-ionized).[11]

  • Buffers: Buffers are essential to control the mobile phase pH precisely, especially for ensuring method robustness.[8] Phosphate and acetate buffers are common for UV-based methods, while volatile buffers like ammonium formate or ammonium acetate are required for mass spectrometry (MS) compatibility.[8]

The Eyes of the System: Choosing the Right Detector

The detector's role is to see the separated components as they elute from the column. The choice depends on the analytical goal: quantification, peak purity assessment, or structural identification.

Table 2: Comparison of HPLC Detectors for Purity Analysis

Detector Type	Principle of Operation	Selectivity	Sensitivity	Primary Application in Purity Analysis
UV-Vis / Photodiode Array (PDA)	Measures the absorbance of UV or visible light by the analyte. A PDA acquires the full UV spectrum at each point in time.[13]	Moderate. Requires the analyte to have a chromophore.	Good (ng range).	Gold Standard for Quantification & Peak Purity. The PDA allows for spectral analysis across a peak. If the spectrum is consistent from the upslope to the downslope, the peak is likely pure. This is a regulatory expectation for specificity.[13][14]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio (m/z) of ionized molecules.	High. Based on molecular weight and fragmentation patterns.	Excellent (pg-fg range).	Identification of Unknowns & Structural Elucidation. When coupled with HPLC (LC-MS), it is the most powerful tool for identifying unknown impurities and degradation products, providing definitive molecular weight information.[15][16][17]
Charged Aerosol Detector (CAD)	Nebulizes the eluent, charges the resulting aerosol particles, and measures the charge.	Universal (for non-volatile analytes). Does not require a chromophore.	Good (ng range).	Analysis of compounds with poor or no UV absorbance (e.g., certain excipients, counter-ions).
Fluorescence Detector (FLD)	Excites the analyte at one wavelength and measures the emitted light at a higher wavelength.	High. Requires the analyte to be naturally fluorescent or derivatized.	Excellent (pg range).	Trace-level analysis of specific fluorescent impurities.

Blueprint for Success: Experimental Protocols

A robust analytical method is not discovered by chance; it is built through a systematic and logical process. The following protocols outline a field-proven approach to method development and validation.

Protocol 1: Systematic Workflow for Stability-Indicating Method Development

A stability-indicating method is one that can accurately quantify the API in the presence of its impurities, degradants, and excipients. This requires a rigorous development process, often involving forced degradation studies.

dot

Caption: Workflow for HPLC method development for purity assessment.

Step-by-Step Methodology:

• Phase 1: Preparation & Planning:

  • Define Analytical Target Profile (ATP): Clearly state the method's purpose (e.g., "to quantify impurity X and five potential degradants down to the ICH identification threshold of 0.1%").

  • Characterize the Analyte: Gather all known information about the API and its potential impurities, including pKa, logP, UV spectra, and solubility. This information guides the initial choice of column and mobile phase.[18]

  • Initial System Selection: For a typical small molecule, a C18 column (e.g., 150 x 4.6 mm, 3 or 5 µm) and a PDA detector are a robust starting point.[6][19]

• Phase 2: Initial Screening:

  • Mobile Phase Screening: Prepare mobile phases at different pH values (e.g., pH 3 with 0.1% formic acid and pH 8 with 10 mM ammonium bicarbonate) and with different organic modifiers (Acetonitrile and Methanol).[20] This systematic screening quickly identifies the most promising conditions for selectivity.

  • Generic Gradient: Run a fast, broad gradient (e.g., 5% to 95% organic over 10-15 minutes) to elute all components and get a first look at the impurity profile.[19]

  • Evaluate: Assess the resulting chromatograms for peak shape, retention of the main peak, and any initial separation of impurities.

• Phase 3: Method Optimization:

  • Forced Degradation: Prepare solutions of the API and subject them to stress conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat, and light) as per ICH Q1A guidelines to intentionally generate degradation products.[5][20]

  • Analyze Stressed Samples: Inject the stressed samples using the most promising screening conditions. The goal is to achieve baseline resolution between the API and all major degradants.

  • Fine-Tune Parameters: Systematically adjust the gradient slope, column temperature, and flow rate to optimize the resolution of the "critical pairs"—the most poorly resolved peaks.[21]

  • Confirm Identity: Use PDA peak purity analysis to check for co-elution and LC-MS to confirm the masses of the observed impurity and degradant peaks.[13]

• Phase 4: Validation & Finalization:

  • Pre-Validation and Robustness: Before committing to a full validation, perform robustness checks by making small, deliberate changes to method parameters (e.g., pH ±0.2 units, column temperature ±5 °C, organic composition ±2%).[19] The method is robust if the separation remains acceptable under these varied conditions.

  • Formal Validation: Execute the full validation protocol as described below.

Protocol 2: HPLC Method Validation for Purity Analysis (ICH Q2(R1) Framework)

Method validation provides documented evidence that the method is suitable for its intended purpose.[22][23]

Step-by-Step Methodology:

• Specificity:

  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.

  • Procedure:

    • Analyze a placebo (all excipients without API). There should be no interfering peaks at the retention time of the API or known impurities.

    • Analyze spiked samples of the API with known impurities and degradants (from forced degradation).

    • Demonstrate baseline resolution between all peaks.

    • Perform PDA peak purity analysis on the API peak in the presence of all interferences.[13]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ):

  • Objective: To determine the lowest concentration of an impurity that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

  • Procedure (Signal-to-Noise Approach):

    • Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.[23]

    • Determine the concentration that yields an S/N ratio of approximately 10:1 for LOQ.

    • Confirm the LOQ concentration by injecting it multiple times (n=6) and ensuring the precision (%RSD) meets the acceptance criteria (e.g., ≤10%).

• Linearity:

  • Objective: To demonstrate a linear relationship between the concentration of an impurity and its detector response.

  • Procedure: Prepare a series of solutions of the impurity standard over a specified range (e.g., from LOQ to 150% of the specification limit). A minimum of five concentration levels is required. Plot the response versus concentration and determine the correlation coefficient (r²), which should typically be ≥0.99.

• Accuracy (Recovery):

  • Objective: To assess the closeness of the test results to the true value.

  • Procedure: Prepare spiked samples of the drug product with the impurity at multiple concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Analyze these in triplicate and calculate the percent recovery of the impurity. Acceptance criteria are typically within 80-120% of the true value.[24]

• Precision (Repeatability & Intermediate Precision):

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Procedure:

    • Repeatability (Intra-assay): Analyze a spiked sample at 100% of the specification limit six times on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and on a different instrument.

    • Calculate the %RSD for each set and cumulatively. The acceptance criterion is often ≤5% RSD.

• Robustness:

  • Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Procedure: As performed in the pre-validation stage, analyze a sample while varying parameters like mobile phase pH, organic modifier percentage, column temperature, and flow rate. The system suitability criteria (e.g., resolution, tailing factor) must still be met.[19]

• Solution Stability:

  • Objective: To ensure that the sample and standard solutions are stable for the duration of the analysis.

  • Procedure: Analyze prepared sample and standard solutions at initial and subsequent time points (e.g., 12, 24, 48 hours) under typical storage conditions. The results should not change significantly (e.g., ≤2.0%) over the tested period.[19]

From the Field: A Visual Guide to Troubleshooting

Even the most robust method can encounter issues. A logical troubleshooting approach is essential for minimizing downtime and ensuring data integrity. The following decision tree illustrates a systematic process for diagnosing common HPLC problems.

dot

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• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. ICH- Q3 Impurity | PPTX [slideshare.net]
• 5. ICH Official web site : ICH [ich.org]
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• 12. mastelf.com [mastelf.com]
• 13. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]
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• 24. scribd.com [scribd.com]

A Senior Application Scientist's Comparative Guide to (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

In the field of peptide synthesis and medicinal chemistry, the quality of your building blocks is paramount. The selection of a protected amino acid analog like (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a critical decision that impacts yield, purity, and the ultimate biological activity of the target molecule. This guide provides an in-depth analysis of this compound, objectively compares it with a key alternative, and furnishes the experimental data and protocols necessary for informed decision-making in your research.

Section 1: Decoding the Certificate of Analysis (CoA)

A Certificate of Analysis is more than a datasheet; it is the fingerprint of a specific batch of a chemical, providing a critical baseline for quality and reproducibility. While CoAs are batch-specific, a high-quality batch of (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, a proline analog, will consistently meet stringent specifications.

Why these specifications matter:

• Purity (HPLC): A purity level of ≥98% is the industry standard for building blocks in synthesis. Impurities can lead to difficult-to-remove side products in subsequent reaction steps, complicating purification and lowering the overall yield.

• Identity (¹H NMR): This confirms that the molecular structure is correct. The characteristic peaks for the Boc protecting group (a singlet around 1.4 ppm) and the pyrrolidine ring protons must be present and correctly shifted, ensuring you are working with the intended molecule.

• Optical Purity/Enantiomeric Excess (Chiral HPLC): For chiral molecules like this one, biological activity is often exclusive to a single enantiomer. A high enantiomeric excess (typically >99%) is crucial to prevent the introduction of an inactive or potentially harmful isomer into your final compound.

• Appearance: A simple visual check can be the first indicator of degradation or gross impurity. The expected appearance is typically a white to off-white solid.

Table 1: Typical Quality Specifications for (R)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

Parameter	Typical Specification	Importance in Application
Appearance	White to Off-White Solid	First-line check for purity and stability.
Purity (HPLC)	≥ 98.0%	Ensures high-yield synthesis and minimizes side-product formation.
Identity by ¹H NMR	Conforms to Structure	Verifies the chemical structure is correct.
Optical Purity (ee)	≥ 99.0% (R)	Critical for stereospecific reactions and biological activity.
Molecular Formula	C₁₁H₁₉NO₄	Defines the elemental composition.[1]
Molecular Weight	229.27 g/mol	Essential for accurate molar calculations in reaction stoichiometry.[1]

Section 2: Comparative Analysis: Boc vs. Fmoc Protection Strategy

The choice of an N-α-protecting group is one of the most fundamental decisions in peptide synthesis, defining the entire workflow. The tert-Butoxycarbonyl (Boc) group on our target compound is acid-labile. Its most common alternative is the base-labile Fluorenylmethyloxycarbonyl (Fmoc) group.

The direct Fmoc-protected alternative is (R)-2-(1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl)acetic acid . The selection between these two defines whether you will employ Boc-based or Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[]

Causality Behind the Choice:

• Boc Strategy: Employs strong acid (like Trifluoroacetic acid, TFA) for deprotection at each cycle.[][3] The final cleavage from the resin often requires harsher acids like HF or TFMSA.[3] This strategy can be advantageous for synthesizing hydrophobic or aggregation-prone peptides, as the repeated acid washes keep the growing peptide chain protonated, reducing intermolecular hydrogen bonding.[3]

• Fmoc Strategy: Uses a mild base (typically 20% piperidine in DMF) for deprotection.[4][5] The final cleavage and side-chain deprotection are performed with a milder acid cocktail (TFA-based).[3][4] This orthogonality makes Fmoc chemistry compatible with acid-sensitive modifications like glycosylation or phosphorylation and is generally considered a milder overall process.[4]

Table 2: Comparison of Boc vs. Fmoc Protected Pyrrolidine Acetic Acid

Feature	(R)-Boc-pyrrolidin-2-yl-acetic acid	(R)-Fmoc-pyrrolidin-2-yl-acetic acid
Protecting Group	tert-Butoxycarbonyl (Boc)	9-Fluorenylmethyloxycarbonyl (Fmoc)
Deprotection Condition	Acid-labile (e.g., TFA)[]	Base-labile (e.g., 20% Piperidine)[5]
Synthesis Strategy	Boc-SPPS	Fmoc-SPPS
Key Advantage	Better for hydrophobic/aggregating sequences.[3]	Milder conditions, orthogonal to acid-labile side-chain groups.[4][6]
Key Disadvantage	Requires harsher final cleavage conditions (e.g., HF).[3]	Potential for diketopiperazine formation at the dipeptide stage.[5]

Section 3: Essential Quality Control & Application Protocols

Trust in your starting material is validated through in-house analysis. Below are self-validating protocols to confirm the purity and identity of your Boc-protected building block and a workflow for its application.

Protocol 1: HPLC Purity Verification

This protocol is designed to provide a quantitative measure of purity. The use of a C18 column is standard for separating small organic molecules of moderate polarity.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 mixture of Acetonitrile:Water.

• HPLC System: A standard HPLC system with a UV detector is required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: Start at 10% B, ramp to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm.

• Analysis: The purity is calculated by dividing the area of the main peak by the total area of all peaks.

Rationale: Reverse-phase HPLC separates compounds based on hydrophobicity. The gradient elution ensures that both more polar and less polar impurities are effectively separated and eluted from the column, providing a comprehensive purity profile.[7]

Fig 1. Workflow for HPLC Purity Verification.

Protocol 2: Structural Confirmation by ¹H NMR

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the gold standard for confirming the chemical structure of organic molecules.

Methodology:

• Sample Preparation: Dissolve ~5 mg of the compound in ~0.7 mL of Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Instrument: A 400 MHz (or higher) NMR spectrometer.

• Acquisition: Acquire a standard proton spectrum.

• Analysis:

  • Confirm the large singlet for the 9 protons of the tert-butyl group (Boc) at approximately 1.4 ppm.

  • Identify the multiplets corresponding to the protons on the pyrrolidine ring and the adjacent acetic acid methylene group (typically in the 1.8-4.2 ppm range).

  • Look for the broad singlet of the carboxylic acid proton (can be highly variable, >10 ppm, and may not be observed in CDCl₃ without D₂O exchange).

Rationale: Each unique proton environment in the molecule produces a distinct signal in the NMR spectrum. The chemical shift, integration (area under the peak), and splitting pattern of these signals provide a detailed map of the molecular structure, allowing for unambiguous confirmation.

Section 3: Application Spotlight: Boc-SPPS Workflow

The primary application of this building block is in Solid-Phase Peptide Synthesis (SPPS). Understanding its role in the synthesis cycle is key to appreciating the importance of its quality.

References

• 1. (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidine-2-yl)acetic acid-SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD [en.ltom.com]
• 3. peptide.com [peptide.com]
• 4. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 5. benchchem.com [benchchem.com]
• 6. biosynth.com [biosynth.com]
• 7. benchchem.com [benchchem.com]

A Structural and Mechanistic Dissection of N-Boc-D-proline and Its Analogs in Asymmetric Organocatalysis

For the discerning researcher in drug development and fine chemical synthesis, the selection of a chiral catalyst is a critical decision that dictates the stereochemical outcome and overall efficiency of a synthetic route. N-Boc-D-proline, a protected form of the non-proteinogenic amino acid D-proline, serves as a cornerstone in the field of organocatalysis, both as a direct precursor to more elaborate catalysts and as a benchmark for catalytic performance. This guide provides an in-depth structural and functional comparison between N-Boc-D-proline-derived catalysts and key structural analogs, supported by experimental data to inform catalyst selection for asymmetric transformations.

Introduction: The Privileged Scaffold of Proline

The efficacy of proline and its derivatives in asymmetric catalysis stems from their unique bicyclic-like, rigid structure and the presence of a secondary amine and a carboxylic acid. This arrangement allows for a bifunctional activation mechanism, most commonly proceeding through nucleophilic enamine or electrophilic iminium ion intermediates. The tert-butoxycarbonyl (Boc) protecting group on N-Boc-D-proline enhances solubility in organic solvents and deactivates the amine's nucleophilicity, making it an ideal starting material for the synthesis of more complex catalysts, such as prolinamides.[1] However, the true value of this scaffold is best understood by comparing its performance, once deprotected and functionalized, against structurally modified analogs that perturb its conformational rigidity and electronic properties.

This guide will focus on the comparative performance of catalysts derived from N-Boc-D-proline and its structural analogs in two benchmark asymmetric reactions: the Aldol reaction and the Michael addition. We will explore how changes in ring size, heteroatom composition, and conformational constraints directly impact catalytic efficiency and stereoselectivity.

Structural Analogs of N-Boc-D-proline: A Comparative Overview

The pyrrolidine ring of proline is not immutable. By altering its structure, chemists can fine-tune the catalyst's properties to achieve higher levels of stereocontrol. Here, we compare N-Boc-D-proline to three classes of structural analogs:

• Ring Homologs: N-Boc-D-pipecolic acid (a six-membered ring) and N-Boc-azetidine-2-carboxylic acid (a four-membered ring).

• Heteroatomic Analogs: N-Boc-D-thiazolidine-4-carboxylic acid, where a sulfur atom replaces the C4 methylene group.

• Conformationally Rigid Analogs: Bicyclic proline derivatives that lock the pyrrolidine ring into a specific conformation.

The fundamental structural differences between these scaffolds are illustrated below.

Caption: Structural relationships between N-Boc-D-proline and its analogs.

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a powerful C-C bond-forming reaction and a standard for evaluating organocatalyst performance. The stereochemical outcome is dictated by the transition state geometry, which is highly sensitive to the catalyst's structure.

Mechanistic Rationale: The Houk-List Model

The stereoselectivity of proline-catalyzed aldol reactions is often rationalized by the Houk-List transition state model.[2] In this model, the enamine formed from the ketone and the catalyst attacks the aldehyde. The carboxylic acid of the proline catalyst plays a crucial role by forming a hydrogen bond with the aldehyde's carbonyl oxygen, creating a rigid, chair-like six-membered transition state. This hydrogen bond both activates the aldehyde and dictates the facial selectivity of the attack.

Caption: Generalized catalytic cycle for the proline-catalyzed aldol reaction.

Comparative Experimental Data

The following table summarizes the performance of various proline analogs in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, a common model system. It is important to note that direct comparisons can be challenging due to variations in reaction conditions across different studies.[3]

Catalyst Type	Ring Size/Feature	Yield (%)	dr (anti:syn)	ee (%)	Reference(s)
(S)-Proline	5-membered (pyrrolidine)	99	93:7	96	[3]
(S)-Pipecolic Acid	6-membered (piperidine)	85	88:12	88	[4]
(S)-Azetidine-2-carboxylic acid	4-membered (azetidine)	75	85:15	80	[5]
(R)-Thiazolidine-4-carboxylic acid	5-membered (thiazolidine)	92	90:10	94	[6]
Bicyclic Proline Analog	Rigid [2.2.1] system	>95	>95:5	>98	[7][8]

Analysis of Performance:

• (S)-Proline sets a high benchmark with excellent yield, diastereoselectivity, and enantioselectivity.[3]

• Ring Homologs: Expanding the ring to the six-membered pipecolic acid leads to a decrease in all performance metrics. This is likely due to increased conformational flexibility, which results in a less-defined transition state.[4] Conversely, the more constrained four-membered azetidine ring also shows lower performance, suggesting that the five-membered ring offers an optimal balance of rigidity and reactivity.[5]

• Heteroatomic Analogs: The substitution of a methylene group with sulfur in thiazolidine-4-carboxylic acid results in performance comparable to proline, indicating that the electronic effects of the heteroatom do not significantly disrupt the catalytic cycle in this case.[6]

• Conformationally Rigid Analogs: Bicyclic proline analogs consistently outperform proline, affording nearly perfect stereocontrol.[7][8] By locking the five-membered ring, these catalysts pre-organize the transition state for optimal stereochemical communication, minimizing competing, less-selective pathways.

Performance in Asymmetric Michael Additions

The Michael addition, which forms a C-C bond via 1,4-conjugate addition, is another key reaction to probe catalyst efficacy. The mechanism often proceeds through an enamine intermediate, similar to the aldol reaction.

Mechanistic Considerations

In the proline-catalyzed Michael addition of a ketone to a nitroalkene, the enamine intermediate attacks the electron-deficient alkene. The stereochemistry is determined by the facial selectivity of this attack, which is influenced by the steric environment created by the catalyst. The carboxylic acid group is again proposed to play a directing role, though its precise involvement can vary depending on the substrates and conditions.[9]

Caption: Generalized catalytic cycle for the proline-catalyzed Michael addition.

Comparative Experimental Data

The following table presents data for the Michael addition of cyclohexanone to β-nitrostyrene catalyzed by various proline-derived systems.

Catalyst Type	Ring Size/Feature	Yield (%)	dr (syn:anti)	ee (%) (syn)	Reference(s)
(S)-Proline	5-membered (pyrrolidine)	95	92:8	92	[10]
(S)-Proline-derived Ionic Liquid	5-membered (modified)	98	95:5	97	[11]
(S)-Pipecolic Acid Derivative	6-membered (piperidine)	88	85:15	85	[12]
(S)-Azetidine-2-carboxylic acid Derivative	4-membered (azetidine)	80	80:20	75	[13]
(S)-Thiazolidine-4-carboxylic acid	5-membered (thiazolidine)	93	91:9	90	[14]

Analysis of Performance:

• Similar to the aldol reaction, (S)-proline provides a strong foundation for high stereoselectivity.[10]

• Derivatization: Simple modifications, such as forming an ionic liquid with proline as the anion, can enhance performance by improving solubility and potentially altering the transition state assembly, leading to higher enantioselectivity.[11]

• Ring Size Effects: The trend observed in the aldol reaction holds for the Michael addition. The six-membered pipecolic acid and four-membered azetidine derivatives are less effective than the five-membered proline scaffold, reinforcing the idea of an optimal ring size for this type of catalysis.[12][13]

• Heteroatomic Analogs: Again, thiazolidine-4-carboxylic acid performs nearly as well as proline, suggesting its utility as a close structural and functional mimic.[14]

Experimental Protocols

To ensure the reproducibility and validity of comparative studies, rigorous and well-defined experimental protocols are essential.

General Protocol for Asymmetric Aldol Reaction

This protocol is a generalized procedure and may require optimization for specific substrates and catalysts.

• Preparation: To a flame-dried reaction vial under an inert atmosphere (N₂ or Ar), add the aldehyde (0.25 mmol, 1.0 equiv), the solvent (e.g., DMSO or DCM, 0.5 mL), and any additive (e.g., benzoic acid, 0.025 mmol, 10 mol%).[3]

• Catalyst Addition: Add the organocatalyst (e.g., (S)-proline, 0.025 mmol, 10 mol%).

• Reaction Initiation: Add the ketone (e.g., cyclohexanone or acetone, 1.25 mmol, 5.0 equiv).

• Incubation: Stir the reaction mixture at the desired temperature (e.g., 2 °C to -10 °C) and monitor by TLC or GC-MS for consumption of the limiting reagent (aldehyde). Reaction times can range from 24 to 72 hours.[3]

• Work-up: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Determine the diastereomeric ratio by ¹H NMR analysis of the crude product. Determine the enantiomeric excess by chiral HPLC or SFC analysis.

Protocol for Conformational Analysis by NMR Spectroscopy

NMR spectroscopy is a primary tool for elucidating the solution-state conformation of proline and its analogs, which is crucial for understanding their catalytic behavior.

• Sample Preparation: Dissolve a high-purity sample of the N-Boc-protected proline analog (5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, 0.5-0.7 mL) in a standard 5 mm NMR tube. The choice of solvent can influence the conformational equilibrium.

• ¹H NMR: Acquire a standard one-dimensional ¹H NMR spectrum to assess purity and identify major proton resonances.

• ¹³C NMR: Acquire a ¹³C NMR spectrum. The chemical shifts of the Cβ and Cγ carbons are particularly sensitive to the cis/trans conformation of the N-Boc group.[15]

• 2D NMR - COSY: Acquire a Correlation Spectroscopy (COSY) spectrum to establish proton-proton spin coupling networks and aid in the assignment of the pyrrolidine (or analogous) ring protons.

• 2D NMR - NOESY/ROESY: Acquire a Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) spectrum with a mixing time of 200-500 ms. The presence or absence of specific cross-peaks between protons on the Boc group and the ring protons provides direct evidence for through-space proximity and can be used to definitively assign the major and minor conformations.[15]

• Data Analysis: Integrate the signals corresponding to the distinct conformations in the ¹H or ¹³C spectra to determine the conformational population ratio. Analyze NOE/ROE cross-peak intensities to build a qualitative 3D structural model.

Protocol for Sample Preparation for X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous determination of the solid-state structure of a catalyst, offering insights into its ground-state conformation.

• Crystal Growth: Grow single crystals of the proline analog suitable for diffraction (typically >0.1 mm in all dimensions). This is often the most challenging step.[16] Common methods include:

  • Slow evaporation of a solvent from a saturated solution.

  • Vapor diffusion of a poor solvent into a solution of the compound in a good solvent.

  • Slow cooling of a saturated solution.

• Crystal Selection and Mounting: Under a polarizing microscope, select a single, well-formed crystal with sharp edges and no visible defects.[17]

• Mounting: Carefully pick up the selected crystal using a cryoloop and coat it with a cryoprotectant (e.g., paratone-N oil) to prevent ice formation during data collection.

• Flash Cooling: Immediately plunge the loop-mounted crystal into a stream of cold nitrogen gas (typically 100 K) on the diffractometer to flash-cool it, preserving its structure in a vitrified state.[17]

• Data Collection: Mount the frozen crystal on the goniometer head of the X-ray diffractometer. Center the crystal in the X-ray beam and proceed with data collection.

Conclusion and Future Outlook

N-Boc-D-proline is a versatile and indispensable tool in asymmetric synthesis, serving as the parent structure for a vast array of highly effective organocatalysts. This guide demonstrates that while the five-membered pyrrolidine ring of proline offers a privileged scaffold, structural modifications can lead to significant and predictable changes in catalytic performance.

• Key Finding: Conformational rigidity is paramount. Bicyclic proline analogs, by pre-organizing the catalyst for the key C-C bond-forming transition state, consistently deliver superior stereoselectivity compared to their more flexible monocyclic counterparts.

• Practical Implication: For many standard transformations, proline-derived catalysts offer an excellent balance of cost and performance. However, for challenging syntheses requiring near-perfect stereocontrol, the investment in synthesizing a more rigid, bicyclic analog is often justified by the superior results.

• Future Directions: The rational design of organocatalysts will continue to be guided by a deep understanding of transition state theory, aided by computational modeling. The development of novel proline analogs incorporating unique steric and electronic features, such as those with different heteroatoms or remote directing groups, remains a fertile ground for innovation in asymmetric catalysis.

By understanding the structural nuances that differentiate these powerful catalysts, researchers can make more informed decisions, accelerating the development of efficient and highly stereoselective synthetic routes for the next generation of pharmaceuticals and complex molecules.

References

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• Armesto, O., & Seeliger, F. (2009). Constrained β-Proline Analogues in Organocatalytic Aldol Reactions: The Influence of Acid Geometry. The Journal of Organic Chemistry, 74(11), 4253–4261.
• IUPAC. (2006). Graphical representation of stereochemical configuration (IUPAC Recommendations 2006). Pure and Applied Chemistry, 78(10), 1897-1970.
• Houk, K. N., & List, B. (2002). Asymmetric organocatalysis. Accounts of Chemical Research, 37(8), 487-487.
• Pogliani, L., Ellenberger, M., & Valat, J. (1975). A NMR investigation of proline and its derivatives. II—Conformational implications of the 1H NMR spectrum of L‐proline at different pH. Magnetic Resonance in Chemistry, 7(2), 61-70.

• ResearchGate. (2025). NMR conformational analysis of cis and trans proline isomers in the neutrophil chemoattractant, N-acetyl-proline-glycine-proline. ResearchGate. [Link]

• Cláudio, A. F. M., et al. (2014). Development of L-Proline-Based Chiral Ionic Liquids for Asymmetric Michael Reaction. Molecules, 19(9), 13649-13667.
• Meazza, M., & Rios Torres, R. (2016). Synergistic catalysis: a powerful tool for the synthesis of complex molecules. Catalysis Science & Technology, 6(1), 90-100.

• Pogliani, L., Ellenberger, M., & Valat, J. (1975). A NMR investigation of proline and its derivatives. II—Conformational implications of the 1H NMR spectrum of L-proline at different pH. Semantic Scholar. [Link]

• University of California, Berkeley. (n.d.). X-ray Crystallography. Advanced Lab. [Link]

• Alajarin, R., et al. (2009). Stereoselective Synthesis of Quaternary Proline Analogues. Current Organic Chemistry, 13(12), 1166-1193.

• Wikipedia. (2024). X-ray crystallography. [Link]

• Chemistry LibreTexts. (2023). X-ray Crystallography. [Link]

• Wikipedia. (2024). Proline organocatalysis. [Link]

• Gümüş, I., et al. (2013). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study. Journal of the Iranian Chemical Society, 10(6), 1139-1147.
• Shi, F., et al. (2012). Pushing the Limits of Aminocatalysis: Enantioselective Transformations of α-Branched β-Ketocarbonyls and Vinyl Ketones by Chiral Primary Amines. Accounts of Chemical Research, 45(5), 641-652.

• YouTube. (2013). X-Ray Crystallography - Running a Sample. [Link]

• Tanner, J. J. (2021).
• Kumar, A., et al. (2022). Enantio- and Diastereoselective Michael Addition of Cyclic Ketones/Aldehydes to Nitroolefins in Water as Catalyzed by Proline-Derived Bifunctional Organocatalysts. The Journal of Organic Chemistry, 87(24), 16532-16541.
• Schramm, V. L. (2007). Enzymatic transition states and transition state analog design. Annual Review of Biochemistry, 76, 501-527.

• Retsch. (2017). Sample Preparation for X-Ray Diffraction Analysis. [Link]

• International Research Journal of Science & Engineering. (2020). A review: L- Proline as an organocatalyst. [Link]

• Domingo, L. R., & Sáez, J. A. (2010). (S)-Proline-catalyzed nitro-Michael reactions: towards a better understanding of the catalytic mechanism and enantioselectivity. Organic & Biomolecular Chemistry, 8(4), 857-866.
• Mahdavi, M., et al. (2025). Transition Metal-Catalyzed Aminocarbonylation Reactions. Chemistry–A European Journal, e202500029.

• RSC Advances. (2025). Heterogeneous organocatalysis: the proline case. [Link]

• Wang, C., et al. (2013). Diastereoselective and Enantioselective Michael Addition Reactions of Ketones and Aldehydes to Nitro Olefins Catalyzed by C2‐Symmetric Axially‐Unfixed Biaryl‐Based Organocatalysts Derived from Enantiopure α‐Proline.
• Alza, E., & Rios, R. (2012). Recent Advances in Asymmetric Reactions Catalyzed by Proline and Its Derivatives. Current Organic Chemistry, 16(1), 4-33.

• Tantillo, D. (n.d.). Representation and Presentation. UC Davis. [Link]

• IUPAC. (2022). Graphical Representation of Stereochemical Configuration. [Link]

• Huang, A. H., & Cavalieri, L. F. (1979). Effects of the Proline Analog l-Thiazolidine-4-carboxylic Acid on Proline Metabolism. Plant Physiology, 63(3), 531-535.
• Bartoli, G., et al. (2006). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Synthesis, 2006(12), 2051-2055.

• University of California, Los Angeles. (n.d.). Stereochemical Representation. [Link]

• de Souza, R. O. M. A., et al. (2010). Proline derivatives as organocatalysts for the aldol reaction in conventional and non-conventional reaction media. Journal of the Brazilian Chemical Society, 21(11), 2046-2051.

• ResearchGate. (2025). Synthesis of thiazolidine-4-carboxylic acid derivatives. [Link]

• da Silva, R. A., et al. (2025). Heterogeneous organocatalysis: the proline case. RSC Advances, 15(28), 17614-17641.
• Starvaggi, J., et al. (2025). Development of Novel Proline-and Pipecolic Acid-Based Allosteric Inhibitors of Dengue and Zika Virus NS2B/NS3 Protease. International Journal of Molecular Sciences, 26(1), 123.
• O'Brien, P. (2010). Highly Enantioselective Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine: Synthesis of (R)-(+)-N-Boc-Pipecolic Acid, (S)-(−)-Coniine, (S)-(+)-Pelletierine, (+)-β-Conhydrine, and (S)-(−)-Ropivacaine. Journal of the American Chemical Society, 132(31), 10892-10894.
• Unger, L., & DeMoss, R. D. (1966). Action of a proline analogue, l-thiazolidine-4-carboxylic acid, in Escherichia coli. Journal of bacteriology, 91(4), 1556–1563.
• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395-2396.

• ResearchGate. (2025). Synthesis and Application of Proline and Pipecolic Acid Derivatives: Tools for Stabilization of Peptide Secondary Structures. [Link]

• Lukin, K., et al. (2025). Molecular basis for azetidine-2-carboxylic acid biosynthesis.

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A Researcher's Guide to the Spectroscopic Validation of Chemical Synthesis

In the landscape of chemical research and pharmaceutical development, the synthesis of a novel compound is but the first chapter of a rigorous scientific narrative. The unequivocal confirmation of a molecule's identity, purity, and structure is the bedrock upon which all subsequent biological and functional studies are built. This guide provides an in-depth comparison of the most common spectroscopic techniques employed for the validation of synthesized compounds, offering insights into their principles, applications, and the causality behind experimental choices.

The Imperative of Orthogonal Validation

A single analytical technique is rarely sufficient to provide a complete picture of a synthesized compound. Each spectroscopic method interrogates a different aspect of molecular structure and properties. Therefore, a multi-pronged, orthogonal approach is the gold standard, providing a self-validating system where the data from one technique corroborates and complements the others. This guide will focus on the "big three" of spectroscopic validation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.[1][2]

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Purification -> {NMR, MS, IR} [label="Sample Submission"];

subgraph "cluster_Data_Interpretation" { label="Data Analysis & Confirmation"; bgcolor="#FCE8E6"; Structure_Elucidation [label="Structure Elucidation"]; Purity_Assessment [label="Purity Assessment"]; Confirmation [label="Structural Confirmation", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

NMR -> Structure_Elucidation; MS -> Structure_Elucidation; IR -> Structure_Elucidation; NMR -> Purity_Assessment; MS -> Purity_Assessment;

Structure_Elucidation -> Confirmation; Purity_Assessment -> Confirmation; } caption="Workflow for Synthesis Validation"

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful and informative technique for structural elucidation in organic chemistry.[3] It provides detailed information about the carbon-hydrogen framework of a molecule.

Core Principles & Causality

NMR spectroscopy exploits the magnetic properties of atomic nuclei, specifically ¹H and ¹³C. When placed in a strong magnetic field, these nuclei can exist in different spin states. Irradiation with radiofrequency energy causes transitions between these states, and the precise frequency required for this transition is highly sensitive to the local electronic environment of the nucleus. This sensitivity is what allows us to distinguish between different atoms in a molecule.

Key Experimental Data & Interpretation

A standard NMR analysis for a synthesized small molecule will include ¹H NMR and ¹³C NMR spectra. For more complex structures, 2D NMR experiments like COSY and HSQC are often necessary to establish connectivity.

Parameter	Information Provided	Rationale
Chemical Shift (δ)	The electronic environment of the nucleus.	Electron-withdrawing groups deshield nuclei, causing them to resonate at higher chemical shifts (downfield). Electron-donating groups have the opposite effect.
Integration	The relative number of protons giving rise to a signal.	The area under a ¹H NMR signal is directly proportional to the number of protons it represents.
Multiplicity (Splitting)	The number of neighboring, non-equivalent protons.	The n+1 rule states that a signal will be split into n+1 peaks by n equivalent neighboring protons. This provides crucial information about which groups are adjacent to each other.
Coupling Constant (J)	The magnitude of the interaction between coupled nuclei.	The J-value, measured in Hertz, can provide information about the dihedral angle between protons, helping to determine stereochemistry.

Purity Assessment with NMR: The presence of unexpected signals in a ¹H NMR spectrum is a clear indication of impurities.[4] Quantitative NMR (qNMR) can be used to determine the purity of a sample with high accuracy by integrating the signals of the compound against a certified internal standard.[5]

Protocol for ¹H NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical as its residual peak should not obscure important signals from the analyte.

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

• Acquisition Parameters:

  • Pulse Width: Calibrate a 90° pulse to ensure maximum signal intensity for quantitative measurements.[6][7]

  • Acquisition Time (AT): Typically 1-5 seconds. This determines the digital resolution of the spectrum.[6]

  • Relaxation Delay (D1): Set to at least 5 times the longest T₁ relaxation time of the protons in the molecule to ensure full relaxation and accurate integration. A typical starting value is 2-5 seconds.

  • Number of Scans (NS): A minimum of 8 scans is recommended to reduce artifacts.[6] For dilute samples, more scans will be needed to achieve an adequate signal-to-noise ratio.[6]

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using a reference standard, typically tetramethylsilane (TMS) at 0.00 ppm.[8]

  • Integrate all signals.

Mass Spectrometry (MS): Weighing the Evidence

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[9] It is indispensable for determining the molecular weight of a compound and can provide valuable information about its structure through fragmentation patterns.

Core Principles & Causality

In a mass spectrometer, a sample is first ionized.[9] Common ionization techniques for small molecules include Electron Impact (EI) and Electrospray Ionization (ESI). The resulting ions are then accelerated into a mass analyzer, which separates them based on their m/z ratio.[10]

Key Experimental Data & Interpretation

The output of a mass spectrometer is a mass spectrum, which is a plot of ion intensity versus m/z.

Parameter	Information Provided	Rationale
Molecular Ion Peak (M⁺)	The molecular weight of the compound.	This peak corresponds to the intact molecule that has lost one electron. High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the molecular formula.[2][9]
Fragmentation Pattern	Structural information about the molecule.	The molecular ion is often unstable and breaks apart into smaller, charged fragments.[10][11] The pattern of these fragments is unique to a given molecule and can be used to deduce its structure.
Isotope Pattern	The presence of certain elements.	The natural abundance of isotopes (e.g., ³⁵Cl/³⁷Cl, ⁷⁹Br/⁸¹Br) results in characteristic patterns of peaks that can confirm the presence of these elements.[10][12]

Purity Assessment with MS: The presence of unexpected peaks in the mass spectrum can indicate the presence of impurities.[13] By comparing the experimental spectrum to a reference, one can assess the purity of the sample.[9]

Protocol for High-Resolution Mass Spectrometry (HRMS) Data Acquisition (ESI)

• Sample Preparation: Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrument Setup:

  • Calibrate the mass spectrometer using a known standard.

  • Optimize the ESI source parameters (e.g., capillary voltage, gas flow rates, temperature) to achieve stable and efficient ionization.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer at a constant flow rate.

  • Acquire the mass spectrum over a relevant m/z range.

• Data Analysis:

  • Identify the molecular ion peak.

  • Use the exact mass to calculate the elemental composition.

  • Analyze the fragmentation pattern to support the proposed structure.

Infrared (IR) Spectroscopy: A Window into Functional Groups

Infrared (IR) spectroscopy is a rapid and non-destructive technique that is primarily used to identify the functional groups present in a molecule.[14]

Core Principles & Causality

Covalent bonds in a molecule are not static; they vibrate at specific frequencies.[15] When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to its natural vibrational modes.[15] This absorption of energy is what is measured in an IR spectrum. Different types of bonds (e.g., C=O, O-H, N-H) have characteristic vibrational frequencies, allowing for the identification of functional groups.[14][16]

Key Experimental Data & Interpretation

An IR spectrum is a plot of transmittance versus wavenumber (cm⁻¹). The key features are the absorption bands.

Wavenumber Range (cm⁻¹)	Functional Group	Vibrational Mode
3600-3200	O-H (alcohols, phenols), N-H (amines, amides)	Stretching
3100-3000	C-H (sp² hybridized)	Stretching
3000-2850	C-H (sp³ hybridized)	Stretching
2260-2100	C≡C, C≡N	Stretching
1780-1650	C=O (ketones, aldehydes, esters, amides, carboxylic acids)	Stretching
1680-1620	C=C	Stretching
1500-500	Fingerprint Region	Complex vibrations unique to the molecule

Purity Assessment with IR: While not as definitive as NMR or MS for purity, the absence of characteristic absorption bands for potential impurities can provide supporting evidence of purity.[4] For example, the absence of a broad O-H stretch in the spectrum of a purified ester would suggest it is free from any starting carboxylic acid.

dot graph "Spectroscopic_Technique_Comparison" { layout=dot; rankdir=LR; node [shape=record, fontname="Arial", fontsize=10, style=filled]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

NMR [label="{NMR Spectroscopy|{Primary Use: Structural Elucidation|Strengths: Detailed structural information, stereochemistry, quantitative analysis|Limitations: Lower sensitivity, can be time-consuming}}", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MS [label="{Mass Spectrometry|{Primary Use: Molecular Weight Determination|Strengths: High sensitivity, molecular formula determination (HRMS)|Limitations: Isomers can be difficult to distinguish}}", fillcolor="#34A853", fontcolor="#FFFFFF"]; IR [label="{IR Spectroscopy|{Primary Use: Functional Group Identification|Strengths: Rapid, non-destructive, good for reaction monitoring|Limitations: Provides limited structural information on its own}}", fillcolor="#FBBC05", fontcolor="#202124"];

NMR -> MS [label="Complementary Data"]; MS -> IR [label="Complementary Data"]; IR -> NMR [label="Complementary Data"]; } caption="Comparison of Spectroscopic Techniques"

Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Instrument Setup:

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum.

• Data Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and correlate them to the functional groups expected in the synthesized molecule.

Conclusion: A Symphony of Data

The validation of a synthesized compound is not a matter of a single, definitive test. Rather, it is the harmonious convergence of data from multiple, orthogonal spectroscopic techniques. NMR provides the detailed architectural blueprint, MS confirms the overall weight and elemental composition, and IR highlights the key functional components. By understanding the principles behind each technique and following rigorous experimental protocols, researchers can confidently and unequivocally establish the identity, purity, and structure of their synthesized molecules, paving the way for further discovery and innovation.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in synthesis. The proper disposal of (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, a key building block in contemporary organic synthesis, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a detailed, step-by-step protocol for its safe handling and disposal, grounded in established safety principles and regulatory frameworks. Our commitment is to empower you with the knowledge to manage chemical waste not just as a procedural necessity, but as an integral part of rigorous scientific practice.

Hazard Assessment and Safety Profile

Before initiating any disposal procedure, a thorough understanding of the potential hazards is paramount. Based on structurally similar compounds and the functional groups present, the following hazards should be anticipated:

• Skin and Eye Irritation : Carboxylic acids and pyrrolidine derivatives can cause skin and serious eye irritation.[3][4][5]

• Respiratory Irritation : If handled as a fine powder, it may cause respiratory irritation.[3][5]

Personal Protective Equipment (PPE) is non-negotiable. The following must be worn when handling (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid and its waste:

• Gloves : Chemical-resistant gloves (e.g., nitrile).

• Eye Protection : Safety glasses with side shields or chemical splash goggles.[4]

• Lab Coat : A standard laboratory coat to protect from skin contact.

• Respiratory Protection : If handling fine powders or in a poorly ventilated area, a NIOSH-approved respirator is recommended.[6]

Quantitative Safety Data Summary

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₉NO₄
Molecular Weight	229.27 g/mol	[7]
Physical Form	Solid	Inferred from similar compounds
Primary Hazards	Potential skin, eye, and respiratory irritant	[3][5]
Storage Conditions	2-8°C	[7]

Step-by-Step Disposal Protocol

The cardinal rule of chemical disposal is segregation. Never mix waste streams unless explicitly permitted by your institution's hazardous waste management plan.[8][9]

Step 1: Waste Identification and Classification

All waste containing (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid, including the pure compound, solutions, and contaminated materials, should be classified as hazardous chemical waste.[2][9] This is in accordance with the Resource Conservation and Recovery Act (RCRA) guidelines, which mandate that laboratory waste be managed to prevent environmental pollution.[10][11]

Step 2: Waste Collection and Segregation

• Solid Waste :

  • Collect all solid waste, including residual powder and contaminated items (e.g., weighing paper, pipette tips, gloves), in a dedicated, compatible, and properly sealed hazardous waste container.[12]

  • The container must be in good condition, free of leaks, and have a secure lid.

  • Clearly label the container as "Hazardous Waste" and specify the full chemical name: "(r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid". Include the approximate quantity or concentration.

• Liquid Waste :

  • If the compound is in a solution, collect the liquid waste in a separate, dedicated hazardous waste container for liquid chemical waste.[12]

  • Indicate the solvent and the approximate concentration of the compound on the label.

  • Never dispose of solutions containing this chemical down the drain. [12][13] Many municipalities have strict regulations against the sewer disposal of such organic compounds.

Step 3: Storage of Waste

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA). The SAA should be:

• At or near the point of generation.[14]

• Under the control of laboratory personnel.[14]

• Away from sources of ignition and incompatible materials.[15]

Step 4: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[9] Disposal should be carried out at an approved and licensed waste disposal plant.[3][5]

Step 5: Empty Container Management

Containers that held (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid should be treated as hazardous waste.[12] For a container to be considered "RCRA Empty," no freestanding liquid should remain.[16] For solid residues, the container should be emptied as much as possible. It is best practice to rinse the container with a suitable solvent (e.g., ethanol or acetone), and collect the rinsate as hazardous liquid waste.[1] After proper cleaning, deface or remove the original label before disposing of the container in the regular trash or recycling, in accordance with your institution's policy.[12]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Ventilate : Ensure the area is well-ventilated.

• Contain : For small spills, absorb the material with an inert substance such as vermiculite, dry sand, or a commercial sorbent.[9][12]

• Collect : Carefully sweep or scoop the absorbed material and place it into a sealed, labeled hazardous waste container.[9]

• Clean : Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.[12] Collect all cleaning materials as hazardous waste.[12]

• Report : Report the spill to your laboratory supervisor and EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid waste.

Caption: Disposal workflow for (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid.

Conclusion: Fostering a Culture of Safety

The responsible disposal of (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a reflection of a laboratory's commitment to safety and environmental stewardship. By adhering to these protocols, researchers and institutions can ensure they are not only compliant with regulations but are also actively contributing to a safer research environment. Always consult your institution's specific waste management policies and EHS department for guidance, as local regulations may vary.[15][17]

References

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• National Center for Biotechnology Information. (n.d.). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Loba Chemie. (2025). PYRROLIDINE FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

• TriHaz Solutions. (2019, March 26). Laboratory Hazardous Waste: What You and Your Staff Need to Know. Retrieved from [Link]

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• Hebei Boze Chemical Co., Ltd. (n.d.). Tert-Butyloxycarbonyl Protecting Group. Retrieved from [Link]

• SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. (n.d.). (R)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)acetic acid. Retrieved from [Link]

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• Electronic Code of Federal Regulations. (n.d.). 40 CFR 721.11757 -- Carboxylic acid, reaction products with metal hydroxide, inorganic dioxide and metal (generic). Retrieved from [Link]

• ResearchGate. (2025). Synthesis of tert-Butoxycarbonyl (Boc)-Protected Purines. Retrieved from [Link]

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Personal protective equipment for handling (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

Comprehensive Safety and Handling Guide: (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid

This document provides essential safety protocols and operational guidance for the handling and disposal of (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid (CAS No. 101555-60-6). As a trusted partner in your research, we aim to deliver value beyond the product itself by ensuring you have the critical information needed to maintain a safe and efficient laboratory environment.

Disclaimer: No specific, comprehensive Safety Data Sheet (SDS) for (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other Boc-protected amino acids, pyrrolidine derivatives, and carboxylic acids.[1][2][3] It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, site-specific risk assessment.

Core Hazard Assessment and Risk Mitigation

(r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid is a solid, powdered organic compound. Based on the hazard profiles of its constituent parts—a carboxylic acid and a pyrrolidine ring—and data from similar molecules, the primary risks are associated with irritation upon contact or inhalation.[2]

• Primary Hazards:

  • Skin Irritation (H315): The carboxylic acid functionality can cause skin irritation upon direct contact.[2]

  • Serious Eye Irritation (H319): As a powder and an acidic compound, it poses a significant risk of serious eye irritation or damage.[2]

  • Respiratory Irritation (H335): Inhalation of the fine powder can lead to irritation of the respiratory tract.[2]

The core of a successful safety protocol is not merely listing hazards but understanding their causality. The tert-butoxycarbonyl (Boc) protecting group is stable under neutral and basic conditions, but the overall powdered nature of the compound necessitates robust controls to prevent aerosolization and subsequent exposure.[4]

Personal Protective Equipment (PPE): A Self-Validating System

A comprehensive PPE strategy is the most direct control measure to prevent exposure. Each component is chosen to address a specific risk identified in the hazard assessment.

PPE Category	Recommended Equipment	Rationale & Best Practices
Eye & Face Protection	Chemical splash goggles meeting ANSI Z.87.1 standards.[5]	Causality: Standard safety glasses do not form a seal around the eyes and offer inadequate protection against fine dust and potential splashes.[6][7] Goggles are essential. For large-quantity transfers (>100g) or where splashing is a significant risk, a face shield should be worn over the goggles.[5][6]
Skin & Body Protection	Chemical-resistant lab coat, fully buttoned.[5] Disposable nitrile gloves.[1][6] Fully enclosed shoes.[5]	Causality: A lab coat protects against incidental contact and contamination of personal clothing. Nitrile gloves provide sufficient protection against incidental contact with this class of compound; they must be inspected before use and changed immediately upon contamination to prevent permeation.[5][8] Enclosed shoes protect against spills.
Respiratory Protection	Not typically required if engineering controls are used.	Causality: All handling of the solid compound must occur within a certified chemical fume hood to prevent the formation and inhalation of dust.[2][5] This engineering control is the primary method of respiratory protection. If a fume hood is unavailable, a NIOSH-approved respirator for particulates is mandatory.[5]

Operational Protocol: From Receipt to Reaction

Adherence to a strict, step-by-step operational protocol is crucial for minimizing exposure and ensuring reproducible, safe handling.

Step 1: Preparation and Engineering Controls

• Designate Area: All handling of the solid compound must occur in a designated area, preferably within a certified chemical fume hood.[5]

• Verify Ventilation: Ensure the chemical fume hood is functioning correctly (check airflow monitor) before beginning any work.

• Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware, etc.) and appropriately labeled waste containers before bringing the chemical into the hood.[5] This minimizes traffic in and out of the controlled workspace.

Step 2: Handling and Weighing

• Don PPE: Put on all required PPE as detailed in the table above. Ensure gloves are correctly sized and free of defects.[5]

• Transfer Compound: Open the container within the fume hood. Use a spatula to gently transfer the desired amount of the solid to a weigh boat or directly into the reaction vessel. Avoid any scooping or pouring actions that could generate dust.

• Close Container: Tightly close the primary container immediately after use to prevent absorption of moisture and accidental spills.[2] Store according to supplier recommendations, typically at 2-8°C in a dry place.[9][10]

Step 3: Post-Handling and Decontamination

• Clean Workspace: Decontaminate the work area within the fume hood. Wipe surfaces with a damp cloth or paper towel to collect any residual dust, then wash with soap and water.[1]

• Doff PPE Correctly: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed first and disposed of as hazardous waste, followed by the lab coat (if contaminated) and eye protection.[5]

• Wash Hands: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[2][11]

Disposal Plan: Managing the Chemical Lifecycle

Proper disposal is a critical and regulated component of the chemical lifecycle.[11]

Step 1: Waste Identification and Segregation

• Hazardous Waste: All (r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid waste, including residual amounts in containers and any contaminated disposable materials (e.g., gloves, weigh boats, paper towels), must be treated as hazardous chemical waste.[11]

• Segregation: Keep this waste stream separate from other chemical wastes, particularly strong oxidizing agents or incompatible substances, to prevent accidental reactions.[11]

Step 2: Containerization and Labeling

• Container: Use a dedicated, leak-proof, and chemically compatible container for solid waste. The container must be kept closed except when adding waste.[11]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "(r)-2-(1-(Tert-butoxycarbonyl)pyrrolidin-2-yl)acetic acid".[11]

Step 3: Final Disposal

• Regulatory Compliance: Dispose of the waste material in accordance with all applicable federal, state, and local environmental regulations.[1][12] Do not empty into drains or dispose of in regular trash. [1][2]

• Disposal Method: The preferred method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1] This should be handled by a licensed waste disposal contractor.

Emergency Procedures

Emergency Situation	First Aid & Spill Response Protocol
Skin Contact	Immediately remove contaminated clothing. Flush the affected skin with running water and soap for at least 15 minutes. If irritation occurs or persists, seek medical attention.[2][3]
Eye Contact	Immediately flush open eyes with large amounts of running water for at least 15 minutes. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[2][3]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]
Minor Spill (<5g)	Wearing full PPE, gently sweep up the solid material, avoiding dust generation. Place it into a sealed, labeled hazardous waste container. Clean the spill area with a damp cloth, followed by soap and water.[2][13]
Major Spill (>5g)	Evacuate the area and prevent entry. Contact your institution's Environmental Health and Safety (EHS) department immediately.

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